4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

• CAS: 1208076-84-9

Core Science & Biosynthesis

4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride chemical properties

An In-Depth Technical Guide to 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride: Properties, Synthesis, and Applications in Drug Discovery

Introduction

4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is a polysubstituted aromatic sulfonyl chloride, a class of compounds renowned for their utility as key intermediates in organic synthesis. Its unique arrangement of a reactive sulfonyl chloride group alongside a sterically and electronically influential substitution pattern—comprising bromo, chloro, and methyl groups—makes it a valuable building block, particularly in the fields of medicinal chemistry and materials science.[1] The sulfonyl chloride functional group serves as a potent electrophile, enabling the facile construction of sulfonamides, sulfonates, and other sulfur-containing scaffolds that are prevalent in a wide array of biologically active molecules and functional materials.[1]

This guide provides a comprehensive technical overview for researchers and drug development professionals, detailing the compound's core chemical properties, reactivity profile, established synthesis protocols, and significant applications, with a focus on its role in the synthesis of novel chemical entities.

Physicochemical and Structural Properties

The identity and fundamental properties of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride are summarized below. The molecule's structure is characterized by a benzene ring substituted at the 1-position with a sulfonyl chloride group, a methyl group at the 2-position, a bromo group at the 4-position, and a chloro group at the 5-position.

Table 1: Core Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	1208076-84-9	[2]
Molecular Formula	C₇H₅BrCl₂O₂S	[2][3]
Molecular Weight	303.99 g/mol	[2]
Physical Form	Solid	[4][5][6]
Purity	Typically ≥97%	[4][5]

Caption: 2D structure of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride.

The structural features of the molecule dictate its reactivity. The sulfonyl chloride moiety is highly electrophilic due to the electron-withdrawing nature of the two oxygen atoms and the chlorine atom. The substituents on the aromatic ring (Br, Cl, and CH₃) further modulate the electronic properties of the ring and can influence the regioselectivity of further reactions, as well as the physicochemical properties (e.g., lipophilicity, solubility) of its derivatives.

Reactivity and Stability

Core Reactivity: The primary utility of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride stems from the high reactivity of the sulfonyl chloride group. It readily undergoes nucleophilic substitution reactions where the chloride acts as a leaving group. This makes it an excellent reagent for the synthesis of sulfonamides (reaction with primary or secondary amines) and sulfonate esters (reaction with alcohols).[1]

Caption: General reaction pathway with nucleophiles.

Stability and Hydrolysis: Like most sulfonyl chlorides, this compound is highly sensitive to moisture.[7] It reacts with water in a hydrolysis reaction to form the corresponding sulfonic acid and hydrochloric acid.[8] This decomposition is often rapid and exothermic.[9]

Causality Behind Instability: The sulfur atom in the sulfonyl chloride group is highly electron-deficient, making it susceptible to attack by water, which acts as a nucleophile. This inherent reactivity necessitates stringent handling and storage conditions.

Storage and Handling Recommendations:

• Storage: The compound should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.[8][10] It should be kept in a cool, dry, and well-ventilated area away from incompatible substances like strong bases and oxidizing agents.[8][10]

• Handling: All manipulations should be performed in a well-ventilated fume hood by personnel wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, splash goggles, and a lab coat.[7][8]

Synthesis Methodology

While multiple routes to aromatic sulfonyl chlorides exist, a direct and industrially relevant method is the chlorosulfonation of the corresponding substituted aromatic precursor. This approach is favored for its efficiency and use of readily available reagents.

Experimental Protocol: Synthesis via Chlorosulfonation

This protocol describes a plausible synthesis based on established chemical principles for related compounds.[11]

Objective: To synthesize 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride from 1-bromo-2-chloro-4-methylbenzene.

Materials:

• 1-Bromo-2-chloro-4-methylbenzene

• Chlorosulfonic acid (ClSO₃H)

• Dichloromethane (DCM, anhydrous)

• Crushed ice/water

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 1-bromo-2-chloro-4-methylbenzene (1 equivalent) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Reagent Addition: Add chlorosulfonic acid (approx. 5-7 equivalents) dropwise via the dropping funnel to the stirred solution, ensuring the internal temperature does not rise above 5-10°C.

  • Causality: Dropwise addition at low temperature is critical to control the highly exothermic reaction and prevent the formation of undesired byproducts. Chlorosulfonic acid is a powerful and corrosive reagent that acts as both the solvent and the sulfonating agent.

• Reaction: After the addition is complete, allow the mixture to stir at low temperature overnight, gradually warming to room temperature.

• Workup (Quenching): Carefully and slowly pour the reaction mixture onto a large beaker of crushed ice with vigorous stirring. The sulfonyl chloride product is insoluble in water and will precipitate as a solid.

  • Causality: This step quenches the reaction by decomposing the excess chlorosulfonic acid and precipitates the product. Extreme caution is required as the quenching process is highly exothermic and releases HCl gas.

• Isolation: Collect the solid precipitate by vacuum filtration.

• Purification: Wash the solid with cold water until the filtrate is neutral to pH paper. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield the final product.

Caption: Workflow for the synthesis of the title compound.

Applications in Research and Drug Development

The primary value of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride lies in its function as a versatile chemical building block. Its application is particularly prominent in the synthesis of novel sulfonamides for drug discovery programs.

Synthesis of Bioactive Sulfonamides: The sulfonamide functional group is a cornerstone of medicinal chemistry, found in drugs with a vast range of therapeutic applications, including antibacterial agents, diuretics, anticonvulsants, and anti-inflammatory drugs. The specific substitution pattern of this reagent offers medicinal chemists a tool to perform lead optimization. The bromo, chloro, and methyl groups allow for fine-tuning of a drug candidate's steric and electronic profile, which can modulate its:

• Potency and Selectivity: By influencing how the molecule fits into the binding pocket of a target protein.

• Pharmacokinetic Properties: The halogens increase lipophilicity, which can affect absorption, distribution, metabolism, and excretion (ADME) properties.

• Metabolic Stability: The substituents can block sites of metabolic attack, potentially increasing the drug's half-life.

Representative Protocol: Sulfonamide Synthesis

Objective: To synthesize N-Alkyl-4-bromo-5-chloro-2-methylbenzenesulfonamide.

• Setup: Dissolve the desired primary or secondary amine (1 equivalent) and a non-nucleophilic base (e.g., triethylamine or pyridine, 1.5 equivalents) in a suitable aprotic solvent (e.g., dichloromethane or THF) in a round-bottom flask.

• Cooling: Cool the mixture to 0°C in an ice bath.

• Reagent Addition: Prepare a solution of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.1 equivalents) in the same solvent and add it dropwise to the amine solution.

  • Causality: The base is essential to neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards the product.

• Reaction: Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC or LC-MS).

• Workup: Dilute the reaction mixture with the solvent and wash sequentially with dilute acid (e.g., 1M HCl) to remove the base, followed by water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude sulfonamide product, which can be purified by column chromatography or recrystallization.

Safety and Handling

This compound is a hazardous chemical that requires careful handling to prevent exposure.[8]

Table 2: Hazard Identification and Safety Precautions

Hazard Information	Precautionary Measures
GHS Pictograms: Corrosive (GHS05), Harmful/Irritant (GHS07)[4]	Engineering Controls: Work in a certified chemical fume hood.[8]
Signal Word: DANGER[4][7][8]	Personal Protective Equipment (PPE): Wear nitrile gloves, splash-proof goggles, and a protective lab coat.[7][8]
Hazard Statements: H314 - Causes severe skin burns and eye damage.[7] Harmful if inhaled.[8]	First Aid (Skin/Eye Contact): Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[7][8]
Key Risks: Corrosive, moisture-sensitive, releases toxic gas upon decomposition.[8]	Spill Management: Absorb spills with an inert, dry material and dispose of as hazardous waste. Do not use water.

Conclusion

4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is a highly reactive and synthetically valuable intermediate. Its well-defined structure provides a robust platform for introducing the 4-bromo-5-chloro-2-methylphenylsulfonyl moiety into target molecules. For professionals in drug discovery and chemical synthesis, this reagent represents a strategic building block for creating complex molecular architectures and for systematically modifying lead compounds to optimize their biological activity and pharmaceutical properties. Proper understanding of its reactivity and adherence to strict safety protocols are paramount for its effective and safe utilization in the laboratory.

References

• 4-Bromo benzenesulfonyl chloride MSDS. Aozun Yazhou Chemical.
• 4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride | 874804-14-5. Sigma-Aldrich.
• 4-Bromobenzenesulfonyl Chloride | 98-58-8. Tokyo Chemical Industry Co., Ltd. (APAC).
• SAFETY D
• 4-Bromo-2-fluoro-5-methyl-benzenesulfonyl chloride | 874804-14-5. Sigma-Aldrich.
• CAS 1208075-41-5: 4-Bromo-5-chloro-2-fluorobenzenesulfonyl… CymitQuimica.
• 4-Bromobenzenesulfonyl chloride - SAFETY D
• 4-BROMO-TOLUENE-3-SULFONYL CHLORIDE synthesis. ChemicalBook.
• Synthesis of 4-Bromo-5-isoquinolinesulphonyl chloride. PrepChem.com.
• 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. Oakwood Chemical.
• 5-bromo-4-chloro-2-methylbenzene-1-sulfonyl chloride. PubChemLite.
• A kind of synthesis method of 2-bromobenzenesulfonyl chloride and its derivatives.
• 4-Methylbenzenesulfonyl chloride CAS N°: 98-59-9. OECD.
• 4-Bromo-2-methylbenzenesulfonyl chloride 97 139937-37-4. Sigma-Aldrich.
• 4-bromo-5-chloro-2-fluoro-benzenesulfonyl chloride | 1208075-41-5. Sigma-Aldrich.
• SAFETY D
• 4-Bromo-5-chloro-2-fluorobenzenesulfonyl chloride | 1208075-41-5. Sigma-Aldrich.

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• 3. PubChemLite - 5-bromo-4-chloro-2-methylbenzene-1-sulfonyl chloride (C7H5BrCl2O2S) [pubchemlite.lcsb.uni.lu]
• 4. 4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride | 874804-14-5 [sigmaaldrich.com]
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• 11. 4-BROMO-TOLUENE-3-SULFONYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]

In-Depth Technical Guide: 2-methyl-4-bromo-5-chlorobenzenesulfonyl chloride

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern chemical synthesis, particularly within medicinal chemistry and materials science, the utility of a building block is defined by its structural complexity and reactive potential. 2-methyl-4-bromo-5-chlorobenzenesulfonyl chloride emerges as a noteworthy intermediate, offering a synthetically versatile platform. The strategic placement of a methyl group, two distinct halogens (bromine and chlorine), and a highly reactive sulfonyl chloride moiety on a benzene ring provides a rich tapestry for chemical modification. This guide serves as an in-depth technical resource, detailing the compound's structure, synthesis, reactivity, and applications, with a focus on providing actionable insights for laboratory and development settings.

Part 1: Core Molecular Profile

Structural and Chemical Identity

A precise understanding of the molecule's architecture is fundamental to harnessing its synthetic capabilities.

Figure 1: Chemical structure of 2-methyl-4-bromo-5-chlorobenzenesulfonyl chloride.

IUPAC Name: 4-Bromo-5-chloro-2-methylbenzene-1-sulfonyl chloride CAS Number: 1208076-84-9[1]

Physicochemical Characteristics

The physical properties of a compound dictate its handling, storage, and behavior in reaction media.

Property	Value
Molecular Formula	C₇H₅BrCl₂O₂S
Molecular Weight	303.99 g/mol [1]
Physical State	Solid
Appearance	Off-white crystalline solid
Melting Point	Data not consistently available; requires experimental verification.
Solubility	Reacts with water and protic solvents. Soluble in aprotic organic solvents like dichloromethane and tetrahydrofuran.
Stability	Moisture-sensitive.[2]

Part 2: Synthesis and Manufacturing Insights

The preparation of 2-methyl-4-bromo-5-chlorobenzenesulfonyl chloride is typically achieved through the chlorosulfonation of a corresponding substituted benzene ring. The choice of starting material and strict control over reaction conditions are critical for achieving high yields and purity.

Synthetic Strategy: A Retrosynthetic View

A logical deconstruction of the target molecule reveals a straightforward synthetic pathway.

Sources

• 1. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride: Molecular Weight Dynamics, Isotopic Profiling, and Applications in Drug Discovery

Executive Summary

In modern medicinal chemistry, the sulfonyl chloride functional group serves as a highly reactive electrophilic hub, essential for the construction of sulfonamide-based therapeutics. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS: 1208076-84-9) represents a privileged, multi-functionalized building block. This technical whitepaper explores the precise molecular weight dynamics, isotopic signature, and mechanistic utility of this compound, providing researchers with self-validating protocols for its integration into high-throughput drug discovery workflows.

Physicochemical Profiling & Molecular Weight Dynamics

Accurate molecular weight determination is the foundational step for stoichiometric precision in organic synthesis and downstream analytical validation. The title compound features a highly substituted toluene core, incorporating three distinct halogen/pseudo-halogen moieties: a bromine atom, a chlorine atom on the aromatic ring, and a sulfonyl chloride group.

As confirmed by commercial chemical databases, the average molecular weight of this compound is 303.99 g/mol (1[1]). However, for drug development professionals utilizing high-resolution mass spectrometry (HRMS), the monoisotopic mass is the critical metric.

Table 1: Quantitative Physicochemical Data

Property	Value
Chemical Name	4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride
CAS Registry Number	1208076-84-9
Molecular Formula	C₇H₅BrCl₂O₂S
Average Molecular Weight	303.99 g/mol
Exact Mass (Monoisotopic)	301.857 Da
Hydrogen Bond Acceptors	2
Hydrogen Bond Donors	0
Rotatable Bonds	1

Isotopic Envelope Dynamics in Mass Spectrometry

Expertise & Causality: In drug discovery, tracking a pharmacophore through complex biological matrices requires distinct analytical signatures. The presence of one bromine atom (approx. 1:1 ratio of ⁷⁹Br:⁸¹Br) and two chlorine atoms (approx. 3:1 ratio of ³⁵Cl:³⁷Cl) in this molecule generates a highly specific, mathematically predictable isotopic multiplet.

Understanding this distribution is critical for self-validating reaction monitoring . When this sulfonyl chloride is converted into a sulfonamide, the loss of one chlorine atom alters the isotopic envelope. By tracking the shift from a 3-halogen envelope to a 2-halogen envelope via LC-MS, researchers can definitively confirm product formation without relying solely on retention times.

Table 2: Predictive Isotopic Envelope (1 Br, 2 Cl System)

Peak Designation	Approx. m/z	Relative Intensity	Primary Isotopic Composition
M	301.86	~60%	⁷⁹Br, ³⁵Cl, ³⁵Cl
M+2 (Base Peak)	303.86	100%	⁸¹Br, ³⁵Cl, ³⁵Cl / ⁷⁹Br, ³⁷Cl, ³⁵Cl
M+4	305.85	~47%	⁸¹Br, ³⁷Cl, ³⁵Cl / ⁷⁹Br, ³⁷Cl, ³⁷Cl
M+6	307.85	~7%	⁸¹Br, ³⁷Cl, ³⁷Cl

Mechanistic Role in Drug Discovery

Sulfonamides are a cornerstone of pharmaceutical development, exhibiting broad-spectrum antibacterial, antiviral, and anticancer properties, frequently acting as potent carbonic anhydrase inhibitors (2[2]).

The reactivity of the sulfonyl chloride group is driven by the highly electrophilic sulfur atom, which is rendered electron-deficient by the two strongly electron-withdrawing oxygen atoms and the electronegative chlorine leaving group (3[3]). Furthermore, the unique tri-substituted nature of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride allows for orthogonal late-stage functionalization . After the sulfonamide is formed, the aryl bromide can undergo Suzuki-Miyaura cross-coupling, followed by Buchwald-Hartwig amination at the aryl chloride position.

Workflow for orthogonal late-stage functionalization of the tri-substituted scaffold.

Experimental Protocol: Standardized Sulfonamide Synthesis

The solvolysis of sulfonyl halides is a competing pathway that can degrade the electrophile into an unreactive sulfonic acid (4[4]). To mitigate this, the following protocol utilizes strict anhydrous conditions and steric control.

Reagents

• 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.0 equiv, MW: 303.99 g/mol )

• Primary or Secondary Amine (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous Dichloromethane (DCM) (0.1 M)

Step-by-Step Methodology & Causality

• Preparation: Dissolve the amine and DIPEA in anhydrous DCM under an inert nitrogen atmosphere at 0 °C.

  • Causality: Water must be strictly excluded to prevent sulfonyl chloride hydrolysis. DIPEA is selected over triethylamine because its steric bulk prevents it from acting as a competing nucleophile, avoiding the formation of unstable sulfonylammonium intermediates.

• Electrophile Addition: Slowly add the sulfonyl chloride dropwise as a solution in DCM.

  • Causality: Dropwise addition at 0 °C controls the local concentration of the highly reactive electrophile, suppressing exothermic degradation and preventing the bis-sulfonylation of primary amines.

• Reaction Monitoring (Self-Validating Step): Allow the mixture to warm to room temperature and stir for 2 hours. Monitor via LC-MS.

  • Self-Validating Logic: The reaction is deemed complete when the M+2 base peak of the starting material (m/z ~303.86) disappears, replaced by the sulfonamide product mass exhibiting a simplified 2-halogen (1 Br, 1 Cl) isotopic envelope.

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM. Wash the organic layer sequentially with 1M HCl and brine, then dry over anhydrous Na₂SO₄.

  • Causality: The 1M HCl wash is a critical purification mechanism. It protonates any unreacted amine and the DIPEA base, rendering them highly water-soluble. This selectively partitions impurities into the aqueous layer, yielding a highly pure organic phase.

Standardized experimental workflow for the synthesis of sulfonamides via nucleophilic substitution.

References

• 1[1]

• 3[3] 3.4[4] 4.2[2]

Sources

• 1. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]
• 2. ajchem-b.com [ajchem-b.com]
• 3. benchchem.com [benchchem.com]
• 4. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs [mdpi.com]

Technical Monograph: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

The following technical guide is structured as a high-level monograph for drug development professionals. It prioritizes the "why" and "how" of chemical identity, addressing the specific challenges of working with poly-halogenated scaffolds where nomenclature ambiguity can lead to costly synthesis errors.

Chemical Identity, Synthetic Utility, and Handling Protocols

Executive Summary

4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is a dense, tri-functionalized aromatic scaffold used primarily in medicinal chemistry for the synthesis of sulfonamide-based pharmacophores. Its value lies in its orthogonal reactivity : the sulfonyl chloride moiety (

) allows for immediate derivatization, while the bromine and chlorine substituents provide distinct handles for sequential cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig).

This guide provides a definitive synonym list to ensure database accuracy, a technical analysis of its structural isomers, and validated protocols for its application in library synthesis.

Chemical Identity & Nomenclature

Precise nomenclature is critical for this compound due to the existence of multiple regioisomers (e.g., the 2-chloro-5-methyl variant) that possess identical molecular weights but distinct steric and electronic profiles.

Comprehensive Synonym & Identifier List

Category	Identifier / Synonym	Context
IUPAC Name	4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride	Official Nomenclature
Inverted Name	Benzenesulfonyl chloride, 4-bromo-5-chloro-2-methyl-	CAS / Indexing
Structural Name	2-Methyl-4-bromo-5-chlorobenzenesulfonyl chloride	Common Lab Usage
CAS Registry	1208076-84-9	Primary Database Key
Molecular Formula		Stoichiometry
SMILES	Cc1cc(S(=O)(=O)Cl)c(Cl)cc1Br	Digital Screening
InChI Key	(Specific to isomer - verify via CoA)	Unique Hash
MDL Number	MFCD12026191	Vendor Cataloging

Critical Note on CAS Numbers: Several databases index regioisomers under adjacent CAS numbers. Always verify the substitution pattern (

-NMR) against the Certificate of Analysis (CoA) before bulk synthesis. The CAS 1208076-84-9 is associated with the 4-bromo-5-chloro-2-methyl isomer in major chemical catalogs [1].

Digital Identity & Isomerism

In drug discovery databases, "fuzzy matching" can often conflate this molecule with its isomers. The diagram below illustrates the structural specificity required.

Figure 1: Isomer differentiation logic. The target molecule typically displays distinct singlet peaks in aromatic NMR due to the substitution pattern, unlike isomers which may show coupling.

Synthetic Utility: The Orthogonal Scaffold

This molecule is not merely a reagent; it is a branching point in diversity-oriented synthesis (DOS).

Reactivity Hierarchy

The chemoselectivity of the three functional groups allows for a programmed synthetic sequence:

• Sulfonyl Chloride (

  ): Reacts first (Nucleophilic Substitution). Highly electrophilic, moisture sensitive.

• Aryl Bromide (

  ): Reacts second (Pd-Catalyzed Cross-Coupling). High oxidative addition rate.

• Aryl Chloride (

  ): Reacts third (Pd-Catalyzed Cross-Coupling). Requires specialized ligands (e.g., Buchwald precatalysts) or higher temperatures, allowing the bromide to be reacted selectively first.

Figure 2: Sequential functionalization workflow utilizing the orthogonal reactivity of the halogenated sulfonyl chloride scaffold.

Experimental Protocols

General Protocol: Sulfonamide Synthesis

Objective: To generate a stable sulfonamide intermediate while preserving the aryl halides for downstream coupling.

Reagents:

• 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.0 equiv)

• Primary/Secondary Amine (1.1 equiv)

• Triethylamine (TEA) or Pyridine (1.5 - 2.0 equiv)

• Dichloromethane (DCM) (Anhydrous)

Methodology:

• Preparation: Charge a flame-dried round-bottom flask with the chosen amine (1.1 equiv) and anhydrous DCM (

  concentration).

• Base Addition: Add TEA (1.5 equiv) and cool the solution to

  using an ice bath.

• Addition of Electrophile: Dissolve 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride in a minimal volume of DCM. Add this solution dropwise to the amine mixture over 15 minutes.

  • Note: The dropwise addition controls the exotherm and prevents double-sulfonylation if primary amines are used [2].

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC (typically hexane:EtOAc) or LCMS.

• Workup: Quench with

  (to remove excess amine/pyridine). Extract with DCM. Wash organic layer with brine, dry over , and concentrate.

Quality Control (QC) Parameters

Before proceeding to cross-coupling, the intermediate must meet these criteria:

Test	Acceptance Criteria	Purpose
LCMS	Purity, or observed	Confirm conversion and absence of hydrolyzed sulfonic acid.
-NMR	Integration of Methyl group ( ) vs Aromatic protons ( )	Confirm regio-isomer integrity.
Appearance	White to off-white solid	Colored impurities often indicate amine oxidation.

Safety & Handling

Hazard Class: Corrosive (Skin Corr.[1] 1B), Lachrymator.[2]

• Hydrolysis Risk: Sulfonyl chlorides react violently with water to form sulfonic acids and HCl gas. All storage containers must be purged with inert gas (Nitrogen/Argon) and sealed with Parafilm.

• Storage: Store at

  . If the solid turns from white to pink/brown, it indicates decomposition (liberation of or oxidation).

• PPE: Full face shield and chemically resistant gloves (Nitrile/Neoprene) are mandatory due to the lachrymatory nature of the compound [3].

References

• Oakwood Chemical. (2024). Product Specification: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS 1208076-84-9).[3] Retrieved from

• BenchChem. (2025).[4][5] Application Notes and Protocols for the Synthesis of Substituted Benzenesulfonamides. Retrieved from

• Fisher Scientific. (2025). Safety Data Sheet: 4-Bromobenzenesulfonyl chloride derivatives. Retrieved from

• PubChem. (2024). Compound Summary: 5-bromo-4-chloro-2-methylbenzene-1-sulfonyl chloride (Isomer Comparison). Retrieved from

Sources

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• 3. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Solubility & Handling of 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

[1]

Executive Summary & Chemical Identity[2][3][4][5]

4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS: 1208076-84-9) is a highly specialized electrophilic building block used primarily in the synthesis of sulfonamides for drug discovery.[1][2][3] As a multi-halogenated arylsulfonyl chloride, its utility lies in its ability to introduce a pharmacophore with specific steric and electronic properties (due to the ortho-methyl and meta-halogen substitution pattern).[1]

However, its handling is complicated by a critical physicochemical dichotomy: it is soluble in organic solvents but chemically unstable in nucleophilic solvents (water, alcohols). This guide replaces generic solubility assumptions with a rigorous technical framework for handling, solubilizing, and reacting this compound without degradation.

Chemical Profile

Property	Data
CAS Number	1208076-84-9
Molecular Formula	C₇H₅BrCl₂O₂S
Molecular Weight	303.99 g/mol
Physical State	Corrosive Solid (White to off-white crystalline)
Electronic Character	Electron-deficient aromatic ring (High electrophilicity at Sulfur)
Primary Hazard	Corrosive (releases HCl upon hydrolysis)

Solubility & Reactivity Profile

Unlike standard reagents where solubility is a static physical constant, the solubility of sulfonyl chlorides is dynamic due to solvolysis . You must distinguish between inert dissolution and reactive decomposition.

Predicted Solubility Matrix

Data estimated based on structural analogs (e.g., 2,4-dichlorobenzenesulfonyl chloride) and calculated LogP (~3.8).[1]

Solvent Class	Specific Solvent	Solubility Rating	Stability	Application
Chlorinated	Dichloromethane (DCM)	High (>100 mg/mL)	Stable (24h+)	Preferred for reactions & extractions.[1]
Chloroform (CHCl₃)	High (>100 mg/mL)	Stable (24h+)	NMR analysis & synthesis.[1]
Ethers	THF (Anhydrous)	High (>80 mg/mL)	Stable*	Standard reaction solvent.[1] Must be peroxide-free & dry.[1]
2-MeTHF	High (>80 mg/mL)	Stable	Green alternative to THF.[1]
Diethyl Ether	Moderate	Stable	Precipitation/crystallization.[1]
Esters	Ethyl Acetate	High (>80 mg/mL)	Stable	Extraction & chromatography.[1]
Aromatics	Toluene	Moderate-High	Stable	High-temp reactions; azeotropic drying.[1]
Polar Aprotic	DMF / DMSO	High	Unstable	AVOID. Accelerates decomposition/side reactions at high temps.[1]
Protic (Nucleophilic)	Water	Insoluble (Reacts)	Decomposes	Hydrolyzes to sulfonic acid + HCl.[1]
Methanol / Ethanol	Soluble (Reacts)	Decomposes	Forms methyl/ethyl esters rapidly.[1]

The Hydrolysis Trap

In aqueous media, this compound does not simply "dissolve"; it partitions and hydrolyzes. The rate of hydrolysis is pH-dependent.[1]

• Acidic/Neutral pH: Slow hydrolysis (minutes to hours). Allows for rapid biphasic washing (e.g., DCM/Water extraction).

• Basic pH: Rapid hydrolysis (seconds). Competitive with sulfonamide formation.

Figure 1: The "solubility" of sulfonyl chlorides in water is actually a decomposition pathway governed by nucleophilic attack.[1]

Experimental Protocols

Since commercial batches vary in purity (hydrolysis products), you must validate the material before use.

Protocol A: Solubility Limit & Purity Check

Objective: Determine if the solid is usable or has hydrolyzed to the acid (which is insoluble in DCM).[1]

• Preparation: Dry a 10 mL scintillation vial and a syringe.

• Weighing: Weigh 50 mg of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride.

• Solvent Addition: Add 0.5 mL of anhydrous Dichloromethane (DCM).

• Observation:

  • Clear Solution: Compound is intact. Solubility > 100 mg/mL.

  • Cloudy/Precipitate: Presence of sulfonic acid (hydrolysis byproduct). The sulfonyl chloride dissolves; the sulfonic acid often does not.

• Action: If precipitate forms, filter through a 0.45 µm PTFE syringe filter. The filtrate contains the active sulfonyl chloride.

Protocol B: General Coupling Procedure (Schotten-Baumann Conditions)

Standardized method to maximize solubility while minimizing hydrolysis.[1]

• Dissolution: Dissolve 1.0 equiv of sulfonyl chloride in DCM (0.2 M concentration).

• Base Scavenger: Add 1.2–1.5 equiv of Pyridine or Triethylamine.

  • Note: The base forms a soluble acyl-ammonium intermediate, enhancing reactivity.[1]

• Nucleophile Addition: Add 1.0–1.1 equiv of the amine/alcohol at 0°C.

• Workup (Crucial):

  • Quench with 1M HCl (cold).

  • Phase Cut: Extract immediately. Do not let the DCM layer sit in contact with the aqueous phase for >10 minutes.

  • Dry over MgSO₄.

Handling & Storage Workflow

The primary cause of "solubility issues" with this compound is actually moisture contamination converting the soluble chloride to the insoluble acid.

Figure 2: Proper handling prevents the formation of insoluble hydrolysis byproducts.[1]

Storage Recommendations

• Temperature: Store at 2–8°C (short term) or -20°C (long term).

• Atmosphere: Argon or Nitrogen blanket is mandatory.

• Container: Tightly sealed glass vial with a PTFE-lined cap.[1] Avoid Parafilm alone; use electrical tape or a secondary desiccator.

References

• Oakwood Chemical. (n.d.). 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride Product Page. Retrieved March 6, 2026, from [Link]

• Hargreaves, M. K. (1971). Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B. Retrieved March 6, 2026, from [Link]

• American Chemical Society. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved March 6, 2026, from [Link]

Sources

• 1. 1,2,4-Trifluorobenzene (3 D) - CAS号 1158384-14-5 - 摩熵化学 [molaid.com]
• 2. 1710293-72-3_CAS号:1710293-72-3_4-Cyclopropyl-5-(methylsulfonyl)thiazol-2-amine - 化源网 [chemsrc.com]
• 3. 1710293-72-3_CAS号:1710293-72-3_4-Cyclopropyl-5-(methylsulfonyl)thiazol-2-amine - 化源网 [chemsrc.com]

Protocols & Analytical Methods

Application Note: Precision Synthesis of Sulfonamides Utilizing 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

Executive Summary & Strategic Utility

This technical guide details the optimized protocols for synthesizing sulfonamides using 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS: 1208076-84-9). Unlike generic sulfonyl chlorides, this scaffold offers a unique tri-functional platform for medicinal chemistry. The presence of the ortho-methyl group imposes specific steric requirements during nucleophilic attack, while the 4-bromo and 5-chloro substituents provide orthogonal handles for downstream cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig), enabling the rapid generation of diverse chemical libraries.[1]

Key Technical Takeaways:

• Steric Gating: The ortho-methyl group retards hydrolysis, offering higher stability compared to benzenesulfonyl chloride, but requires optimized thermodynamics for bulky amine coupling.

• Chemoselectivity: Protocols are designed to preserve the aryl-bromide and aryl-chloride bonds for late-stage functionalization.

• Purification: distinct lipophilicity profiles allow for streamlined silica gel chromatography.

Chemical Profile & Properties[1][2][3][4][5][6]

Property	Specification
Compound Name	4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride
CAS Number	1208076-84-9
Molecular Formula
Molecular Weight	303.99 g/mol
Physical State	Off-white to pale yellow solid
Solubility	Soluble in DCM, THF, EtOAc, Toluene; Reacts with Water/Alcohols
Storage	2–8°C, under inert atmosphere (Argon/Nitrogen)
Hazards	Corrosive (Skin/Eye damage), Lachrymator, Moisture Sensitive

Mechanistic Insight: The Ortho-Effect

Understanding the mechanism is vital for troubleshooting. The reaction proceeds via a nucleophilic substitution at the sulfur atom.[2][3]

Critical Insight: The 2-methyl substituent plays a dual role.

• Kinetic Protection: It sterically hinders the approach of water, reducing the rate of background hydrolysis [1].

• Conformational Lock: In some ortho-substituted arenesulfonyl chlorides, the substituent can lock the sulfonyl group into a conformation that actually accelerates amine attack via relief of steric strain in the transition state, provided the amine is not excessively bulky [8].

Visualization: Reaction Mechanism & Pathway

The following diagram illustrates the

-like pathway and the competing hydrolysis route.

Caption: Mechanistic pathway showing the competition between productive amination and destructive hydrolysis. The base serves as an HCl sink.[4]

Experimental Protocols

Method A: The "Standard" Protocol (DCM/Pyridine)

Best for: Primary amines, non-hindered secondary amines, and acid-stable substrates.

Reagents:

• 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.0 equiv)[1]

• Amine (1.1 equiv)

• Pyridine (2.0 – 3.0 equiv) OR Triethylamine (1.5 equiv)

• Dichloromethane (DCM), Anhydrous (0.1 – 0.2 M concentration)

Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ).

• Solvation: Dissolve the Amine (1.1 equiv) and Base (Pyridine/TEA) in anhydrous DCM. Cool the mixture to 0°C using an ice bath.

  • Why? Controlling the exotherm is crucial to prevent decomposition of the sulfonyl chloride [1].

• Addition: Dissolve 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.0 equiv) in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 15–30 minutes.

  • Note: If the sulfonyl chloride is solid, it can be added portion-wise, but solution addition is preferred for homogeneity.

• Reaction: Allow the mixture to warm to room temperature (23°C) and stir for 2–6 hours.

  • Monitoring: Check reaction progress via TLC (Hexane:EtOAc 3:1) or LCMS.[5][6] Look for the disappearance of the starting chloride (

    usually later than product) and formation of the sulfonamide ( or ).

• Workup:

  • Dilute with DCM.[7]

  • Wash with 1M HCl (2x) to remove excess pyridine/amine (ensure product does not precipitate).

  • Wash with Saturated

    (1x) and Brine (1x).

  • Dry over

    , filter, and concentrate.

Method B: The "Forced" Protocol (THF/NaH or DMAP Catalysis)

Best for: Weak nucleophiles (anilines), sterically hindered amines, or when Method A fails.

Reagents:

• Sodium Hydride (NaH, 60% dispersion) OR DMAP (10 mol%)

• Tetrahydrofuran (THF), Anhydrous

Procedure:

• Deprotonation (NaH method): Suspend NaH (1.2 equiv) in THF at 0°C. Add the amine dropwise. Stir for 30 mins to generate the amide anion.

• Coupling: Add the sulfonyl chloride (1.0 equiv) in THF dropwise.

• Catalysis (DMAP method): If using weak bases (TEA), add 4-Dimethylaminopyridine (DMAP) (0.1 equiv) as a nucleophilic catalyst.[1] DMAP attacks the sulfonyl chloride first, forming a highly reactive N-sulfonylpyridinium intermediate [17].

Troubleshooting & Optimization Logic

Use this decision tree to navigate experimental failures. The ortho-methyl group often requires extending reaction times rather than increasing temperature, which promotes degradation.[1]

Caption: Diagnostic workflow for optimizing sulfonylation yields. Hydrolysis is the primary failure mode.

Downstream Applications (Scaffold Utility)

The resulting sulfonamide (1) contains two halogen handles. The reactivity order for Palladium-catalyzed cross-coupling is generally Aryl-Br > Aryl-Cl .[1]

• Suzuki Coupling: The 4-position (Bromine) can be selectively coupled with aryl boronic acids using

  and at 80°C, leaving the 5-chloro position intact.[1]

• Buchwald-Hartwig: The 5-chloro position can subsequently be aminated using advanced phosphine ligands (e.g., XPhos, BrettPhos) under forcing conditions.[1]

References

• BenchChem. (2025).[7][8] An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. Retrieved from

• Oakwood Chemical. (2025).[9][10][7][8] Product Specification: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. Retrieved from

• Maji, T. et al. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide. MDPI Chemistry. Retrieved from

• White, T. D., et al. (2012).[11] Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. Organic Process Research & Development. Retrieved from

• Tomaselli, G. A., et al. (2006). Nucleophilic substitution at sulphonyl sulphur. Part 2. Hydrolysis and alcoholysis of aromatic sulphonyl chlorides. ResearchGate. Retrieved from

• Sigma-Aldrich. (2025). 4-bromo-5-chloro-2-fluoro-benzenesulfonyl chloride Properties. Retrieved from

Sources

• 1. CAS 1208075-41-5: 4-Bromo-5-chloro-2-fluorobenzenesulfonyl… [cymitquimica.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations [mdpi.com]
• 5. hpst.cz [hpst.cz]
• 6. molnar-institute.com [molnar-institute.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]
• 10. CompTox Chemicals Dashboard [comptox.epa.gov]
• 11. semanticscholar.org [semanticscholar.org]

The Strategic Application of 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride in Contemporary Medicinal Chemistry

Application Notes & Protocols

Introduction: A Multifunctional Building Block for Targeted Drug Design

In the landscape of modern drug discovery, the rational design of small molecule inhibitors requires a toolkit of versatile and highly functionalized building blocks. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride emerges as a strategic reagent, offering medicinal chemists a pre-organized scaffold to synthesize novel sulfonamide derivatives with significant therapeutic potential. The sulfonamide functional group is a well-established pharmacophore present in a multitude of FDA-approved drugs, demonstrating a broad range of biological activities including antimicrobial, anticancer, and anti-inflammatory properties.[1][2]

The utility of this specific reagent is rooted in its distinct substitution pattern. The electrophilic sulfonyl chloride group serves as a reliable handle for coupling with a diverse range of primary and secondary amines, forming the stable sulfonamide linkage.[3][4] The peripheral substituents—bromo, chloro, and methyl groups—provide a nuanced combination of steric and electronic properties that can be exploited to fine-tune a molecule's interaction with its biological target, optimize pharmacokinetic profiles (ADME), and explore structure-activity relationships (SAR). The bromine atom, in particular, is a valuable feature, serving as a potential site for further synthetic elaboration via cross-coupling reactions or contributing to target affinity through halogen bonding.[2]

These application notes provide an in-depth guide for researchers, scientists, and drug development professionals on the effective utilization of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride in the synthesis of bioactive compounds.

Physicochemical Properties and Reactivity Profile

A thorough understanding of the reagent's properties is paramount for successful and safe experimentation.

Property	Value	Source/Note
CAS Number	1016536-59-9 (Representative)	Varies, check supplier
Molecular Formula	C₇H₅BrCl₂O₂S	[5]
Molecular Weight	303.99 g/mol	[6]
Appearance	Off-white to yellow solid	Typical for this class of compound
Reactivity	Highly reactive, moisture-sensitive	[7]
Solubility	Soluble in aprotic organic solvents (DCM, THF, Acetonitrile)	Insoluble in water (reacts)

Causality of Reactivity: The central sulfur atom in the sulfonyl chloride group is highly electrophilic due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. This makes it highly susceptible to nucleophilic attack by amines. The compound is sensitive to moisture, as water can act as a nucleophile, hydrolyzing the sulfonyl chloride to the corresponding sulfonic acid, which is unreactive for amidation.[7] Therefore, all reactions must be conducted under anhydrous conditions.

Core Application: Synthesis of N-Substituted Sulfonamides

The primary and most powerful application of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is the synthesis of N-substituted sulfonamides. This reaction is a cornerstone of medicinal chemistry, providing rapid access to large libraries of compounds for biological screening.[8][9]

The general transformation involves the reaction of the sulfonyl chloride with a primary or secondary amine in the presence of a non-nucleophilic base.

Caption: General reaction scheme for sulfonamide synthesis.

Experimental Rationale:

• Solvent: Anhydrous aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile are chosen to prevent hydrolysis of the starting material.[10]

• Base: A base such as pyridine or triethylamine (TEA) is crucial. Its role is to scavenge the hydrochloric acid (HCl) byproduct generated during the reaction.[4] Failure to neutralize the HCl would result in the protonation of the starting amine, rendering it non-nucleophilic and halting the reaction.

• Temperature: Reactions are typically initiated at a low temperature (0 °C) to control the initial exotherm of the reaction, then allowed to warm to room temperature.[4] This minimizes the formation of side products.

Detailed Experimental Protocol: A Representative Synthesis

This protocol describes a general, reliable method for synthesizing a novel sulfonamide from 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride and a generic primary amine (e.g., aniline).

Materials:

• 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.0 eq)

• Substituted Aniline (1.0 - 1.1 eq)

• Anhydrous Pyridine or Triethylamine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Appropriate solvents for chromatography (e.g., Ethyl Acetate/Hexanes)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the substituted aniline (1.1 eq) and dissolve it in anhydrous DCM.

• Base Addition: Cool the solution to 0 °C using an ice-water bath. Slowly add pyridine (1.5 eq) to the stirred solution.

• Sulfonyl Chloride Addition: In a separate flask, dissolve 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes. Rationale: Slow addition is critical to manage the reaction's exotherm and prevent side-product formation.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 6-18 hours. The progress should be monitored by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride is consumed.

• Work-up: Once the reaction is complete, dilute the mixture with additional DCM. Transfer the solution to a separatory funnel and wash sequentially with 1M HCl (to remove excess pyridine), saturated NaHCO₃ solution (to remove any remaining acidic species), and finally with brine.[4] Self-Validation Checkpoint: Each wash removes specific impurities. The HCl wash will remove the base, and the bicarbonate wash neutralizes any unreacted starting material that may have hydrolyzed.

• Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., 0-30% Ethyl Acetate in Hexanes). Self-Validation Checkpoint: Chromatography separates the desired product from non-polar impurities and any remaining starting materials, ensuring the purity of the final compound.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Caption: Standard workflow for synthesis and purification of sulfonamides.

Applications in Drug Discovery Programs: Targeting Key Enzymes

The sulfonamide scaffold is a privileged structure in medicinal chemistry, frequently employed as a zinc-binding group in various metalloenzymes or as a hydrogen bond acceptor in enzyme active sites.[1] Molecules derived from 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride are of particular interest as inhibitors for several classes of enzymes.

• Kinase Inhibitors: Dysregulation of protein kinases is a hallmark of cancer and inflammatory diseases.[2] The substituted benzenesulfonamide moiety can be designed to occupy hydrophobic pockets within the ATP-binding site of kinases, contributing to potent and selective inhibition.

• Carbonic Anhydrase Inhibitors: Many sulfonamides function as potent inhibitors of carbonic anhydrases (CAs), enzymes involved in pH regulation and linked to diseases like glaucoma and cancer.[1] The sulfonamide group coordinates to the catalytic zinc ion in the active site.

• Anticancer Agents: Beyond specific enzyme targets, novel sulfonamides derived from this reagent have been investigated for broad anticancer activity.[11] The specific substitution pattern can influence cell permeability, metabolic stability, and overall cytotoxic potency against various cancer cell lines.

Safety and Handling

4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is a reactive and corrosive chemical that must be handled with appropriate care.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle only in a well-ventilated chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place, away from moisture. The use of a desiccator is recommended.

• Disposal: Dispose of chemical waste in accordance with institutional and local regulations.

References

• Oakwood Chemical. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. [Link]

• García Ruano, J. L., Parra, A., Yuste, F., & Mastranzo, V. M. (2008). Mild and General Method for the Synthesis of Sulfonamides. Synthesis, 2008(02), 311-312. [Link]

• Deeming, A. S., Russell, C. J., & Willis, M. C. (2014). Combining Organometallic Reagents, the Sulfur Dioxide Surrogate DABSO, and Amines: A One-Pot Preparation of Sulfonamides, Amenable to Array Synthesis. Angewandte Chemie International Edition, 53(44), 11617-11620. [Link]

• Journal of Synthetic Chemistry. (2023). Aromatic Sulfonamides. Journal of Synthetic Chemistry. [Link]

• Stenfors, B. A., & Ngassa, F. N. (2021). The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives. European Journal of Chemistry, 12(2), 109-116. [Link]

• Gomha, S. M., et al. (2022). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Journal of Molecular Structure, 1264, 133237. [Link]

• Li, J., et al. (2024). Design, synthesis, and biological evaluation of benzenesulfonyl chloride-substituted berberine derivatives as potential PGAM1 inhibitors. Arabian Journal of Chemistry, 17(4), 105704. [Link]

• Saleem, H., et al. (2018). Design, synthesis, characterization and computational docking studies of novel sulfonamide derivatives. EXCLI Journal, 17, 169-183. [Link]

• Stefańska, J., et al. (2016). Novel 5-Substituted 2-(Aylmethylthio)-4-chloro-N-(5-aryl-1,2,4-triazin-3-yl)benzenesulfonamides: Synthesis, Molecular Structure, Anticancer Activity, Apoptosis-Inducing Activity and Metabolic Stability. Molecules, 21(7), 834. [Link]

• ResearchGate. The reaction of benzenesulfonyl chloride and the primary amine group of the substituted aniline reactant is a highly efficient reaction which goes to completion. [Link]

• Yang, J., et al. (2023). Design, synthesis, and biological evaluation of benzenesulfonyl chloride-substituted evodiamine derivatives as potential PGAM1 inhibitors. Arabian Journal of Chemistry, 16(8), 104938. [Link]

• Bowser, J. R., et al. (2013). Preparation of sulfonamides from N-silylamines. Tetrahedron Letters, 54(38), 5244-5246. [Link]

• OECD SIDS. 4-Methylbenzenesulfonyl chloride. [Link]

• Jackson, T., et al. (2025). Design, synthesis and biological evaluation of benzofuran-based dual aromatase and steroid sulfatase inhibitors. RSC Medicinal Chemistry. [Link]

• PubChemLite. 5-bromo-4-chloro-2-methylbenzene-1-sulfonyl chloride. [Link]

• Google Patents. US20160280619A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. PubChemLite - 5-bromo-4-chloro-2-methylbenzene-1-sulfonyl chloride (C7H5BrCl2O2S) [pubchemlite.lcsb.uni.lu]
• 6. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. researchgate.net [researchgate.net]
• 9. jsynthchem.com [jsynthchem.com]
• 10. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Note: High-Efficiency Sulfonylation with 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

[1]

Introduction & Compound Profile

4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS: 1208076-84-9) is a specialized tri-functionalized aromatic building block.[1][2][3][4] Unlike standard reagents like Tosyl chloride (TsCl), this compound offers a unique combination of electronic activation and orthogonal reactivity handles.

Strategic Value in Drug Design

• Electrophilic Activation: The electron-withdrawing nature of the halogen substituents (4-Br, 5-Cl) enhances the electrophilicity of the sulfonyl center, facilitating rapid reaction with nucleophiles even under mild conditions.

• Orthogonal Functionalization: Post-sulfonylation, the aryl bromide (C4) and aryl chloride (C5) provide distinct handles for sequential cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), allowing for the rapid generation of diverse chemical libraries (SAR expansion).

• Steric Modulation: The ortho-methyl group (C2) introduces a specific steric constraint that can influence the conformation of the resulting sulfonamide, a critical parameter in binding affinity optimization.

Chemical Property Table

Property	Specification
CAS Number	1208076-84-9
IUPAC Name	4-Bromo-5-chloro-2-methylbenzene-1-sulfonyl chloride
Formula	C₇H₅BrCl₂O₂S
Molecular Weight	303.99 g/mol
Physical State	Solid (Low-melting crystalline solid)
Solubility	Soluble in DCM, THF, EtOAc, Chloroform; Reacts with Water/Alcohols
Storage	2-8°C (Refrigerate), under inert atmosphere (Ar/N₂)
Stability	Moisture sensitive; hydrolyzes to sulfonic acid

Mechanism of Action: Nucleophilic Sulfonylation

The reaction proceeds via a nucleophilic substitution at the sulfur atom. While often simplified as direct displacement, it involves a trigonal bipyramidal transition state.

• Nucleophilic Attack: The amine or alcohol nucleophile attacks the sulfur center. The 4-Br and 5-Cl substituents inductively withdraw electron density, making the sulfur more electropositive and susceptible to attack compared to a simple tolyl ring.

• Transition State: A pentacoordinate transition state forms.

• Elimination: The chloride ion is expelled as the leaving group, restoring the tetrahedral geometry.

• Base Scavenging: The auxiliary base (Pyridine/TEA) neutralizes the generated HCl, driving the equilibrium forward and preventing protonation of the nucleophile.

Mechanistic Pathway Diagram[5][6][7]

Figure 1: Mechanistic flow of nucleophilic substitution at the sulfonyl sulfur.[1]

Experimental Protocols

Protocol A: General Sulfonylation of Amines (Sulfonamide Synthesis)

This protocol is optimized for primary and secondary amines. The use of Pyridine as both base and solvent (or co-solvent) is the "Gold Standard" for ensuring complete conversion.

Reagents:

• Amine substrate (1.0 equiv)[1][5][6]

• 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.1 - 1.2 equiv)[1]

• Dichloromethane (DCM) [Anhydrous][1][5]

• Pyridine (3.0 equiv or used as solvent)[1]

• Optional: DMAP (0.1 equiv) for sterically hindered amines.

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen/Argon.

• Dissolution: Dissolve the Amine (1.0 mmol) in anhydrous DCM (5 mL).

• Base Addition: Add Pyridine (3.0 mmol, 240 µL).

  • Note: For acid-sensitive substrates, use Triethylamine (TEA) (1.5 equiv) instead.[1]

• Cooling: Cool the reaction mixture to 0°C using an ice bath.

• Reagent Addition: Slowly add 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.1 mmol, ~335 mg) either as a solid (in portions) or dissolved in a minimal amount of DCM.

  • Critical: The reaction is exothermic. Control addition rate to maintain temperature.

• Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (25°C) . Stir for 2–4 hours.

  • Monitoring: Check progress via TLC (EtOAc/Hexane) or LC-MS.[1] Look for the disappearance of the amine.

• Quench & Workup:

  • Dilute with DCM (20 mL).

  • Wash with 1M HCl (2 x 15 mL) to remove excess pyridine and unreacted amine.

  • Wash with Sat. NaHCO₃ (15 mL) to remove hydrolyzed sulfonic acid byproducts.

  • Wash with Brine (15 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: If necessary, purify via recrystallization (EtOH/Water) or Flash Column Chromatography.

Protocol B: Sulfonylation of Alcohols (Sulfonate Ester Synthesis)

Alcohols are less nucleophilic than amines and require stronger activation.

Reagents:

• Alcohol substrate (1.0 equiv)[1]

• Sulfonyl Chloride reagent (1.2 - 1.5 equiv)[1]

• DCM (Anhydrous)[1][5]

• Triethylamine (TEA) (2.0 equiv)[1]

• DMAP (0.1 - 0.2 equiv) [Catalyst is Essential]

Procedure Modifications:

• Follow Protocol A, but DMAP must be included .

• Reaction times may be longer (4–12 hours).

• Maintain 0°C for the first hour to prevent elimination side reactions (formation of alkenes).

Reaction Workflow Visualization

Figure 2: Operational workflow for the synthesis of sulfonamides.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Sulfonyl Chloride	Ensure reagents and solvents are strictly anhydrous. Use fresh reagent.
Unreacted Amine	Steric Hindrance (2-Me group)	Increase temperature to 40°C (Reflux DCM) or switch to THF.[1] Add DMAP catalyst.
Side Products	Bis-sulfonylation	Use strictly 1.0 equiv of Sulfonyl Chloride.[1] Add reagent slowly to excess amine.
Color Change	Oxidation of Amine	Conduct reaction under inert atmosphere (Argon/Nitrogen).

Safety & Handling

• Corrosivity: The reagent hydrolyzes to form HCl and sulfonic acid. It causes severe skin burns and eye damage. Wear full PPE (Gloves, Goggles, Lab Coat).

• Moisture Sensitivity: Store in a tightly sealed container in the refrigerator. If the solid turns into a viscous liquid or gum, it has likely hydrolyzed and should be discarded or recrystallized.

• Waste Disposal: Quench excess reagent with aqueous sodium bicarbonate before disposal.

References

• Chemical Properties & CAS: Oakwood Chemical. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride Product Page. Accessed Oct 2023. Link

• General Sulfonylation Protocol: BenchChem. High-Yield Synthesis of N-(4-bromobenzenesulfonyl)benzamide: Application Notes. Link[1]

• Mechanistic Insight: Organic Syntheses, Coll.[7] Vol. 1, p. 504 (1941); Vol. 3, p. 159 (1955). (Foundational procedures for benzenesulfonyl chlorides). Link

• Analogous Reactivity: BLD Pharm. 4-Bromo-5-chloro-2-methylbenzene-1-sulfonyl chloride.[1][2][3][4][8] Link

Sources

• 1. 1,2,4-Trifluorobenzene (3 D) - CAS号 1158384-14-5 - 摩熵化学 [molaid.com]
• 2. 14207-30-8|4-Bromo-2,5-dimethylbenzene-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 3. 139937-37-4|4-Bromo-2-methylbenzene-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 4. 1710293-72-3_CAS号:1710293-72-3_4-Cyclopropyl-5-(methylsulfonyl)thiazol-2-amine - 化源网 [chemsrc.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. CAS:139937-37-4, 4-对溴苯磺酰氯-毕得医药 [bidepharm.com]

Precision Sulfonylation and Modular Functionalization of 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

Topic: Nucleophilic substitution of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride Content Type: Application Notes and Protocols

Executive Summary

This technical guide details the nucleophilic substitution profiles of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS: 1208076-84-9).[1] This scaffold is a high-value building block in medicinal chemistry due to its dense functionalization: a reactive sulfonyl chloride for core scaffold assembly, and two distinct halogen handles (4-Br, 5-Cl) for subsequent structure-activity relationship (SAR) elaboration.[1]

While the primary "nucleophilic substitution" refers to the chemoselective sulfonylation of amines (sulfonamide formation), this guide also covers the regioselective nucleophilic aromatic substitution (SNAr) of the halogenated core, providing a roadmap for orthogonal functionalization.

Part 1: Mechanistic Insight & Chemoselectivity

The Electrophilic Hierarchy

Successful utilization of this molecule relies on understanding the reactivity hierarchy of its three electrophilic sites.

Site	Functional Group	Reactivity Mode	Relative Reactivity	Mechanistic Driver
S(VI)	Sulfonyl Chloride (-SO₂Cl)	Nucleophilic Acyl Substitution (at Sulfur)	Highest	High electrophilicity of S(VI); good leaving group (Cl⁻).[1]
C-4	Aryl Bromide (-Br)	SNAr / Pd-Catalyzed Coupling	Moderate	Activated by para-sulfonyl group (strong EWG).[1]
C-5	Aryl Chloride (-Cl)	SNAr / Pd-Catalyzed Coupling	Lowest	Meta to sulfonyl group (no resonance activation); C-Cl bond strength.[1]

The "Ortho-Effect" Anomaly

A critical, often overlooked feature of 2-methyl substituted benzenesulfonyl chlorides is the phenomenon of steric acceleration . While intuitive logic suggests the ortho-methyl group would sterically hinder nucleophilic attack at the sulfur, kinetic studies on similar systems indicate that ortho-alkyl groups can actually accelerate solvolysis and substitution. This is attributed to the relief of ground-state steric congestion upon forming the trigonal bipyramidal transition state.

• Implication: Do not assume this reagent requires forcing conditions for sulfonylation.[1] Standard mild conditions are often sufficient and prevent side reactions.[1]

Part 2: Primary Protocol – Chemoselective Sulfonylation

Objective: Synthesis of sulfonamides while preserving aryl halogens for downstream functionalization.

Reagents & Materials[2]

• Substrate: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.0 equiv).[1]

• Nucleophile: Primary or Secondary Amine (1.0 – 1.1 equiv).[1]

• Base: Pyridine (3.0 equiv) or Diisopropylethylamine (DIPEA) (2.5 equiv).[1]

• Solvent: Dichloromethane (DCM) (anhydrous) or Tetrahydrofuran (THF).[1]

• Quench: 1M HCl (aq).

Standard Operating Procedure (SOP)

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the Amine (1.0 equiv) in anhydrous DCM (0.2 M concentration).

• Base Addition: Add Pyridine (3.0 equiv) to the solution.[1] Cool the mixture to 0°C using an ice bath.

  • Note: For acid-sensitive amines, use DIPEA and maintain 0°C strictly.[1]

• Electrophile Addition: Dissolve 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.0 equiv) in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 10 minutes.

  • Why: Dropwise addition prevents localized heating and suppresses the formation of bis-sulfonamides (if using primary amines).[1]

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature (20-25°C). Stir for 2–4 hours.

  • Monitoring: Monitor by TLC or LC-MS.[1] The sulfonyl chloride is prone to hydrolysis; ensure the system is sealed under inert gas (N₂/Ar) if the reaction time exceeds 4 hours.

• Workup:

  • Dilute with DCM.[1]

  • Wash sequentially with 1M HCl (2x) to remove excess pyridine/amine.[1]

  • Wash with Sat. NaHCO₃ (1x) to neutralize residual acid.[1]

  • Wash with Brine (1x).[1]

  • Dry over Na₂SO₄, filter, and concentrate in vacuo.[1]

• Purification: Most products are crystalline solids that can be recrystallized from EtOH/Water or purified via silica gel flash chromatography (Hexanes/EtOAc).[1]

Part 3: Advanced Protocol – Regioselective SNAr (Post-Sulfonylation)

Objective: Exploiting the activating nature of the sulfonamide group to displace the 4-Bromine.

The Regioselectivity Logic

Once the sulfonamide is formed, the sulfonyl group (-SO₂NHR) remains a strong electron-withdrawing group (EWG).[1]

• The 4-position (Bromine) is para to the EWG, allowing for resonance stabilization of the Meisenheimer complex intermediate.

• The 5-position (Chlorine) is meta to the EWG and is deactivated relative to the 4-position.

• Result: Nucleophilic Aromatic Substitution (SNAr) will occur exclusively at the 4-position .[1]

Protocol: Displacement with Cyclic Secondary Amines (e.g., Morpholine)

Use this protocol to introduce solubility-enhancing groups at the 4-position.[1]

• Setup: Dissolve the Sulfonamide intermediate (from Part 2) in DMSO or DMF (0.5 M).

• Reagents: Add Morpholine (2.0 – 3.0 equiv).

  • Note: If the nucleophile is volatile or non-basic, add K₂CO₃ (2.0 equiv).[1]

• Thermal Activation: Heat the reaction to 80–100°C for 12–24 hours.

  • Insight: The 2-methyl group exerts steric pressure on the sulfonyl group, potentially twisting it out of planarity with the ring. This might slightly reduce the activation of the 4-position compared to a non-methylated analog. Higher temperatures compensate for this.[1]

• Workup: Pour the reaction mixture into ice water. The product often precipitates. Filter and wash with water.[1] If no precipitate forms, extract with EtOAc.[1]

Part 4: Visualization of Reaction Logic

The following diagram illustrates the divergent pathways available for this scaffold.

Caption: Divergent synthesis pathways. The sulfonyl chloride is the primary reactive handle, followed by the para-activated bromine at C-4.

Part 5: Troubleshooting & Safety

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield (Sulfonylation)	Hydrolysis of SO₂Cl	Ensure solvents are anhydrous. Check the quality of the starting material (SO₂Cl hydrolyzes to sulfonic acid over time; appears as a broad smear on TLC).
No Reaction (SNAr)	Steric Deactivation	The 2-methyl group may twist the sulfonyl group, reducing resonance activation.[1] Increase temperature to 120°C or switch to microwave irradiation.
Bis-Sulfonylation	Excess SO₂Cl / High Temp	Use 1.1 equiv of amine relative to SO₂Cl.[1] Keep reaction at 0°C during addition.
Insoluble Impurities	Pyridine Hydrochloride	Ensure thorough aqueous washes (HCl/Water) during workup.[1]

Safety Protocol

• Corrosivity: Sulfonyl chlorides are corrosive and lachrymators.[1] They react with moisture on skin/eyes to produce HCl.[1] Always wear full PPE (gloves, goggles, lab coat) and work in a fume hood. [1]

• Pressure: Do not heat sulfonyl chlorides in closed vessels without pressure relief, as HCl gas evolution can cause rupture.[1]

References

• Mizhiritskii, M. & Shmulinson, M. (2020).[1] Nucleophilic Substitution at Tetracoordinate Sulfur.[1] Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides. MDPI.[1] Available at: [Link][1]

  • Citation Context: Supports the discussion on "steric acceleration" and the reactivity of ortho-substituted sulfonyl chlorides.[2]

• • Citation Context: General protocols for acyl/sulfonyl substitution and workup procedures.[1]

• • Citation Context: Safety, handling, and physical property data.[1][3][4][5]

• Royal Society of Chemistry. (2013).[1] A Simple and Eco-Sustainable Method for the Sulfonylation of Amines. RSC Advances. Available at: [Link]

  • Citation Context: Optimization of sulfonylation conditions and microwave protocols.

Sources

• 1. 4-BROMOBENZYLSULFONYL CHLORIDE | 53531-69-4 [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. 4-Bromo-2-fluoro-5-methyl-benzenesulfonyl chloride | 874804-14-5 [sigmaaldrich.com]
• 4. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]
• 5. beta.lakeland.edu [beta.lakeland.edu]

Preparation of 4-bromo-5-chloro-2-methylbenzenethiol from sulfonyl chloride

An Application Note for the Synthesis of 4-bromo-5-chloro-2-methylbenzenethiol

Abstract

This comprehensive application note provides a detailed protocol for the synthesis of 4-bromo-5-chloro-2-methylbenzenethiol, a valuable substituted arylthiol intermediate in medicinal chemistry and drug discovery. The primary focus is on the robust and widely applicable reduction of the precursor, 4-bromo-5-chloro-2-methylbenzenesulfonyl chloride, using zinc dust in an acidic medium. This document elucidates the underlying chemical principles, offers a meticulously detailed step-by-step experimental protocol, outlines critical safety measures, and describes standard analytical techniques for product characterization. The guide is intended for researchers, chemists, and professionals in the pharmaceutical and chemical industries who require a reliable method for preparing this and structurally related thiophenols.

Introduction and Scientific Context

Substituted arylthiols are a cornerstone class of intermediates in modern drug discovery.[1][2][3][4] Their nucleophilic sulfur moiety provides a versatile handle for constructing carbon-sulfur bonds, which are integral to a wide array of pharmacologically active molecules. The specific substitution pattern of 4-bromo-5-chloro-2-methylbenzenethiol offers multiple points for further chemical elaboration, making it a valuable building block for creating libraries of compounds for biological screening.

The reduction of arylsulfonyl chlorides is one of the most reliable and frequently employed strategies for accessing arylthiols.[5] Sulfonyl chlorides are often more stable, readily available, or more easily synthesized than the corresponding thiols.[6][7] While various reductive systems exist, including catalytic hydrogenation and phosphine-based reagents, the use of metallic reducing agents like zinc or tin in acidic media remains a highly practical, cost-effective, and scalable option for laboratory synthesis.[8][9][10]

This note details the zinc-mediated reduction, a classic yet highly effective transformation. The causality of this choice rests on its high efficiency, operational simplicity, and the use of inexpensive reagents. By providing a thorough explanation of the "why" behind each step, this protocol aims to empower researchers to not only replicate the synthesis but also to adapt it confidently for other substituted arylsulfonyl chlorides.

Reaction Principle and Mechanism

The core transformation is the reduction of a sulfur(VI) center in the sulfonyl chloride to a sulfur(-II) center in the corresponding thiol. This eight-electron reduction is a significant chemical transformation requiring a potent reducing agent.

Overall Reaction:

In the featured protocol, zinc metal (Zn⁰) serves as the electron donor. In the presence of an acid (in this case, acetic acid and hydrochloric acid), zinc is oxidized to Zn²⁺, releasing two electrons. The reaction proceeds through several intermediates, likely including the corresponding sulfinic acid, before reaching the final thiol product. The acidic environment provides the necessary protons for the formation of the S-H bond and the byproduct water.

Primary Experimental Protocol: Zinc-Mediated Reduction

This section provides a detailed, self-validating workflow for the synthesis of the target compound from its sulfonyl chloride precursor.

Materials and Reagents

Reagent	CAS Number	Molecular Formula	Molecular Weight	Grade	Supplier Example
4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride	1208076-84-9	C₇H₅BrCl₂O₂S	303.99	≥97%	Oakwood Chemical[11]
Zinc Dust (<10 µm)	7440-66-6	Zn	65.38	Reagent Grade	Sigma-Aldrich
Glacial Acetic Acid	64-19-7	C₂H₄O₂	60.05	ACS Reagent	Fisher Scientific
Concentrated Hydrochloric Acid (~37%)	7647-01-0	HCl	36.46	ACS Reagent	VWR
Ethyl Acetate	141-78-6	C₄H₈O₂	88.11	ACS Grade	MilliporeSigma
Saturated Sodium Bicarbonate Solution	144-55-8 (solid)	NaHCO₃	84.01	N/A	Lab-prepared
Saturated Sodium Chloride Solution (Brine)	7647-14-5 (solid)	NaCl	58.44	N/A	Lab-prepared
Anhydrous Magnesium Sulfate	7487-88-9	MgSO₄	120.37	Anhydrous	Acros Organics

Equipment

• Three-neck round-bottom flask (250 mL)

• Reflux condenser with a gas outlet connected to a bleach trap

• Dropping funnel (100 mL)

• Magnetic stirrer and stir bar

• Ice-water bath

• Nitrogen or Argon gas inlet

• Separatory funnel (500 mL)

• Büchner funnel and filter flask

• Rotary evaporator

• Standard laboratory glassware and personal protective equipment (PPE)

Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble the three-neck flask with the condenser, dropping funnel, and a nitrogen inlet. Ensure the gas outlet from the condenser is bubbled through a bleach trap (a bubbler containing a 10-20% aqueous bleach solution) to neutralize any volatile thiol odors.[12] Place the flask in an ice-water bath on a magnetic stirrer.

• Reagent Charging: To the flask, add 4-bromo-5-chloro-2-methylbenzenesulfonyl chloride (10.0 g, 32.9 mmol) and glacial acetic acid (80 mL). Stir the resulting slurry under a gentle stream of nitrogen.

• Initiation of Reduction: In a separate beaker, prepare a solution of concentrated HCl (20 mL) in water (20 mL). Add this acidic solution to the dropping funnel.

• Controlled Addition of Zinc: Begin adding zinc dust (12.9 g, 197.4 mmol, 6.0 equiv.) to the stirred slurry in the flask in small portions over 30-45 minutes. The reaction is exothermic; maintain the internal temperature below 30 °C using the ice bath.

• Addition of Acid: Once the zinc addition is complete, add the diluted HCl solution from the dropping funnel dropwise over 20 minutes, again monitoring the temperature.

• Reaction Drive: After the additions are complete, remove the ice bath and allow the mixture to stir at room temperature for 3-4 hours, or until TLC analysis (e.g., using 9:1 Hexanes:Ethyl Acetate) indicates complete consumption of the starting material.

• Work-up and Extraction:

  • Upon completion, cool the reaction mixture back to room temperature and carefully pour it over 200 mL of ice-water.

  • Filter the mixture through a pad of celite in a Büchner funnel to remove excess zinc dust and inorganic salts. Wash the filter cake with ethyl acetate (50 mL).

  • Transfer the filtrate to a separatory funnel. Extract the aqueous layer with ethyl acetate (2 x 100 mL).

  • Combine the organic layers and wash sequentially with water (100 mL), saturated sodium bicarbonate solution (2 x 100 mL, CAUTION: gas evolution ), and finally with brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator (ensure the vacuum exhaust is trapped through a bleach solution).[12]

• Purification: The resulting crude oil or solid can be purified by flash column chromatography on silica gel, typically using a hexanes/ethyl acetate gradient, to yield the pure 4-bromo-5-chloro-2-methylbenzenethiol.

Alternative Synthetic Approaches

While the zinc-mediated reduction is robust, other methods may be advantageous depending on substrate compatibility and available equipment.

• Stannous Chloride (SnCl₂) Reduction: SnCl₂ is another effective reducing agent for this transformation.[10][13] The reaction is typically carried out in a solvent like ethanol or ethyl acetate, often with added acid. SnCl₂ is particularly useful for its mildness compared to some other metal-based reductants.

• Triphenylphosphine (PPh₃) Reduction: This method is notable for its speed and high chemoselectivity, tolerating functional groups like ketones and carboxylic acids.[14][15] The reaction proceeds rapidly in a solvent like toluene, but a significant drawback is the generation of a stoichiometric amount of triphenylphosphine oxide, which must be separated from the product.[16]

Critical Safety and Handling Protocols

Strict adherence to safety protocols is mandatory.

• General Precautions: All operations must be conducted inside a certified chemical fume hood. Wear appropriate PPE, including a lab coat, safety goggles, and chemically resistant gloves (nitrile or neoprene).

• Sulfonyl Chloride Handling: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is corrosive and moisture-sensitive.[17] It will react with water (including atmospheric moisture) to release corrosive HCl gas. Handle in a dry environment and keep containers tightly sealed.

• Thiol (Mercaptan) Management: The product, 4-bromo-5-chloro-2-methylbenzenethiol, is a thiol and possesses an extremely potent and unpleasant odor.[18]

  • Odor Control: Never handle thiols on an open bench. Use a dedicated fume hood. All exhaust from the reaction, work-up (e.g., rotary evaporator), and any nitrogen purge must be passed through a bleach scrubber to oxidize the thiol and neutralize the odor.[12]

  • Decontamination: All glassware, stir bars, and spatulas that come into contact with the thiol must be immediately submerged in a dedicated bleach bath for at least 12 hours before conventional cleaning.[12]

  • Waste Disposal: All liquid and solid waste containing thiols must be segregated into a dedicated, clearly labeled hazardous waste container.

Product Characterization

The identity and purity of the synthesized 4-bromo-5-chloro-2-methylbenzenethiol should be confirmed using standard analytical techniques.

Analytical Technique	Expected Results
Appearance	Off-white to pale yellow solid or oil.
¹H NMR (400 MHz, CDCl₃)	δ ~7.4 (s, 1H, Ar-H), δ ~7.2 (s, 1H, Ar-H), δ ~3.5 (s, 1H, -SH), δ ~2.3 (s, 3H, -CH₃). Note: Aromatic proton shifts are estimates and will appear as singlets due to their isolation. The thiol proton signal can be broad and may shift depending on concentration and purity.
¹³C NMR (100 MHz, CDCl₃)	Expected signals for 7 distinct carbons: 4 aromatic CH, 2 quaternary aromatic C (C-Br, C-Cl), and 1 methyl carbon.
Mass Spectrometry (EI-MS)	A complex molecular ion cluster (M⁺) will be observed due to the presence of bromine (⁷⁹Br/⁸¹Br ≈ 1:1) and chlorine (³⁵Cl/³⁷Cl ≈ 3:1) isotopes. The most abundant peaks will correspond to C₇H₆⁷⁹Br³⁵ClS and its isotopic variants.
IR Spectroscopy (ATR)	Disappearance of strong S=O stretching bands (~1370 and ~1180 cm⁻¹) from the sulfonyl chloride. Appearance of a weak S-H stretching band around 2550-2600 cm⁻¹.

Visual Workflow and Schematics

Synthesis Workflow Diagram

The following diagram illustrates the key stages of the preparation process.

Caption: Workflow for the synthesis of 4-bromo-5-chloro-2-methylbenzenethiol.

References

• Mylroie, V.L., & Doles, J.K. (1990). Reduction of Sulfonyl Chlorides to Thiols. In Catalysis of Organic Reactions. Marcel Dekker, Inc.

• Bellale, E. V., Chaudhari, M. K., & Akamanchi, K. G. (2009). A Simple, Fast and Chemoselective Method for the Preparation of Arylthiols. Synthesis, 2009(19), 3211-3213.

• Organic Chemistry Portal. (n.d.). Reduction of Sulfonyl Chlorides. Retrieved from [Link]

• Bellale, E., Chaudhari, M. K., & Akamanchi, K. G. (2009). Reduction of Arylsulfonyl Chlorides to Arylthiols Using Triphenylphosphine. ResearchGate.

• Google Patents. (n.d.). US6667421B2 - Hydrogen reduction of sulfonyl chlorides to thiols.
• Google Patents. (n.d.). AU778447B2 - Hydrogen reduction of sulfonyl chlorides to thiols.

• UCL Safety Services. (2020, June 23). Thiols. Retrieved from [Link]

• Taylor & Francis Group. (1989). Reduction of Sulfonyl Chlorides to Thiols. In Catalysis of Organic Reactions.

• University of California, Santa Barbara. (n.d.). How to Work with Thiols-General SOP. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. Retrieved from [Link]

• Soheilizad, M., Khodaei, M. M., & Bahrami, K. (2009). Synthesis of sulfonyl chlorides from aromatic and aliphatic thiols using thionyl chloride. ChemRxiv.

• Movassaghi, M., & Hunt, D. K. (2008). Preparation and Purification of Zinc Sulphinat Reagents for Organic Synthesis. Nature Protocols, 3, 113-118.

• Indo Lysaght. (n.d.). Zinc Dust Applications in the Chemical Industry. Retrieved from [Link]

• Canadian Journal of Chemistry. (2024). Effect of the Position of the Substituent in the Electrochemical Reduction of Nitro-Substituted Benzenesulfonyl Chlorides. Canadian Journal of Chemistry.

• PrepChem.com. (n.d.). Synthesis of 4-Bromo-5-isoquinolinesulphonyl chloride. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-Cyano-2-methoxybenzenesulfonyl Chloride. Retrieved from [Link]

• ResearchGate. (2025). Reduction of Sulfonyl Halides with Zinc Powder: S-Methyl Methanethiosulfonate. ResearchGate.

• ResearchGate. (n.d.). Reduction of sulfonyl chlorides. Retrieved from [Link]

• MDPI. (2025). Emerging Applications of Thiol-Based Catalysts in Hydrogen Atom Transfer Reactions: A Comprehensive Review. Molecules.

• Zoran. (2024). Versatile Applications of Stannous Chloride: Key Players in Various Industries. Retrieved from [Link]

• Ataman Kimya. (n.d.). Stannous Chloride Dihydrate. Retrieved from [Link]

• Royal Society of Chemistry. (2023). A one-pot synthesis of sulfinamides from sulfonyl chlorides and amines. Organic & Biomolecular Chemistry.

• PubChem. (n.d.). 5-bromo-4-chloro-2-methylbenzene-1-sulfonyl chloride. Retrieved from [Link]

• PubMed. (n.d.). Mutational Potentiality of Stannous Chloride: An Important Reducing Agent in the Tc-99m-radiopharmaceuticals. PubMed.

• Organic-Reaction.com. (n.d.). Zinc. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Enabling synthesis in fragment-based drug discovery (FBDD): microscale high-throughput optimisation of the medicinal chemist's toolbox reactions. Chemical Science.

• ResearchGate. (n.d.). Enantioselective synthesis of substituted oxindoles and spirooxindoles with applications in drug discovery. Retrieved from [Link]

• PubMed. (2002). The application of multi-component reactions in drug discovery. Current Medicinal Chemistry.

• Sumitomo Chemical. (n.d.). Recent Progress in LC-NMR. Retrieved from [Link]

• PubMed. (2008). Application of natural product-inspired diversity-oriented synthesis to drug discovery. Progress in Drug Research.

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

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• 6. Organic Syntheses Procedure [orgsyn.org]
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• 10. News - Versatile Applications of Stannous Chloride: Key Players in Various Industries [zoranchem.com]
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Application Note: Esterification Protocol for 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

Executive Summary

This technical guide details the optimized protocol for the sulfonylation of alcohols using 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride . While standard benzenesulfonyl chlorides react readily with primary alcohols, the presence of the ortho-methyl group (C2 position) in this specific building block introduces steric strain that can retard reaction rates, particularly with secondary alcohols or hindered nucleophiles.

This protocol utilizes a nucleophilic catalysis strategy (DMAP/Et

N) to overcome steric hindrance, ensuring high yields (>90%) and minimizing side reactions such as hydrolysis or chloride displacement.

Chemical Context & Mechanism[1][2][3][4][5][6][7]

The Reagent Profile[1][6]

• Compound: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride[1]

• Role: Electrophilic sulfonylating agent.[2][3]

• Key Structural Features:

  • Sulfonyl Chloride (

    ): The reactive center.

  • 2-Methyl Group: Provides steric bulk ortho to the reaction center. This significantly increases the energy barrier for the initial nucleophilic attack compared to non-substituted benzenesulfonyl chlorides.

  • 4-Br / 5-Cl Substituents: Electron-withdrawing groups (EWGs) that increase the electrophilicity of the sulfur atom, partially compensating for the steric hindrance, but also increasing susceptibility to hydrolysis if moisture is present.

Mechanistic Pathway (DMAP Catalysis)

To counteract the steric hindrance of the 2-methyl group, 4-Dimethylaminopyridine (DMAP) is employed as a hyper-nucleophilic catalyst.

• Activation: DMAP attacks the sulfonyl sulfur faster than the alcohol, displacing the chloride to form a highly reactive

  -sulfonylpyridinium intermediate .

• Transfer: The alcohol attacks this intermediate. The leaving group (DMAP) is neutral and stable, making this step rapid and irreversible.

• Deprotonation: Triethylamine (Et

  N) acts as the bulk proton scavenger (Auxiliary Base) to neutralize the HCl generated, driving the equilibrium forward.

Reaction Pathway Diagram

Figure 1: Catalytic cycle for the DMAP-mediated sulfonylation of alcohols. The formation of the activated N-sulfonylpyridinium salt overcomes the steric barrier imposed by the ortho-methyl group.

Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Notes
Alcohol Substrate	1.0	Nucleophile	Dry azeotropically if necessary.
4-Br-5-Cl-2-Me-PhSO Cl	1.2 - 1.5	Electrophile	Excess ensures complete consumption of alcohol.
Triethylamine (Et N)	2.0 - 3.0	Base	Scavenges HCl. Must be anhydrous.[4]
DMAP	0.1 - 0.2	Catalyst	Essential for hindered substrates.
Dichloromethane (DCM)	Solvent	[0.1 M - 0.2 M]	Anhydrous (stored over molecular sieves).

Step-by-Step Methodology

Pre-reaction Check: Ensure all glassware is oven-dried. The sulfonyl chloride is moisture-sensitive; keep the bottle sealed until use.

Step 1: Setup

• Charge a round-bottom flask with the Alcohol (1.0 equiv) , DMAP (0.1 equiv) , and anhydrous DCM (concentration ~0.15 M relative to alcohol).

• Add Triethylamine (2.5 equiv) via syringe.

• Cool the mixture to 0°C using an ice/water bath. Note: Cooling controls the exotherm and prevents side reactions, though the 2-methyl group reduces reactivity, the initial mixing can still be energetic.

Step 2: Addition

• Dissolve 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.2 equiv) in a minimal amount of anhydrous DCM.

• Add this solution dropwise to the reaction flask over 10–15 minutes.

  • Observation: A white precipitate (Et

    N·HCl) may begin to form immediately.

Step 3: Reaction & Monitoring

• Allow the reaction to warm to Room Temperature (20–25°C) naturally.

• Stir for 2–6 hours .

• Validation Point (TLC): Monitor consumption of the starting alcohol.

  • Mobile Phase: Hexanes:EtOAc (typically 3:1 or 4:1).

  • Visualization: UV (254 nm).[4] The sulfonyl chloride usually runs faster (higher R

    ) than the alcohol. The ester product will be distinct.

Step 4: Workup (Critical for Purity)

• Quench: Add saturated aqueous NH

  Cl (10 mL) to the reaction mixture and stir vigorously for 5 minutes. This hydrolyzes excess sulfonyl chloride to the water-soluble sulfonic acid.

• Separation: Transfer to a separatory funnel. Dilute with DCM if necessary. Separate the organic layer.[5][4][6]

• Wash Sequence:

  • Wash 1: 1M HCl (aqueous) – Removes DMAP and excess Et

    N.

  • Wash 2: Saturated NaHCO

    – Removes hydrolyzed benzenesulfonic acid byproducts.

  • Wash 3: Brine (saturated NaCl) – Dries the organic layer.[5]

• Drying: Dry over anhydrous Na

  SO or MgSO , filter, and concentrate in vacuo.

Analytical Data & Validation

Expected NMR Signatures (¹H NMR, CDCl )

The product is a sulfonate ester. Verify the structure by looking for these key signals:

• Aromatic Region: Two singlets (due to para-substitution pattern of H relative to Br/Cl/Me) or two doublets (if long-range coupling exists). The 2-methyl group prevents symmetry.

• Aryl-Methyl Group: A distinct singlet around

  2.4 – 2.7 ppm . This is diagnostic for the incorporation of the specific sulfonyl moiety.[7]

• Alpha-Protons (Alcohol side): Significant downfield shift (

  +0.5 to +1.0 ppm) compared to the starting alcohol, confirming esterification.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield / Starting Material Remains	Steric hindrance of 2-Me group.	Increase DMAP to 0.5 equiv. Heat to reflux (40°C) if substrate is stable.
Hydrolysis of Reagent	Wet solvent or reagents.[5]	Use freshly distilled DCM. Ensure Et N is dry.
Product degradation on Silica	Sulfonates can be acid-sensitive.	Pre-treat silica gel with 1% Et N in Hexanes before column chromatography.

Safety & Handling

• Corrosivity: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is corrosive and causes severe skin burns and eye damage. Wear nitrile gloves, safety goggles, and a lab coat.

• Lachrymator: Sulfonyl chlorides can be irritating to mucous membranes. Handle exclusively in a fume hood.

• Moisture Sensitivity: Reacts violently with water to release HCl gas. Quench carefully.

References

• Mechanism of Sulfonate Ester Formation: Organic Chemistry Tutor. Alcohol Sulfonate Ester Formation Mechanism.[7][8][Link]

• DMAP Catalysis in Organic Synthesis: National Institutes of Health (PMC). DMAP-assisted sulfonylation as an efficient step.[9][Link]

• Reagent Properties & Safety: Oakwood Chemical. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride MSDS.[Link]

• General Sulfonylation Procedures: Organic Syntheses. Benzenesulfonyl Chloride.[5][1][3][10][11][12][13][14][15][Link]

Sources

• 1. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]
• 2. Recent advances in the synthesis and transformations of sulfinate esters - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00797F [pubs.rsc.org]
• 3. CAS 1208075-41-5: 4-Bromo-5-chloro-2-fluorobenzenesulfonyl… [cymitquimica.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 9. researchgate.net [researchgate.net]
• 10. 4-bromo-5-chloro-2-fluoro-benzenesulfonyl chloride | 1208075-41-5 [sigmaaldrich.com]
• 11. Production method and process flow of benzene sulfonyl chloride-Chemwin [en.888chem.com]
• 12. researchgate.net [researchgate.net]
• 13. PubChemLite - 5-bromo-4-chloro-2-methylbenzene-1-sulfonyl chloride (C7H5BrCl2O2S) [pubchemlite.lcsb.uni.lu]
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• 15. Pannellum [its.uark.edu]

Synthesis of 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride: A Detailed Guide to Friedel-Crafts Sulfonylation Precursors and Protocols

Abstract

This comprehensive guide provides detailed application notes and protocols for the synthesis of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride, a key intermediate in pharmaceutical and agrochemical research. We delve into the selection of appropriate precursors for the Friedel-Crafts sulfonylation reaction, offering a scientifically grounded rationale for these choices. The document outlines step-by-step experimental procedures, safety precautions, and work-up techniques. Furthermore, it includes visual aids in the form of diagrams to elucidate the reaction mechanism and experimental workflow, ensuring clarity and reproducibility for researchers, scientists, and drug development professionals.

Introduction to Friedel-Crafts Sulfonylation

The Friedel-Crafts sulfonylation is a cornerstone of electrophilic aromatic substitution, enabling the introduction of a sulfonyl group (-SO₂Cl) onto an aromatic ring.[1][2] This functional group is a versatile precursor for the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing compounds of significant interest in medicinal chemistry and materials science.[3][4] The reaction typically involves the use of a sulfonating agent, such as chlorosulfonic acid or oleum, and an aromatic substrate.[1][5] The synthesis of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride presents a specific case study in the strategic application of this reaction, requiring careful consideration of the starting material and reaction conditions to achieve the desired regioselectivity and yield.

Precursor Selection and Rationale

The successful synthesis of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride via Friedel-Crafts sulfonylation hinges on the selection of an appropriate aromatic precursor. The ideal starting material must possess the correct substitution pattern to direct the incoming sulfonyl chloride group to the desired position.

The logical precursor for this synthesis is 1-bromo-2-chloro-4-methylbenzene.

Rationale:

• Directing Effects of Substituents: The existing substituents on the benzene ring—bromo, chloro, and methyl groups—are all ortho, para-directors. However, the steric hindrance and electronic effects of these groups collectively influence the position of electrophilic attack.

• Steric Hindrance: The methyl group at position 2 and the chloro group at position 5 will sterically hinder the positions ortho to them.

• Electronic Effects: The methyl group is an activating group, while the bromo and chloro groups are deactivating. The activating nature of the methyl group will favor substitution at the positions ortho and para to it.

• Combined Influence: Considering both steric and electronic factors, the most favorable position for the incoming electrophile (the chlorosulfonyl group) is para to the methyl group and ortho to the bromine atom, which is the desired position 1.

Reaction Mechanism

The Friedel-Crafts sulfonylation of 1-bromo-2-chloro-4-methylbenzene with chlorosulfonic acid proceeds through a classic electrophilic aromatic substitution mechanism.[2][6]

• Generation of the Electrophile: Chlorosulfonic acid itself acts as the source of the electrophile, the chlorosulfonium ion (ClSO₂⁺) or a related reactive species.

• Electrophilic Attack: The π-electron system of the aromatic ring of 1-bromo-2-chloro-4-methylbenzene attacks the electrophilic sulfur atom of the chlorosulfonium ion. This results in the formation of a resonance-stabilized carbocation intermediate, known as a sigma complex or arenium ion.[6]

• Deprotonation: A weak base, such as the chloride ion (Cl⁻) generated in the reaction, abstracts a proton from the carbon atom bearing the newly attached sulfonyl group. This step restores the aromaticity of the ring, yielding the final product, 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride.

Caption: Workflow of the Friedel-Crafts Sulfonylation reaction.

Detailed Experimental Protocol

This protocol outlines the synthesis of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride from 1-bromo-2-chloro-4-methylbenzene.

4.1. Materials and Reagents

Reagent	Formula	Molecular Weight ( g/mol )	Quantity	Moles
1-Bromo-2-chloro-4-methylbenzene	C₇H₆BrCl	205.48	20.55 g	0.1
Chlorosulfonic Acid	ClSO₃H	116.52	58.26 g (33.3 mL)	0.5
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	-
Crushed Ice	H₂O	18.02	500 g	-
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	As needed	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-

4.2. Equipment

• 500 mL three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice-water bath

• Condenser with a drying tube (filled with calcium chloride)

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

4.3. Reaction Procedure

Caption: Step-by-step experimental workflow for the synthesis.

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and thermometer, add 1-bromo-2-chloro-4-methylbenzene (20.55 g, 0.1 mol) and dichloromethane (100 mL).

• Cooling: Cool the flask in an ice-water bath to 0-5 °C with stirring.

• Addition of Chlorosulfonic Acid: Slowly add chlorosulfonic acid (33.3 mL, 0.5 mol) dropwise from the dropping funnel over a period of 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.[7] Vigorous evolution of hydrogen chloride gas will occur.[8]

• Reaction: After the addition is complete, continue stirring the mixture at 0-5 °C for 1 hour.

• Warming: Remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

4.4. Work-up Procedure

• Quenching: Carefully and slowly pour the reaction mixture onto 500 g of crushed ice in a large beaker with vigorous stirring.[9][10] This step is highly exothermic and should be performed in a fume hood.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).[11]

• Washing: Combine the organic layers and wash sequentially with cold water (100 mL), saturated sodium bicarbonate solution (2 x 100 mL) until effervescence ceases, and finally with brine (100 mL).[12]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.[11]

4.5. Purification

The crude 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by column chromatography on silica gel.[11]

Safety Precautions

• Chlorosulfonic Acid: This reagent is extremely corrosive and reacts violently with water.[12][13][14] It can cause severe burns to the skin and eyes and is harmful if inhaled.[7][15] Always handle chlorosulfonic acid in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[12][13] An emergency shower and eyewash station should be readily accessible.[7]

• Hydrogen Chloride Gas: The reaction evolves significant amounts of corrosive hydrogen chloride gas. Ensure the reaction is performed in a fume hood with a gas trap to neutralize the HCl.

• Exothermic Reaction: The addition of chlorosulfonic acid and the quenching of the reaction mixture are highly exothermic. Maintain strict temperature control to prevent runaway reactions.[16]

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction.	Extend the reaction time or slightly increase the reaction temperature after the initial addition. Ensure the starting material is of high purity.
Hydrolysis of the product during work-up.	Perform the aqueous work-up quickly and at low temperatures. Ensure complete removal of water before concentrating the product.
Dark-colored product	Overheating or side reactions.	Maintain strict temperature control during the addition of chlorosulfonic acid. Use freshly distilled reagents if necessary.
Product is an oil instead of a solid	Impurities present.	Purify the crude product by column chromatography. Ensure complete removal of residual solvent.[9]

Conclusion

The Friedel-Crafts sulfonylation of 1-bromo-2-chloro-4-methylbenzene provides an effective route to 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. Careful selection of the precursor based on the directing effects of existing substituents is crucial for achieving the desired regiochemistry. Adherence to the detailed protocol and stringent safety measures, particularly when handling chlorosulfonic acid, is paramount for a successful and safe synthesis. This guide provides the necessary theoretical and practical framework for researchers to confidently perform this important transformation in their synthetic endeavors.

References

• SlideServe. (2024, April 10). Safety Measures and Handling Protocols for Chlorosulphonic Acid. Retrieved from [Link]

• Atul Ltd. (2016, November 15). Chlorosulfonic acid. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Chlorosulphonic Acid. Retrieved from [Link]

• IPCS. (n.d.). ICSC 1039 - Chlorosulfonic Acid. Retrieved from [Link]

• Loba Chemie. (2019, January 7). Chlorosulfonic Acid for Synthesis MSDS. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-Trifluoromethylbenzenesulfonyl Chloride. Retrieved from [Link]

• Wikipedia. (n.d.). Benzene. Retrieved from [Link]

• Organic Reaction Mechanism. (n.d.). Sulfonation: Mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). Thionyl Chloride - A Versatile Reagent. Retrieved from [Link]

• Muneer CP. (2020, October 23). Mechanism of Sulphonation and Friedel-Craft reactions [Video]. YouTube. Retrieved from [Link]

• PMC. (n.d.). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Google Patents. (n.d.). US5136043A - Process for the preparation of aromatic sulfonyl chlorides.

• University of California, Los Angeles. (n.d.). Illustrated Glossary of Organic Chemistry - Thionyl chloride. Retrieved from [Link]

• ACS Publications. (n.d.). Mechanism of Friedel-Crafts acylation and sulfonylation reactions. Retrieved from [Link]

• ACS Publications. (2009, September 3). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from [Link]

• PMC. (n.d.). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Retrieved from [Link]

• Arkivoc. (n.d.). Friedel-Crafts acylation reaction catalyzed by silica supported sulfonic acids. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4-Bromo-5-isoquinolinesulphonyl chloride. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Friedel–Crafts sulfonylation of aromatics catalysed by solid acids: An eco-friendly route for sulfone synthesis. Retrieved from [Link]

• ResearchGate. (2025, August 7). Efficient Synthesis of Halo Indanones via Chlorosulfonic Acid Mediated Friedel—Crafts Cyclization of Aryl Propionic Acids and Their Use in Alkylation Reactions. Retrieved from [Link]

• MDPI. (2023, May 20). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. Retrieved from [Link]

• ResearchGate. (2025, August 7). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. Retrieved from [Link]

• SciSpace. (n.d.). Friedel–Crafts sulfonylation of aromatics catalysed by solid acids: An eco-friendly route for sulfone synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• ResearchGate. (2015, January 30). Catalytic Lewis Acid Activation of Thionyl Chloride: Application to the Synthesis of ArylSulfinyl Chlorides Catalyzed by Bismuth(III) Salts. Retrieved from [Link]

• Scribd. (n.d.). Thionyl and Sulfuryl Chloride Overview. Retrieved from [Link]

• The Journal of Agriculture and Development. (2023, December 11). Friedel-Crafts sulfonylation catalyzed by chloroaluminate ionic liquid immobilized on magnetic nanoparticles: Optimization by response surface methodology. Retrieved from [Link]

• ResearchGate. (2025, August 7). Clean-Chemistry Sulfonation of Aromatics. Retrieved from [Link]

• ResearchGate. (n.d.). The reaction of chlorosulfonic acid and silica gel in presence of inert gas. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzenesulfonyl chloride. Retrieved from [Link]

• PubChemLite. (n.d.). 5-bromo-4-chloro-2-methylbenzene-1-sulfonyl chloride. Retrieved from [Link]

• The Journal of Agriculture and Development. (2022, June 16). Friedel-Crafts sulfonylation catalyzed by chloroaluminate ionic liquid immobilized on magnet- ic nanoparticles: Optimization by. Retrieved from [Link]

• Google Patents. (n.d.). US20040242932A1 - Aromatic sulfonation reactions.

• Wiley Online Library. (n.d.). Catalytic Friedel-Crafts Acylation of Aromatic Compounds. Retrieved from [Link]

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• 4. Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. pdf.benchchem.com [pdf.benchchem.com]

Accelerated Scaffold Functionalization: Microwave-Assisted Protocols for 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

Executive Summary

This Application Note details the microwave-assisted synthesis workflows for 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS 1208076-84-9). This tri-substituted benzene scaffold is a high-value building block in medicinal chemistry due to its orthogonal reactivity handles: a highly reactive sulfonyl chloride for library generation, an aryl bromide for rapid cross-coupling, and a less reactive aryl chlorine for late-stage diversification.

Conventional thermal synthesis with this scaffold is often plagued by slow kinetics due to the steric hindrance of the ortho-methyl group adjacent to the sulfonyl moiety. This guide provides optimized microwave (MW) protocols that overcome this steric barrier, reducing reaction times from hours to minutes while suppressing hydrolysis side-reactions.

Chemical Profile & Reactivity Map

Property	Data
Compound Name	4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride
CAS Number	1208076-84-9
Molecular Weight	303.99 g/mol
Appearance	Off-white to pale yellow crystalline solid
Storage	2-8°C, under inert atmosphere (Argon/Nitrogen). Moisture sensitive.[1][2]

Reactivity Hierarchy (Chemo- & Regioselectivity)

Successful utilization of this scaffold relies on respecting the reactivity order of its functional groups.

• Sulfonyl Chloride (-SO₂Cl): Most Reactive. Electrophilic attack by amines/alcohols.

  • Challenge: The C2-Methyl group creates steric bulk, slowing down nucleophilic attack at the sulfur atom compared to unhindered analogs.

  • Solution: MW irradiation provides the activation energy to overcome this steric penalty rapidly.[3]

• Aryl Bromide (C4-Br): Intermediately Reactive. Excellent handle for Pd-catalyzed cross-coupling (Suzuki, Buchwald).

• Aryl Chloride (C5-Cl): Least Reactive. Generally inert under standard Suzuki conditions used for the Bromide, allowing for controlled, sequential functionalization.

Core Application 1: Rapid Sulfonamide Library Generation

Objective: Synthesis of a diverse sulfonamide library by reacting the scaffold with various primary and secondary amines.

The "Steric Challenge" & Microwave Solution

In thermal conditions (e.g., DCM, RT), the ortho-methyl group hinders the trajectory of the incoming amine, often requiring extended reflux times that promote hydrolysis of the sulfonyl chloride by trace moisture. Microwave heating allows us to operate at higher temperatures (80-100°C) for very short bursts, driving the amidation faster than the background rate of hydrolysis.

Protocol A: MW-Assisted Sulfonylation (Standard)

Reagents:

• Scaffold: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.1 equiv)

• Base: Pyridine (2.0 equiv) or DIPEA (1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or THF.

  • Note: While DCM is low-boiling, modern single-mode MW reactors safely handle it in sealed vessels up to ~100°C.

Step-by-Step Methodology:

• Preparation: In a microwave-transparent vial (2-5 mL), dissolve the amine (0.5 mmol) in anhydrous DCM (2 mL).

• Base Addition: Add Pyridine (1.0 mmol). Expert Tip: Pyridine acts as both a base and a nucleophilic catalyst, forming a reactive sulfonyl-pyridinium intermediate that is less sensitive to steric hindrance than the free chloride.

• Scaffold Addition: Add the sulfonyl chloride (0.5 mmol) in one portion. Cap the vial immediately under an inert atmosphere (N₂ purge recommended).

• Microwave Irradiation:

  • Temperature: 80°C

  • Time: 5 - 10 minutes (Dynamic Hold)

  • Stirring: High

  • Power: Max 150W (System regulated)

• Work-up: Dilute with DCM (10 mL), wash with 1M HCl (to remove pyridine), then Sat. NaHCO₃ and Brine.[4] Dry over MgSO₄ and concentrate.

Yield Comparison:

Condition	Time	Yield	Purity (LCMS)
Thermal (RT, Stirring)	12 Hours	65-75%	85% (Hydrolysis impurities)

| Microwave (80°C) | 10 Minutes | 92-96% | >95% |

Core Application 2: Regioselective Suzuki Coupling

Objective: Functionalize the C4-position using the Bromine handle while preserving the C5-Chlorine for future steps.

Protocol B: MW-Assisted C4-Arylation

Mechanism: Palladium inserts oxidatively into the C-Br bond significantly faster than the C-Cl bond. Microwave irradiation accelerates this step, allowing the reaction to complete before the catalyst begins to interrogate the stronger C-Cl bond.

Reagents:

• Substrate: Sulfonamide derivative (from Protocol A) (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.2 equiv)

• Catalyst: Pd(PPh₃)₄ (3-5 mol%)

• Base: Na₂CO₃ (2M aqueous solution, 2.0 equiv)

• Solvent: DME/Water or Dioxane/Water (3:1 ratio)

Step-by-Step Methodology:

• Vial Charging: Add the sulfonamide (0.3 mmol), aryl boronic acid (0.36 mmol), and Pd(PPh₃)₄ (0.015 mmol) to a MW vial.

• Solvent/Base: Add DME (2 mL) and 2M Na₂CO₃ (0.3 mL).

• Degassing: Sparge with Nitrogen/Argon for 1 minute (Crucial to prevent homocoupling or oxidation). Cap tightly.

• Microwave Irradiation:

  • Temperature: 120°C

  • Time: 15 minutes

  • Absorption Level: High

• Purification: Filter through a Celite pad, dilute with EtOAc, wash with water. Purify via Flash Chromatography.

Synthesis Workflow & Logic Map

The following diagram illustrates the sequential functionalization logic, highlighting the chemo-selectivity controlled by the microwave protocols.

Caption: Sequential functionalization workflow. MW acceleration prevents hydrolysis in Step 1 and ensures rapid C-Br insertion in Step 2.

Troubleshooting & Optimization ("Self-Validating" Tips)

Observation	Root Cause	Corrective Action
Low Yield (Step 1)	Hydrolysis of Sulfonyl Chloride	Ensure glassware is oven-dried.[3] Use anhydrous solvents.[3][4] Do not premix the sulfonyl chloride with solvent for long periods before MW irradiation.
Incomplete Reaction (Step 1)	Steric Hindrance (Amine dependent)	If using bulky amines (e.g., tert-butylamine), increase MW temp to 100°C and time to 20 mins. Switch base to Pyridine (catalytic) if using TEA.
Debromination (Step 2)	Overheating / Protodehalogenation	Reduce MW temperature to 100°C. Ensure solvent is thoroughly degassed.
Loss of Regioselectivity	Reaction time too long	If C-Cl coupling is observed, strictly limit MW time. The reactivity gap between Br and Cl narrows at high sustained temperatures.

Safety & Handling

• Corrosivity: The starting sulfonyl chloride is corrosive and causes severe skin burns. Wear appropriate PPE (gloves, goggles, lab coat).

• Pressure: Microwave reactions in sealed vessels generate pressure. Ensure the vial size is appropriate for the solvent volume (fill volume < 60%) and the maximum pressure limit of the vessel (typically 20-30 bar) is not exceeded.

• Ventilation: Open reaction vessels in a fume hood, as HCl gas may be released during workup.

References

• Microwave-Assisted Synthesis of Sulfonamides

  • De Luca, L., & Giacomelli, G. (2008).[5][6] An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids. The Journal of Organic Chemistry.

• Steric Hindrance in Sulfonyl Chlorides

  • BenchChem Application Notes.[4] (2025).[1][4][7] Impact of steric hindrance on 2,4-Dichlorobenzenesulfonyl chloride reactivity.

  • (General Protocol Reference)

• Microwave Suzuki Coupling on Sulfonamides

  • Leadbeater, N. E. (2005).[7] Fast, Easy, Clean Chemistry by Using Water as a Solvent and Microwave Heating: The Suzuki Coupling as an Illustration.

  • (Analogous Methodology)

• Compound Data & Safety

  • Oakwood Chemical. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS 1208076-84-9).[8]

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• 8. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]

Technical Notes & Optimization

Technical Guide: Hydrolysis of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

The following Technical Support Guide is designed for researchers and process chemists working with 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS: 1208076-84-9) . It addresses the kinetic behavior, synthetic conversion, and isolation challenges associated with the hydrolysis of this compound.

Executive Summary & Chemical Profile

Hydrolysis of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride yields 4-Bromo-5-chloro-2-methylbenzenesulfonic acid . This transformation is driven by nucleophilic attack of water on the sulfonyl sulfur, eliminating hydrogen chloride (HCl).

Due to the electron-withdrawing nature of the halogen substituents (Br, Cl), this sulfonyl chloride is more electrophilic than standard toluenesulfonyl chloride, making it susceptible to rapid hydrolysis under basic conditions and requiring strict moisture control during storage.

Property	Specification
Compound Name	4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride
CAS Number	1208076-84-9
Molecular Weight	303.99 g/mol
Reaction Type	Nucleophilic Substitution (SN2-like at Sulfur)
Product Solubility	High in water (Sulfonic acid); Low in non-polar organics
Key Hazard	Generates HCl gas; Corrosive

Reaction Mechanism & Pathway

Understanding the mechanism is critical for troubleshooting rate issues. The reaction proceeds via a trigonal bipyramidal transition state.[1]

Figure 1: Mechanistic pathway of sulfonyl chloride hydrolysis. Note the solubility inversion from starting material to product.

Standard Operating Procedures (SOPs)

Protocol A: Controlled Synthesis of the Sulfonic Acid

Objective: Complete conversion of R-SO2Cl to R-SO3H for downstream use.

• Suspension: Suspend 1.0 eq of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride in water (5 mL per gram). Note: The starting material is likely insoluble.[2]

• Catalysis: Add 2.0–2.5 eq of Sodium Carbonate (Na2CO3) or Sodium Hydroxide (NaOH) .

  • Why? Neutral water hydrolysis is slow and heterogeneous. Base solubilizes the product as it forms and neutralizes the generated HCl, driving the equilibrium forward [1].

• Heating: Heat the mixture to 70–80°C with vigorous stirring.

  • Endpoint: The reaction is complete when the oily/solid organic layer disappears, resulting in a clear homogeneous aqueous solution (the sodium sulfonate salt).

• Workup:

  • For Sodium Salt: Cool to RT. If precipitation occurs, filter. If not, evaporate water under reduced pressure or add NaCl to "salt out" the product.

  • For Free Acid: Acidify with concentrated HCl, then extract with a polar organic solvent (e.g., n-butanol or ethyl acetate) or evaporate to dryness.

Protocol B: Quenching/Disposal (Waste Treatment)

Objective: Safely destroy excess sulfonyl chloride.

• Slowly add the solid sulfonyl chloride to a stirred solution of 10% NaOH.

• Caution: Exothermic reaction. Maintain temperature <50°C to prevent splashing.

Troubleshooting & FAQs

Category 1: Reaction Kinetics (It's not working)

Q: The starting material is just floating in the water and not reacting. What is wrong? A: This is a phase-transfer limitation. Sulfonyl chlorides are hydrophobic.

• The Fix: Increase the temperature to >70°C or add a water-miscible co-solvent like Acetone or Acetonitrile (THF is also possible but may form peroxides or ring-open in strong acid). The co-solvent increases the concentration of water in the organic phase [2].

• Alternative: Add a Phase Transfer Catalyst (PTC) like tetrabutylammonium bromide (TBAB) (1-2 mol%) if you must keep the temperature low.

Q: The reaction is too violent/exothermic. A: The electron-withdrawing halogens (Br, Cl) on the ring make the sulfur highly electrophilic.

• The Fix: Do not add solid base to the hot mixture. Add the sulfonyl chloride slowly to the basic water solution at 0–10°C, then allow it to warm up.

Category 2: Isolation & Purity (I can't get the product out)

Q: I extracted with Dichloromethane (DCM) but my yield is near zero. A: Critical Error. The product, 4-Bromo-5-chloro-2-methylbenzenesulfonic acid, is a strong acid and highly polar. It prefers the aqueous phase.

• The Fix: Do not use non-polar solvents like DCM or Hexanes.

  • Method 1 (Salting Out): Saturate the aqueous solution with NaCl. The sodium sulfonate salt may precipitate.[3][4]

  • Method 2 (n-Butanol Extraction): Use n-Butanol to extract the free sulfonic acid from the aqueous layer [3].

  • Method 3 (Evaporation): Simply evaporate the water. The residue will be the sulfonic acid (plus inorganic salts if base was used).

Q: My product is a hygroscopic goo/syrup. A: Free sulfonic acids are often hygroscopic.

• The Fix: Convert it to a stable salt. Treat the acid with a stoichiometric amount of aniline or p-toluidine to form a crystalline sulfonamide or ammonium salt for characterization/storage. Alternatively, isolate as the Sodium salt, which is generally a stable solid.

Category 3: Analytics (Is it done?)

Q: How do I monitor the reaction? A:

• TLC: Not recommended directly as the acid streaks.

• HPLC: The shift in retention time is dramatic. The Sulfonic Acid (highly polar) will elute near the solvent front (dead volume) on a standard C18 column unless an ion-pairing agent is used. The Sulfonyl Chloride will elute much later.

• Visual: Disappearance of the insoluble solid/oil droplets is the best rapid indicator.

Isolation Decision Tree

Use this workflow to determine the best isolation strategy for your specific needs.

Figure 2: Downstream processing workflow for sulfonic acid isolation.

References

• BenchChem. Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. (Accessed 2026).[5][6][7] Common causes of yield loss include hydrolysis during aqueous workups; alkaline conditions accelerate this process.

• Canadian Journal of Chemistry. Kinetics of the reaction of benzenesulphonyl chloride. Hydrolysis rates are significantly affected by solvent composition and temperature.

• Google Patents. Process for preparing sulphonate salts via alkaline hydrolysis. Describes the use of phase transfer agents and isolation of salts from hydrolysis mixtures.

• Sigma-Aldrich. 4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride Safety Data. Handling precautions for halogenated benzenesulfonyl chlorides.[8]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US3496224A - Purification of sulfonic acids - Google Patents [patents.google.com]
• 4. FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES - Google Patents [patents.google.com]
• 5. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]
• 6. ​Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations [en.jinlichemical.com]
• 7. PubChemLite - 5-bromo-4-chloro-2-methylbenzene-1-sulfonyl chloride (C7H5BrCl2O2S) [pubchemlite.lcsb.uni.lu]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Handling &amp; Preserving 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals working with 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride . As a polyhalogenated aryl sulfonyl chloride, this reagent is a powerful electrophile used in the synthesis of sulfonamides and sulfonate esters. However, its high reactivity makes it exceptionally prone to hydrolytic and thermal decomposition if not managed with rigorous kinetic and atmospheric controls.

Below, we detail the causality of its degradation, self-validating handling protocols, and troubleshooting FAQs to ensure the integrity of your experiments.

Mechanistic Overview of Degradation

To prevent decomposition, one must first understand the competing reaction pathways. The sulfonyl chloride group is highly electrophilic due to the electron-withdrawing nature of the sulfur atom bonded to two oxygen atoms and a chlorine atom[1]. While this enables the desired nucleophilic substitution with amines or alcohols, it also invites unwanted nucleophilic attack from ambient moisture or thermal degradation.

Caption: Mechanistic pathways of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride decomposition vs. desired reactivity.

Troubleshooting FAQs

Q1: Why did my 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride turn into a crusty, white, insoluble paste during storage? Causality & Explanation: This is the hallmark of hydrolytic decomposition. When exposed to ambient humidity, water molecules act as nucleophiles, attacking the electrophilic sulfur atom and displacing the chloride ion. This forms 4-bromo-5-chloro-2-methylbenzenesulfonic acid and hydrogen chloride (HCl) gas[2]. The resulting sulfonic acid is highly polar, insoluble in non-polar organic solvents, and appears as a white, crusty solid. Furthermore, the generated HCl gas can catalyze further degradation, increase pressure within the vial, and corrode storage containers[2].

Q2: How can I validate the integrity of my reagent before a critical sulfonylation step? Causality & Explanation: Using degraded starting material leads to failed reactions because the decomposition product (sulfonic acid) lacks the electrophilic chloride leaving group and will not react with amines[3]. Self-Validating Check: Perform a rapid micro-scale solubility test. Dissolve 5 mg of the reagent in anhydrous CDCl₃. A completely clear solution indicates intact sulfonyl chloride. If a white precipitate remains, it is the insoluble sulfonic acid. You can confirm purity via ¹H NMR; a distinct chemical shift in the aromatic protons (and the methyl group) will be evident between the sulfonyl chloride and the hydrolyzed sulfonic acid form[4].

Q3: My protocol requires an aqueous workup, but I lose my unreacted sulfonyl chloride to hydrolysis. How can I prevent this? Causality & Explanation: While sulfonyl chlorides are moisture-sensitive, their hydrolysis rate in water is solubility-dependent. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride has very low aqueous solubility, which can actually protect it from rapid hydrolysis if handled correctly[5]. However, prolonged exposure to warm water or basic aqueous solutions accelerates nucleophilic attack. Solution: Use ice-cold water or brine for the quench, and immediately extract into a cold organic solvent (e.g., dichloromethane). Minimizing the contact time and lowering the temperature kinetically traps the sulfonyl chloride in the organic phase, depriving the system of the activation energy required for rapid hydrolysis[6].

Q4: What is the absolute best way to store this specific polyhalogenated sulfonyl chloride? Causality & Explanation: Thermal and atmospheric control is non-negotiable. Heat can induce SO₂ extrusion or radical-mediated decomposition[4]. Oxygen can participate in radical pathways, and moisture drives hydrolysis[6]. Solution: Store the compound under an inert argon or nitrogen atmosphere, in an amber glass vial (to prevent photolytic degradation), sealed tightly, and kept in a desiccator at 2–8 °C[2].

Quantitative Summary: Decomposition Factors & Mitigation

Degradation Pathway	Primary Catalyst	Visual/Chemical Indicator	Kinetic Mitigation Strategy
Hydrolysis	H₂O (Moisture)	White, insoluble solid (Sulfonic acid); HCl gas release	Use anhydrous solvents (<50 ppm H₂O); Argon blanketing[6]
Thermal Degradation	Heat (>25 °C)	Discoloration (yellow/brown); SO₂ release	Store at 2–8 °C; Maintain cold reaction temperatures (0 °C)[4]
Aqueous Workup Loss	Prolonged aqueous contact	Low recovery yield of unreacted starting material	Ice-cold brine quench; <5 min phase separation[6]
Nucleophilic Side-Rxn	Protic solvents (EtOH, MeOH)	Formation of unintended sulfonate esters	Use strictly aprotic solvents (DCM, THF, MeCN)[3]

Experimental Protocols

Protocol 1: Anhydrous Handling and Storage Setup (Self-Validating System)

Purpose: To transfer and store the reagent without introducing ambient moisture, creating a self-verifying barrier against hydrolysis.

• Glassware Preparation: Bake all glass vials and spatulas at >100 °C for at least 4 hours. Transfer them to a desiccator to cool under a stream of dry nitrogen or vacuum[6].

• Inert Atmosphere Setup: Transfer the bulk reagent bottle and the dried vials into a glovebox purged with Argon. If a glovebox is unavailable, use a Schlenk line with a positive stream of dry nitrogen[6].

• Aliquoting: Dispense the reagent into single-use amber vials. Causality: Single-use aliquots prevent repeated atmospheric exposure to the bulk batch, isolating any potential moisture contamination to a single vial[2].

• Sealing & Validation: Cap the vials with PTFE-lined septa.

  • Self-Validation Step: Before removing from the Schlenk line, inject a slight positive pressure of Argon into the vial. A slight bulging of the septum confirms an airtight, positive-pressure seal that will actively repel ambient air ingress.

• Storage: Wrap the caps with Parafilm, place the vials in a secondary container with active desiccant, and store at 2–8 °C[4].

Caption: Step-by-step workflow for the anhydrous handling and storage of moisture-sensitive sulfonyl chlorides.

Protocol 2: Cold Aqueous Workup for Maximum Preservation

Purpose: To quench a sulfonylation reaction while preserving any unreacted sulfonyl chloride and preventing product degradation.

• Quench: Cool the reaction mixture to 0 °C using an ice bath. Rapidly add ice-cold saturated aqueous NaCl (brine)[6]. Causality: Brine decreases the solubility of organic compounds in the aqueous layer (salting-out effect), and the low temperature severely retards the hydrolysis kinetics[5][6].

• Extraction: Immediately add pre-chilled dichloromethane (DCM). Stir vigorously for exactly 2 minutes.

• Phase Separation: Transfer to a separatory funnel and immediately separate the phases. Causality: Extended biphasic contact time is the primary driver of workup-induced hydrolysis[6]. Extract the product into the organic solvent as quickly as possible.

• Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a bath temperature not exceeding 30 °C to prevent thermal degradation.

References

• Benchchem. Preventing decomposition of sulfonyl chloride during reaction. 6

• HoriazonChemical. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. 2

• Benchchem. Technical Support Center: Sulfonamide Synthesis with Primary Amines. 3

• Benchchem. Optimizing reaction conditions for sulfonylation. 4

• ACS Publications. Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. 5

• Nuomengchemical. What are the chemical properties of Benzene Sulfonyl Chloride?. 1

Sources

• 1. What are the chemical properties of Benzene Sulfonyl Chloride? - Blog [nuomengchemical.com]
• 2. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Purification of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride by recrystallization

Technical Support Center: Purification of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

Case ID: PUR-SO2Cl-0405 Status: Escalated to Senior Application Scientist Compound: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS: 1208076-84-9) Issue: Purification via Recrystallization & Stability Management[1][2][3]

Executive Summary & Critical Alerts

Welcome to the Tier 2 Technical Support Center. You are likely dealing with a solid arylsulfonyl chloride that is prone to hydrolysis and "oiling out" during purification.[2][3][4][5] Unlike standard organic intermediates, 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride possesses a highly electrophilic sulfur center that reacts aggressively with nucleophiles (including atmospheric moisture).[1][2][3]

CRITICAL STABILITY ALERT:

• The "Hydrolysis Trap": The most common failure mode is not the recrystallization itself, but the degradation of the product during the process. Sulfonyl chlorides hydrolyze to their corresponding sulfonic acids (4-bromo-5-chloro-2-methylbenzenesulfonic acid), which act as autocatalysts for further decomposition.[1][2][3]

• Visual Indicator: Pure product should be a white to off-white crystalline solid.[1][2][3] A yellow/brown tint or a pungent acidic smell (HCl/SO₂) indicates active decomposition [1].[3]

Solvent Selection Matrix

The choice of solvent is dictated by the "Like Dissolves Like" principle, but modified for reactivity. You must use anhydrous, non-nucleophilic solvents .[3]

Solvent System	Suitability	Notes
Hexane / Heptane	Excellent (Anti-solvent)	Product is generally insoluble at RT.[1][2][3] Ideal for inducing precipitation.[2][3]
Toluene	Good (Primary)	Good solubility at high temps; moderate at low temps.[3] often used in combination with heptane.[2][3]
Chloroform / DCM	Moderate	High solubility even at cold temps.[2][3] Good for dissolving crude, but requires significant evaporation or anti-solvent.[3]
Diethyl Ether	High Risk	Hygroscopic.[2][3] Unless freshly distilled/dried over Na, it introduces water.[3]
Alcohols (MeOH, EtOH)	FORBIDDEN	Do NOT use. Will react to form sulfonate esters (solvolysis).[3]
Water	FORBIDDEN	Do NOT use. Causes rapid hydrolysis to sulfonic acid.[2][3]

Optimized Recrystallization Protocol

Methodology: Dual-Solvent Recrystallization (Toluene/Heptane System) Rationale: This method minimizes thermal stress and avoids the high boiling points that promote decomposition.[1][2]

Prerequisites:

• All glassware must be oven-dried (120°C) and cooled in a desiccator.[1][2][3]

• Solvents must be dried (e.g., over molecular sieves) before use.[3]

Step-by-Step Procedure:

• Dissolution: Place the crude solid in a round-bottom flask. Add the minimum amount of dry Toluene needed to dissolve the solid at moderate heat (50–60°C).

  • Tech Note: Do not boil aggressively.[2][3] Sulfonyl chlorides are thermally unstable.[2][3] If insoluble solids remain (likely inorganic salts), filter quickly through a hot sintered glass funnel.[3]

• Precipitation: Remove the heat source.[3] While the solution is still warm, slowly add dry Heptane (anti-solvent) dropwise until a faint, persistent cloudiness appears.

• Re-clarification: Add just enough warm Toluene (1-2 mL) to make the solution clear again.

• Crystallization: Allow the flask to cool to room temperature undisturbed. Once ambient, move to a 4°C fridge or ice bath.

  • Warning: Rapid cooling leads to oiling out (see Troubleshooting).[3][6]

• Isolation: Filter the crystals rapidly under a blanket of dry nitrogen (if available) or using a drying tube. Wash with cold, dry Heptane.[3]

• Drying: Dry in a vacuum desiccator over

  or solid KOH to absorb acidic off-gases.[2][3]

Troubleshooting & Logic Pathways

Issue A: The Product "Oils Out"

Instead of crystals, you see a separate oily layer at the bottom. This is caused by the melting point of the solvated impurity mixture dropping below the solvent's boiling point, or cooling too fast.[6]

Corrective Action: Re-heat the mixture until the oil dissolves. Add a seed crystal (if available) or scratch the glass surface to induce nucleation at a higher temperature. Cool much slower (wrap flask in a towel).

Issue B: Low Yield / Acidic Smell

This indicates hydrolysis.[2][3][5] The "crystals" might actually be the sulfonic acid derivative, or the product has degraded.

Diagnostic Check: Dissolve a small sample in dry

and run H-NMR. Look for a broad singlet (OH) or shifted aromatic peaks indicating the sulfonic acid.

Visual Logic: Troubleshooting Decision Tree

Figure 1: Decision matrix for common recrystallization failures.

Frequently Asked Questions (FAQs)

Q: Can I use water to wash the crystals? A: Absolutely not. While some literature suggests washing sulfonyl chlorides with ice-cold water to remove inorganic salts, this is risky for highly substituted derivatives like yours.[2] The 4-bromo and 5-chloro substituents withdraw electrons, making the sulfur center more electrophilic and susceptible to hydrolysis [2].[1][2] Stick to anhydrous non-polar solvents (Hexane/Heptane).[3]

Q: My melting point is lower than the literature value (approx. 70-80°C range). Why? A: This is a classic sign of the "Eutectic Impurity Effect." Even 1-2% of the sulfonic acid hydrolysis product can depress the melting point significantly. Dry your sample thoroughly in a vacuum desiccator to remove trapped solvent, then re-check.[3] If it persists, recrystallize again.[3]

Q: How should I store the purified compound? A: Store under an inert atmosphere (Argon/Nitrogen) in a tightly sealed container at 2-8°C. Tape the cap with Parafilm to prevent moisture ingress.

References

• BenchChem Technical Support . Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. Retrieved from [1][3]

• Oakwood Chemical . 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride Product Page. Retrieved from [1][3]

• Organic Syntheses . Benzenesulfonyl chloride (General Procedure). Org. Synth. 1921, 1,[1] 21. Retrieved from [3]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. CAS 98-58-8: 4-Bromobenzenesulfonyl chloride | CymitQuimica [cymitquimica.com]
• 3. CompTox Chemicals Dashboard [comptox.epa.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Handling the Moisture Sensitivity of Benzenesulfonyl Chlorides

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for benzenesulfonyl chlorides. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the handling, use, and troubleshooting of these highly reactive but synthetically valuable reagents. Our focus is on providing practical, in-depth solutions to common issues arising from their inherent moisture sensitivity.

Introduction: The Root of the Challenge

Benzenesulfonyl chloride (C₆H₅SO₂Cl) is a powerful electrophile, widely used for the synthesis of sulfonamides and sulfonate esters.[1][2] Its utility stems from the highly electrophilic sulfur atom, which is susceptible to attack by various nucleophiles, including amines and alcohols.[1][3] However, this same reactivity makes it extremely sensitive to water. Even ambient atmospheric moisture can lead to rapid hydrolysis, compromising the reagent's integrity and impacting experimental outcomes.[3][4][5] This guide provides the expertise to mitigate these challenges effectively.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the properties and proper management of benzenesulfonyl chloride.

Q1: Why exactly is benzenesulfonyl chloride so sensitive to moisture? The sulfur atom in the sulfonyl chloride group (-SO₂Cl) is highly electron-deficient due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. This makes it a hard electrophile. Water, acting as a nucleophile, readily attacks this electrophilic sulfur atom. This initiates a hydrolysis reaction that cleaves the S-Cl bond, producing benzenesulfonic acid and corrosive hydrochloric acid (HCl) gas.[1][3][5][6] The reaction is often exothermic and can be vigorous, especially with hot water.[3][6]

Caption: Decision tree for troubleshooting common experimental issues.

Detailed Troubleshooting Scenarios

Issue 1: The reaction yield is significantly lower than expected or has failed completely.

• Primary Cause: The most probable culprit is the degradation of your benzenesulfonyl chloride via hydrolysis before or during the reaction. [7][8]If the reagent has been hydrolyzed to benzenesulfonic acid, it is no longer active for the desired sulfonylation.

• Self-Validation & Solution:

  • Verify Reagent Quality: Use a fresh bottle of benzenesulfonyl chloride or purify the existing stock by vacuum distillation. [9] 2. Implement Rigorous Anhydrous Technique: This is a self-validating system. Ensure all glassware is oven-dried (and cooled under an inert atmosphere), use freshly dried anhydrous solvents, and conduct the entire reaction under a positive pressure of nitrogen or argon. [7][10]This systematically eliminates moisture as a variable.

Issue 2: My final product is contaminated with a significant acidic impurity after workup.

• Primary Cause: This impurity is almost certainly benzenesulfonic acid, the hydrolysis product. [7][11]It can form from residual moisture in the reaction or, more commonly, from the hydrolysis of unreacted benzenesulfonyl chloride during the aqueous workup. [11]While the salt of benzenesulfonic acid is highly water-soluble, the acid itself can have some solubility in organic solvents. [11]* Self-Validation & Solution:

  • Perform Basic Washes: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). [11]This deprotonates the benzenesulfonic acid, forming the highly water-soluble sodium benzenesulfonate salt, which will partition into the aqueous layer.

  • Monitor with TLC: Spot the organic layer on a TLC plate before and after the basic wash. The disappearance of the acidic, baseline-hugging spot validates its removal.

Issue 3: After quenching the reaction with water, an oily, insoluble layer persists.

• Primary Cause: This is unreacted benzenesulfonyl chloride. It is an oil that is insoluble in and hydrolyzes only slowly with cold water. [11]* Self-Validation & Solution:

  • Active Quenching: Do not rely on water alone for the quench. Before the main aqueous workup, add a nucleophilic quenching agent to the reaction mixture. Options include:

    • Aqueous Ammonia/Amines: Reacts with excess benzenesulfonyl chloride to form a water-soluble sulfonamide. [11] * Pyridine: Forms a water-soluble sulfonylpyridinium salt that can be removed with an acidic wash. [11] * Scavenger Resins: Use a solid-supported amine resin (e.g., Si-NH₂) to covalently bind the excess sulfonyl chloride, which is then simply removed by filtration. [11]This provides an exceptionally clean workup.

Experimental Protocols

Protocol 1: Synthesis of N-Phenylbenzenesulfonamide under Anhydrous Conditions

This protocol details a standard procedure for reacting benzenesulfonyl chloride with an amine, incorporating best practices for moisture exclusion. [8][12] Materials:

• Aniline (1.0 eq)

• Benzenesulfonyl chloride (1.05 eq)

• Pyridine (1.2 eq), anhydrous

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium chloride (Brine)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Oven-dried round-bottom flask with a magnetic stir bar

• Septa, needles, and a nitrogen or argon line

Procedure:

• Setup: Assemble the oven-dried flask, equip it with a stir bar and septum, and flush with dry nitrogen or argon. Maintain a positive pressure of inert gas throughout the reaction (e.g., using a balloon).

• Reagent Preparation: In the flask, dissolve aniline (1.0 eq) in anhydrous DCM. Add anhydrous pyridine (1.2 eq) via syringe.

• Controlled Addition: Cool the mixture to 0 °C using an ice bath. Slowly add benzenesulfonyl chloride (1.05 eq), either neat or as a solution in anhydrous DCM, dropwise via syringe over 15-20 minutes. [8]Maintaining the cold temperature is crucial to control the exothermic reaction. [7]4. Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-12 hours.

• Monitoring: Monitor the reaction's progress by TLC, observing the consumption of the aniline starting material. [8]6. Workup:

  • Cool the reaction mixture again in an ice bath.

  • Slowly add 1 M HCl to neutralize the pyridine.

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer once more with DCM.

  • Combine the organic layers and wash sequentially with water, saturated aqueous NaHCO₃ (to remove any benzenesulfonic acid), and finally with brine. [11]7. Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product. Purify further by recrystallization or column chromatography as needed.

Protocol 2: Safe Quenching of Excess Benzenesulfonyl Chloride

This protocol describes the safe and effective neutralization of residual sulfonyl chloride prior to disposal or workup. [4][11] Procedure:

• Prepare Quenching Solution: In a separate flask (large enough to accommodate the reaction mixture and allow for gas evolution), prepare a stirred solution of saturated aqueous sodium bicarbonate. Cool this solution to 0 °C in an ice bath. Use at least 5-10 molar equivalents of base relative to the initial amount of sulfonyl chloride. [4]2. Slow Addition: Using a dropping funnel or syringe, add the reaction mixture containing the unreacted benzenesulfonyl chloride slowly and dropwise to the cold, vigorously stirred bicarbonate solution. [4]3. Control Gas Evolution: Be prepared for vigorous CO₂ evolution. The slow addition rate is critical for safety and to prevent the reaction from foaming over.

• Ensure Complete Quench: Continue stirring in the ice bath for 30-60 minutes after the addition is complete to ensure all sulfonyl chloride has been hydrolyzed.

• Proceed to Workup: The neutralized mixture can now be safely handled for standard aqueous workup procedures.

References

• Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides. Benchchem.
• Technical Support Center: Removal of Benzenesulfonyl Chloride from Reaction Mixtures. Benchchem.
• Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations. (2026, January 26).
• An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. National Institutes of Health (NIH).
• Application Notes and Protocols for the Synthesis of Sulfonamides from Sulfamoyl Chloride. Benchchem.
• Application Notes and Protocols for the Synthesis of Sulfonate Esters from Alcohols. Benchchem.
• Preventing decomposition of sulfonyl chloride during reaction. Benchchem.
• Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices. HoriazonChemical.
• Benzenesulfonyl chloride. Organic Syntheses Procedure.
• What are the chemical properties of Benzene Sulfonyl Chloride? (2025, August 6). Blog.
• Benzenesulfonyl chloride. PubChem.
• BENZENESULFONYL CHLORIDE. CAMEO Chemicals.
• Benzenesulfonyl chloride. Wikipedia.
• optimizing reaction conditions for benzenesulfonyl chloride and aniline coupling. Benchchem.
• Benzenesulfonyl Chloride MSDS. (2005, October 11).
• Benzene Sulphonyl Chloride CAS No 98-09-9 MATERIAL SAFETY DATA SHEET SDS/MSDS. CDH Fine Chemical.
• Benzenesulfonyl chloride - Safety Data Sheet. ChemicalBook. (2026, January 17).
• What are the safety precautions when handling Benzene Sulfonyl Chloride? (2025, August 18). Blog.
• Inert Atmosphere. (2022, February 2). YouTube.
• Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND. ChemicalBook. (2025, February 1).

Sources

• 1. ​Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations [en.jinlichemical.com]
• 2. Benzenesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 3. What are the chemical properties of Benzene Sulfonyl Chloride? - Blog [nuomengchemical.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Benzenesulfonyl chloride | C6H5ClO2S | CID 7369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. youtube.com [youtube.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Safe Handling and Quenching of 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

Welcome to the Technical Support Center. This guide is designed for research scientists and drug development professionals handling 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride . Due to the unique electronic properties of this specific reagent, standard quenching protocols often fail or result in hazardous exotherms. This document synthesizes mechanistic causality, quantitative reagent selection, and self-validating experimental protocols to ensure safe and high-yielding chemical workflows.

Mechanistic Causality & Safety Principles (FAQ)

Q: Why does 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride require specialized quenching protocols compared to standard aliphatic sulfonyl chlorides? A: The reactivity of any sulfonyl chloride is dictated by the electrophilicity of its sulfur center. In this molecule, the aromatic ring is substituted with two highly electronegative halogens (bromine at C4, chlorine at C5). These halogens exert a strong inductive electron-withdrawing effect (

effect), which severely depletes electron density at the sulfur atom. This makes the molecule hyper-reactive toward nucleophiles. When water or base is introduced, the rapid nucleophilic attack results in a highly exothermic hydrolysis, generating sulfonic acid and hydrochloric acid (HCl)[1].

Q: What are the primary safety risks during the quench? A: The two primary risks are thermal runaway and rapid gas evolution. The hydrolysis reaction releases significant heat. If quenched too quickly, this heat accelerates the decomposition of the remaining unreacted material. Furthermore, the generated HCl reacts with bicarbonate bases to produce large volumes of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

gas. In a closed or poorly ventilated system, this causes dangerous pressure buildup and excessive foaming[1]. Acid chlorides must be quenched cautiously under controlled conditions with adequate ventilation to carry off acidic fumes[2].

Q: I accidentally added water directly to the neat sulfonyl chloride. How do I handle this? A: This is a critical safety hazard. Direct addition of water to the concentrated reagent causes a rapid, unbuffered exothermic reaction and the immediate release of acidic HCl fumes[3]. Do not attempt to move the flask. Ensure the fume hood sash is completely lowered, alert laboratory personnel, and allow the reaction to subside and cool naturally before attempting neutralization with a weak base[3].

Quenching Agent Selection Data

Selecting the correct quenching agent depends on the reaction scale and the stability of your target product. The table below summarizes the quantitative and qualitative metrics of common quenching strategies.

Quenching Agent	Mechanism	Exothermicity	Gas Evolution	Quench Time	Best Use Case
Ice / Cold Water	Hydrolysis to Sulfonic Acid	High	Low (HCl fumes only)	Slow (1–2 hrs)	Large-scale reactions (>10g) where base addition would cause uncontrollable foaming[4].
Sat. Aqueous ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">	Hydrolysis & Neutralization	Moderate	Very High ( )	Fast (30 mins)	Standard lab-scale (<10g) quenching for base-stable products.
Ethanolamine	Aminolysis to Sulfonamide	Mild	None	Very Fast (<10 mins)	Moisture-sensitive products or anhydrous workups[5].
Methanol	Solvolysis to Sulfonate Ester	Mild	Low	Moderate (1 hr)	Pre-quench step to aid in chromatographic separation[6].

Quenching Strategy Workflows

To prevent yield loss and ensure safety, the quenching method must be tailored to the specific reaction conditions.

Caption: Workflow for selecting the optimal quenching strategy based on scale and product stability.

Caption: Mechanistic pathways for neutralizing sulfonyl chlorides via hydrolysis versus aminolysis.

Self-Validating Experimental Protocols

A protocol is only as good as its internal validation. The following methodologies incorporate physical and chemical checkpoints to ensure the system is safe to advance to the next step.

Protocol A: Controlled Aqueous Bicarbonate Quench (Standard Scale, <10g)

This is the preferred method for neutralizing unreacted sulfonyl chloride when the desired product is stable to aqueous base[3].

• Preparation: Prepare a beaker with a volume of saturated aqueous ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  equivalent to 5–10 molar equivalents of the initial sulfonyl chloride.

• Cooling: Place the

  solution in an ice-water bath and stir vigorously until the internal temperature reaches 0–5 °C[1].

• Reverse Addition: Slowly, via an addition funnel, add the crude reaction mixture into the cold ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  solution dropwise. Do not add the base to the reaction mixture, as this concentrates the exotherm[1].

• Validation Checkpoint 1 (Visual): Vigorous effervescence (

  gas) will occur. The rate of addition must be dictated by the foaming. If foam reaches the upper third of the flask, halt addition immediately[1].

• Maturation: Once addition is complete, continue stirring in the ice bath for 30–60 minutes to ensure complete hydrolysis of the sterically hindered 4-bromo-5-chloro-2-methylbenzenesulfonyl chloride[1][6].

• Validation Checkpoint 2 (Chemical): Stop stirring and allow the layers to separate. Test the aqueous layer with pH paper. The quench is only complete when the pH is stable at 7–8[1]. If acidic, add additional

  and stir for 15 more minutes.

• Workup: Transfer to a separatory funnel and extract with an appropriate organic solvent (e.g., DCM or EtOAc)[6].

Protocol B: Anhydrous Amine Quench (Moisture-Sensitive Workflows)

If your target molecule hydrolyzes in aqueous base, or if you are experiencing persistent emulsions, an amine quench is highly effective. Amines react rapidly with acid chlorides to form stable, water-soluble amides[5].

• Cooling: Cool the crude reaction mixture to 0 °C under an inert atmosphere (Nitrogen or Argon).

• Amine Addition: Add 2.0 equivalents (relative to the estimated unreacted sulfonyl chloride) of ethanolamine or a primary amine scavenger resin directly to the organic mixture[5][6].

• Stirring: Stir the mixture for 15–30 minutes at room temperature. The primary amine will rapidly outcompete water for the electrophilic sulfur center, forming a highly polar sulfonamide[5].

• Validation Checkpoint (TLC/LCMS): Pull a 10 µL aliquot, dilute in organic solvent, and check via TLC or LCMS. The highly mobile sulfonyl chloride spot should be completely replaced by a baseline-retained sulfonamide spot.

• Workup: The resulting ethanolamine-sulfonamide byproduct is highly water-soluble and can be easily washed away with a mild, neutral aqueous wash, preserving your base-sensitive product[6].

Troubleshooting & Optimization Guide

Q: The quenching process is generating excessive heat and fumes, and the solvent is boiling. What is the immediate corrective action? A: The rate of addition is too fast, overwhelming the heat capacity of your cooling bath. Immediately stop the addition of the reaction mixture. Ensure the receiving vessel is securely submerged in an ice bath and increase the stirring speed to maximize heat dissipation[1]. Do not resume until the internal temperature drops below 5 °C.

Q: My aqueous work-up isn't completely removing the unreacted sulfonyl chloride, and it is co-eluting with my product on the column. What could be wrong? A: The highly substituted aromatic ring of 4-bromo-5-chloro-2-methylbenzenesulfonyl chloride makes it sterically hindered and highly lipophilic. It may partition into the organic layer (especially in DCM) before it has time to hydrolyze[6]. Solution: Increase the vigorousness of the stirring during the quench to maximize interfacial contact between the organic and aqueous phases. Alternatively, utilize Protocol B (Methanol or Amine pre-quench) to convert the unreacted starting material into a highly polar sulfonate ester or sulfonamide before the aqueous wash[6].

Q: I am scaling up this reaction to 50 grams. Can I use the standard bicarbonate quench? A: No. At larger scales, the spacetime yield and heat transfer limitations make batch bicarbonate quenching extremely hazardous due to massive

off-gassing and trapped water content[4]. For scale-up, you must dilute the reaction mixture with a water-immiscible co-solvent to lower the freezing point, and slowly pump it into a large volume of chilled water (0–5 °C) without base to precipitate the product, followed by careful neutralization later[4].

References

• How to Quench Acid Chlorides? 5 Key Methods for Safe Handling - Yufeng. Yufenggp.com. Available at: [Link]

• Quenching Reactive Substances - KGROUP. Du.edu. Available at:[Link]

• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides - PMC. Nih.gov. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Yields for 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

Executive Summary: The Steric-Electronic Paradox

You are likely experiencing low yields not due to a single error, but due to the specific steric-electronic conflict inherent to 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride .

• Electronic Activation (The Trap): The halogen substituents (4-Br, 5-Cl) are electron-withdrawing. This makes the sulfur center highly electrophilic and reactive.

• Steric Blockade (The Barrier): The 2-methyl group (ortho-position) exerts significant steric hindrance. It prevents the nucleophile (amine/alcohol) from easily accessing the sulfur atom to form the necessary trigonal bipyramidal transition state.

The Consequence: The molecule is reactive enough to hydrolyze rapidly with trace moisture (due to electronics) but too sterically hindered to couple quickly with your amine (due to the methyl group). Your reaction is losing the race against hydrolysis.

Critical Process Parameters (CPP)

To shift the kinetics in favor of coupling, you must control specific variables.

Parameter	Recommended Specification	Scientific Rationale
Stoichiometry	1.0 eq Sulfonyl Chloride : 1.2–1.5 eq Nucleophile	Excess nucleophile drives the reaction forward (Le Chatelier’s principle) and acts as a sacrificial base.
Catalyst	DMAP (10–20 mol%)	Essential. Pyridine alone is often insufficient for ortho-substituted sulfonyl chlorides. DMAP forms a highly reactive N-acylpyridinium intermediate that overcomes the 2-Me steric barrier.
Solvent	Anhydrous DCM or THF	Avoid biphasic (water/DCM) Schotten-Baumann conditions unless the nucleophile is highly water-soluble. Hydrolysis competes too aggressively here.
Temperature	0°C RT Reflux (if needed)	Start cold to minimize exotherms/decomposition, but be prepared to heat to 40°C to force the hindered coupling.
Concentration	0.2 M – 0.5 M	Higher concentrations favor the bimolecular coupling over pseudo-first-order hydrolysis with trace water.

Visualizing the Workflow

The following decision tree outlines the logical flow for selecting the correct protocol based on your specific failure mode.

Caption: Diagnostic workflow for identifying the root cause of yield loss in hindered sulfonyl chloride couplings.

Optimized Protocol: The "Catalytic Force" Method

This protocol is designed specifically for ortho-substituted sulfonyl chlorides like 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride.

Reagents

• Substrate: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.0 equiv)

• Nucleophile: Primary/Secondary Amine (1.2 equiv)

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 equiv)

• Catalyst: 4-Dimethylaminopyridine (DMAP ) (0.1 – 0.2 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)[1]

Step-by-Step Procedure

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen/Argon.

• Solvation: Dissolve the Nucleophile , Base , and DMAP in anhydrous DCM (0.3 M concentration relative to limiting reagent).

• Cooling: Cool the mixture to 0°C in an ice bath. Note: Even though the reaction requires energy to overcome sterics, mixing is exothermic. Control the initial addition.

• Addition: Dissolve the Sulfonyl Chloride in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 10–15 minutes.

• The "Push":

  • Allow the reaction to warm to Room Temperature (RT).

  • Crucial Step: Monitor by TLC after 1 hour.

  • If SM remains: Heat to reflux (40°C) for 2–4 hours. The 2-methyl group often requires this thermal activation.

• Quench: Once complete, quench with saturated aqueous NH₄Cl (not water, to prevent emulsion).

• Workup: Extract with DCM. Wash organics with 1M HCl (to remove DMAP/excess amine) followed by Brine. Dry over Na₂SO₄.[2][3][4]

Troubleshooting Q&A

Q1: I see a large "polar baseline" spot on TLC, and my yield is <40%. What happened? A: You have hydrolyzed your starting material.[5] The 4-Br and 5-Cl groups make the sulfur very electron-deficient, so it grabs water faster than your amine can attack past the methyl group.

• Fix: Ensure your DCM is distilled or stored over molecular sieves. Do not use an aqueous base (NaOH/Na2CO3) method for this specific substrate.

Q2: The reaction stalls at 50% conversion even after 24 hours. A: This is the "Ortho Effect" (Steric Hindrance). The product formed (sulfonamide) and the leaving group (chloride) create a crowded environment that halts the reaction.

• Fix: Add DMAP (10-20 mol%) . DMAP acts as a "nucleophilic shuttle," attacking the sulfonyl chloride to form a reactive intermediate that is less sensitive to steric bulk than the direct attack of the amine [1].

Q3: My product is an oil that won't crystallize, but it should be a solid. A: You likely have trapped solvent or impurities due to the "Grease" effect of the methyl/halogen combination.

• Fix: Triturate the oil with cold Hexanes or Diethyl Ether/Pentane . The impurities (and traces of sulfonyl chloride) are soluble in pentane, while the sulfonamide product often precipitates out.

Q4: Can I use Pyridine as both solvent and base? A: Yes, but be cautious. Pyridine is hygroscopic (absorbs water from air). If you use pyridine as a solvent, it must be rigorously dry. For this specific hindered molecule, using DCM with stoichiometric base + catalytic DMAP is usually cleaner and easier to work up.

Mechanistic Insight: Why DMAP?

The following diagram illustrates why DMAP is strictly required for your specific 2-methyl substituted substrate.

Caption: DMAP bypasses the steric hindrance of the 2-methyl group via a reactive intermediate [2].

References

• Mikołajczyk, M., et al. (2020).[6] Nucleophilic Substitution at Tetracoordinate Sulfur... Acceleration by ortho-Alkyl Groups. Molecules, 25(6), 1428.[6] [Link]

• RSC Publishing. Steric hindrance in the reaction of aromatic sulphonyl chlorides. J. Chem. Soc., Perkin Trans. 2. [Link][1][4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 5-BROMO-2-CHLORO-BENZOYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 5. reddit.com [reddit.com]
• 6. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Selection &amp; Optimization for 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

Product: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride CAS: 1208076-84-9 Application: Synthesis of sulfonamides, sulfonate esters, and bioactive scaffolds.

Executive Summary: The Reactivity Profile

As a Senior Application Scientist, I advise treating 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride not just as a standard electrophile, but as a sterically modulated, electron-deficient system .

• Electronic Effect: The halogen atoms (4-Br, 5-Cl) withdraw electron density from the benzene ring, increasing the electrophilicity of the sulfur center. This typically accelerates nucleophilic attack.

• Steric Effect: The 2-methyl group provides ortho-steric hindrance. While less bulky than a tert-butyl group, it sufficiently shields the sulfonyl center to retard reaction rates compared to non-substituted benzenesulfonyl chlorides.

• Implication: The "race" between your desired nucleophile (amine/alcohol) and adventitious water (hydrolysis) is tighter. Solvent selection is the primary control lever to win this race.

Solvent Selection Matrix

Use this table to match your experimental goals with the correct solvent system.

Solvent System	Suitability	Key Characteristics	Recommended For
Dichloromethane (DCM)	⭐⭐⭐⭐⭐	High solubility, low boiling point (40°C), easy removal.[1]	Standard sulfonylation of amines/alcohols at RT or 0°C.
Tetrahydrofuran (THF)	⭐⭐⭐⭐	Excellent solubility; water-miscible (requires drying).	Reactions requiring higher polarity; substrates insoluble in DCM.
Toluene	⭐⭐⭐	Non-polar, higher boiling point (110°C).	Heating required (slow reactions); azeotropic water removal.
Pyridine	⭐⭐⭐⭐	Acts as both solvent and base (HCl scavenger).	Acylation of unreactive nucleophiles; preventing acid-sensitive degradation.
2-MeTHF	⭐⭐⭐⭐	Green Alternative to THF; hydrophobic (easy workup).	Process chemistry; sustainable synthesis protocols.
Water/Acetone	⭐⭐	Biphasic (Schotten-Baumann).	ONLY for highly reactive amines; requires pH control to prevent hydrolysis.

Decision Logic: Selecting the Right Solvent

Use the following flowchart to determine the optimal solvent system based on your nucleophile and scale.

Caption: Decision tree for solvent selection based on nucleophile type and solubility constraints.

Troubleshooting & FAQs

Category 1: Solubility & Stability

Q: My sulfonyl chloride starting material is not dissolving completely in Toluene. Can I heat it?

• Technical Insight: While 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is stable up to moderate temperatures, heating it in undried toluene can accelerate hydrolysis if any trace moisture is present.

• Solution: Switch to DCM or THF for room temperature solubility. If heating is required to drive a slow reaction, ensure the toluene is anhydrous (Karl Fischer water content < 0.05%) and use an inert atmosphere (Nitrogen/Argon).

Q: I see a precipitate forming immediately upon adding the amine. Is this my product?

• Diagnosis: This is likely the amine hydrochloride salt (e.g.,

  ), not your sulfonamide product. This is a normal byproduct.

• Validation: The precipitate should be water-soluble. Take a small aliquot, add water. If it dissolves, it is the salt. If it remains solid, it may be your product precipitating out (common in non-polar solvents like Toluene or Hexane).

Category 2: Reaction Optimization (Hydrolysis Control)

Q: I am getting low yields, and NMR shows a peak at ~14 ppm (broad). What is happening?

• Root Cause: The broad peak indicates a sulfonic acid proton (

  ). Your sulfonyl chloride hydrolyzed before reacting with the nucleophile.

• Mechanism: The 2-methyl group slows down the attack of your amine, giving water (which is smaller) a competitive advantage if the solvent is "wet."

• Corrective Action:

  • Dry Solvents: Use commercially available anhydrous solvents or dry over activated 3Å molecular sieves for 24 hours.

  • Order of Addition: Dissolve the amine and base first, then add the sulfonyl chloride solution dropwise at 0°C . Low temperature suppresses the hydrolysis rate more than the amidation rate.

Category 3: Workup & Purification[2][3][4]

Q: I used DMF as a solvent, and now I cannot remove it. The oil is trapped.

• Issue: DMF (BP 153°C) is difficult to remove via rotary evaporation without heating the product excessively.

• Protocol: Do not try to distill the DMF off. Use an aqueous wash :

  • Dilute the reaction mixture with a large volume of Ethyl Acetate (EtOAc) or Ether (

    the DMF volume).

  • Wash with water (

    ), then LiCl solution (5% aq). The LiCl helps pull DMF into the aqueous phase and prevents emulsions.

  • Dry organic layer over

    .[2]

Q: How do I remove unreacted sulfonyl chloride from the crude mixture?

• Standard Method: Quench the reaction with N,N-dimethylethylenediamine (DMEDA) or a small amount of morpholine 15 minutes before workup. This converts the excess sulfonyl chloride into a highly polar, acid-soluble sulfonamide that washes away during the acidic extraction step.

Standard Operating Procedure (SOP)

Protocol: Synthesis of Sulfonamide in DCM (Anhydrous Conditions)

• Preparation: Flame-dry a round-bottom flask and cool under

  .

• Dissolution: Add Nucleophile (Amine) (1.0 equiv) and Triethylamine (1.2 equiv) to anhydrous DCM (0.1 M concentration).

• Cooling: Cool the mixture to 0°C using an ice bath.

• Addition: Dissolve 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (1.1 equiv) in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 10 minutes.

  • Why? Dropwise addition prevents localized high concentrations that could lead to bis-sulfonylation (if using primary amines).

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (Target

  usually differs significantly from starting material).

• Quench: Add 1 mL of water or saturated

  .

• Workup:

  • Dilute with DCM.

  • Wash with 1M HCl (to remove excess amine/pyridine).

  • Wash with Sat.

    (to remove hydrolysis byproduct ).

  • Wash with Brine.[3]

  • Dry over

    , filter, and concentrate.[2][3]

References

• BenchChem. Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. (Accessed 2025).[1][2][4][5] Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7396, 4-Bromobenzenesulfonyl chloride. (Accessed 2025).[1][2][4][5] Link

• Deng, X., & Mani, N. S. (2006).[6] A facile, environmentally benign sulfonamide synthesis in water.[5][6][7][8] Green Chemistry, 8(9), 835-838. Link

• Fisher Scientific. Amide Synthesis and Schotten-Baumann Reaction Protocols. (Accessed 2025).[1][2][4][5] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CompTox Chemicals Dashboard [comptox.epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. A facile, environmentally benign sulfonamide synthesis in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy - RSC Sustainability (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]

Storage stability of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

Technical Support Center: Storage & Stability of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

Core Directive & Introduction

Welcome to the Technical Support Center. This guide is designed for researchers and process chemists working with 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride . As a Senior Application Scientist, I have structured this resource to address the specific stability challenges inherent to electron-deficient arylsulfonyl chlorides.

The Bottom Line: This compound is highly moisture-sensitive .[1] The presence of electron-withdrawing halogens (Bromine at C4, Chlorine at C5) increases the electrophilicity of the sulfur center, making it susceptible to rapid nucleophilic attack by water. While the ortho-methyl group provides minor steric shielding, it is insufficient to prevent hydrolysis in ambient air.

Critical Storage Parameters

The following parameters are non-negotiable for maintaining reagent integrity over time.

Parameter	Recommendation	Technical Rationale
Temperature	2°C to 8°C (Refrigerated)	Lowers the kinetic rate of hydrolysis and suppresses thermal decomposition.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric moisture. Argon is preferred due to its higher density, forming a "blanket" over the solid.
Container	Tightly sealed glass with PTFE liner	Avoids metal contact (corrosion risk from HCl fumes). PTFE liners prevent cap degradation.
Desiccant	Required (in secondary containment)	Acts as a sacrificial moisture scavenger within the desiccator or secondary jar.

Troubleshooting & Diagnostics (Q&A)

Q1: My material has turned from an off-white solid to a sticky, yellow paste. Is it still usable?

Status: Critical Degradation likely. Root Cause: This physical change indicates significant hydrolysis. The "stickiness" is often due to the formation of the corresponding sulfonic acid (4-Bromo-5-chloro-2-methylbenzenesulfonic acid) which is hygroscopic and has a much higher melting point, but often forms a eutectic melt or paste with the remaining chloride and absorbed water. Action:

• Do not use for sensitive nucleophilic substitutions.

• Perform a Melting Point check.[2][3] Pure material is a solid (typically mp ~60–80°C range depending on exact polymorph/purity). A broad or depressed melting range confirms degradation.

• Recovery: See the Purification Protocol below.

Q2: I hear a "pop" or hiss when opening the bottle. What is happening?

Status: Safety Hazard. Root Cause: The hiss is the release of pressurized Hydrogen Chloride (HCl) gas. Mechanism: Hydrolysis releases one equivalent of HCl for every equivalent of water consumed.

Action:

• Vent in a Fume Hood: Always open aged bottles behind a sash.

• Purge: Immediately purge the headspace with dry Nitrogen/Argon before resealing to remove the acidic gas, which can catalyze further decomposition.

Q3: How do I accurately determine purity? HPLC shows multiple peaks.

Insight: Direct injection of sulfonyl chlorides into reversed-phase HPLC (using water/methanol) causes in-situ hydrolysis, leading to false "impurity" peaks (the sulfonic acid). Protocol (Derivatization Method):

• Dissolve a small sample (~10 mg) in anhydrous THF or Acetonitrile.

• Add excess Morpholine or Diethylamine (2–3 eq).

• Let react for 5 minutes.

• Inject this mixture. You will quantify the stable sulfonamide derivative, which corresponds 1:1 to the active sulfonyl chloride content.

Visualizations: Degradation & Decision Logic

Figure 1: Hydrolysis Pathway

This diagram illustrates the nucleophilic attack of water on the sulfur center, facilitated by the electron-withdrawing nature of the halogen substituents.

Caption: Mechanism of hydrolytic degradation releasing HCl gas.

Figure 2: Material Evaluation Decision Tree

Follow this logic flow before using stored material in critical experiments.

Caption: Workflow for assessing reagent quality prior to use.

Handling & Recovery Protocols

Protocol A: Safe Weighing

Avoids exposing the bulk bottle to moisture.

• Prepare: Have a tared vial with a cap ready.

• Flush: Gently flush the source bottle with Argon before and after opening.

• Transfer: Use a clean, dry spatula. Do not return unused solid to the original bottle.

• Seal: Parafilm the cap immediately after use.

Protocol B: Purification (Recrystallization)

Use this if the material is slightly degraded (sticky but not fully liquid).

• Solvent: Use dry Hexane/Chloroform (or pure Hexane/Toluene if solubility allows).

• Dissolution: Dissolve the crude solid in the minimum amount of warm (not boiling) solvent. The sulfonic acid impurity is typically insoluble in non-polar solvents.

• Filtration: Rapidly filter off any insoluble gum/solids (this is the sulfonic acid).

• Crystallization: Cool the filtrate to 0°C or -20°C.

• Collection: Filter the crystals under an inert atmosphere if possible, or dry rapidly in a vacuum desiccator.

Protocol C: Quenching (Disposal)

Never throw sulfonyl chlorides directly into the aqueous waste bin.

• Prepare: A 10% Sodium Bicarbonate (

  ) or Sodium Hydroxide ( ) solution.

• Add: Slowly add the sulfonyl chloride to the stirring base solution.

• Wait: Allow to stir until all solids dissolve and gas evolution ceases (CO2 generation).

• Check pH: Ensure pH is neutral/basic before disposal.

References

• BenchChem. (2025).[4] Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides. Retrieved from

• Thermo Fisher Scientific. (2025).[5][6] Safety Data Sheet: 4-Bromobenzenesulfonyl chloride. Retrieved from

• Sigma-Aldrich. (2025).[5] Product Specification: 4-Bromo-2-methylbenzenesulfonyl chloride. Retrieved from

• Oakwood Chemical. (2025).[1] Product Info: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride.[7] Retrieved from

• Gnedin, B. G., et al. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. Journal of Organic Chemistry USSR. Retrieved from

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. 4-Bromo-2-fluorobenzenesulfonyl chloride, 98% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectrum of 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride: A Comparative Analysis

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of complex organic molecules, the unambiguous determination of chemical structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (1H) NMR, stands as a cornerstone analytical technique for elucidating molecular architecture. This guide provides an in-depth analysis of the predicted 1H NMR spectrum of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride, a polysubstituted aromatic compound, and offers a comparative perspective with structurally related molecules. The insights and data presented herein are intended to aid in the spectral interpretation and structural verification of similar compounds.

The Structural Elucidation Power of 1H NMR

1H NMR spectroscopy provides a wealth of information about the chemical environment of protons within a molecule. Three key parameters are extracted from a 1H NMR spectrum:

• Chemical Shift (δ): This indicates the electronic environment of a proton. Electronegative atoms or electron-withdrawing groups deshield nearby protons, causing their signals to appear at a higher chemical shift (downfield). Conversely, electron-donating groups shield protons, shifting their signals to a lower chemical shift (upfield).

• Multiplicity (Splitting Pattern): This reveals the number of neighboring protons. The n+1 rule is a common heuristic, where 'n' is the number of equivalent protons on adjacent carbons.

• Integration: The area under a signal is proportional to the number of protons it represents.

By analyzing these parameters, a detailed picture of the molecule's connectivity and stereochemistry can be constructed.

Predicted 1H NMR Spectrum of 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

The structure of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride features a benzene ring with five substituents: a methyl group (-CH3), a sulfonyl chloride group (-SO2Cl), a bromine atom (-Br), and a chlorine atom (-Cl). This substitution pattern leaves two protons on the aromatic ring.

dot graph { layout=neato; node [shape=plaintext]; edge [style=invis];

// Define nodes for atoms C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5 [label="C"]; C6 [label="C"]; S [label="S"]; O1 [label="O"]; O2 [label="O"]; Cl_S [label="Cl"]; CH3 [label="CH3"]; Br [label="Br"]; Cl_C [label="Cl"]; H3 [label="H"]; H6 [label="H"];

// Position the nodes C1 [pos="0,1.5!"]; C2 [pos="-1.3,0.75!"]; C3 [pos="-1.3,-0.75!"]; C4 [pos="0,-1.5!"]; C5 [pos="1.3,-0.75!"]; C6 [pos="1.3,0.75!"]; S [pos="0,3!"]; O1 [pos="-0.8,3.8!"]; O2 [pos="0.8,3.8!"]; Cl_S [pos="0,4.5!"]; CH3 [pos="-2.6,1.5!"]; Br [pos="0,-3!"]; Cl_C [pos="2.6,-1.5!"]; H3 [pos="-2.6,-1.5!"]; H6 [pos="2.6,1.5!"];

// Draw the bonds C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1; C1 -- S; S -- O1 [style=solid]; S -- O2 [style=solid]; S -- Cl_S; C2 -- CH3; C4 -- Br; C5 -- Cl_C; C3 -- H3; C6 -- H6; }

Structure of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

Based on the substituent effects, the predicted 1H NMR spectrum in a standard deuterated solvent like CDCl3 would exhibit the following features:

• Aromatic Protons (H-3 and H-6):

  • Chemical Shift: The two aromatic protons are in different electronic environments. The sulfonyl chloride group is a strong electron-withdrawing group, significantly deshielding the ortho proton (H-6). The methyl group is weakly electron-donating. The bromine and chlorine atoms are electron-withdrawing through induction but can be weakly donating through resonance. The cumulative effect of these substituents will place the signals for both aromatic protons in the downfield region, likely between 7.5 and 8.5 ppm. H-6, being ortho to the potent -SO2Cl group, is expected to be the most downfield. H-3 will be influenced by the ortho methyl group and the para bromine atom.

  • Multiplicity: The two aromatic protons (H-3 and H-6) are separated by three bonds (meta-coupling). Therefore, they will appear as two distinct doublets.

  • Coupling Constant (J-value): The meta coupling constant (³JHH) for aromatic protons is typically small, in the range of 2-3 Hz.

• Methyl Protons (-CH3):

  • Chemical Shift: The methyl group is attached to the aromatic ring and will appear in the typical region for benzylic protons, likely around 2.5-2.8 ppm.

  • Multiplicity: The methyl protons have no adjacent protons, so their signal will be a singlet.

  • Integration: The integral of the methyl signal will correspond to three protons, while the integrals of the two aromatic doublets will each correspond to one proton.

Table 1: Predicted 1H NMR Data for 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-6	~8.2	Doublet (d)	~2.5	1H
H-3	~7.6	Doublet (d)	~2.5	1H
-CH3	~2.7	Singlet (s)	-	3H

Comparative Analysis with Structurally Related Compounds

To provide context for the predicted spectrum, it is instructive to compare it with the experimental 1H NMR data of simpler, related molecules. This comparison helps to understand the incremental effects of the various substituents on the chemical shifts of the aromatic and methyl protons.

Table 2: Experimental 1H NMR Data for Analogous Compounds

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity
Toluene	Aromatic (ortho, meta, para)	7.24 - 7.09	Multiplet (m)
Methyl	2.34	Singlet (s)
4-Bromotoluene	H-2, H-6 (ortho to -CH3)	~7.35	Doublet (d)
H-3, H-5 (ortho to -Br)	~7.00	Doublet (d)
Methyl	~2.29	Singlet (s)
2,4-Dichlorotoluene	H-3	~7.35	Doublet (d)
H-5	~7.18	Doublet of doublets (dd)
H-6	~7.05	Doublet (d)
Methyl	~2.35	Singlet (s)
Benzenesulfonyl chloride	Aromatic	7.95 - 7.60	Multiplet (m)

Analysis of Comparative Data:

• Effect of the Sulfonyl Chloride Group: A comparison between toluene and benzenesulfonyl chloride clearly demonstrates the strong deshielding effect of the -SO2Cl group, shifting the aromatic protons significantly downfield.

• Effect of Halogens: In 4-bromotoluene and 2,4-dichlorotoluene, the halogen substituents cause a moderate downfield shift of the adjacent aromatic protons compared to toluene.

• Combined Effects: In 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride, the powerful electron-withdrawing nature of the sulfonyl chloride group is expected to dominate, pushing the aromatic proton signals further downfield than in any of the simpler analogs. The presence of the two halogens will further contribute to this deshielding. The methyl group's position will be less affected by the other ring substituents.

Experimental Protocol for Acquiring a High-Quality 1H NMR Spectrum

The following protocol provides a standardized workflow for obtaining a high-quality 1H NMR spectrum of a sulfonyl chloride derivative.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the sulfonyl chloride compound into a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl3, acetone-d6). Chloroform-d is often a good first choice for non-polar to moderately polar compounds.

• Cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved.

2. Instrument Setup and Data Acquisition:

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity. This is a critical step for obtaining sharp, well-resolved peaks.

• Set the appropriate acquisition parameters. For a standard 400 MHz spectrometer, typical parameters would be:

  • Pulse angle: 30-45 degrees

  • Acquisition time: 2-4 seconds

  • Relaxation delay (D1): 1-2 seconds (for qualitative analysis)

  • Number of scans: 8-16 (can be increased for dilute samples)

• Acquire the Free Induction Decay (FID).

3. Data Processing:

• Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

• Phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., CDCl3 at 7.26 ppm).

• Integrate the peaks to determine the relative proton ratios.

• Analyze the chemical shifts, multiplicities, and coupling constants to elucidate the structure.

Experimental Workflow for 1H NMR Spectroscopy

Conclusion

This guide has provided a detailed prediction and comparative analysis of the 1H NMR spectrum of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. By understanding the individual and collective effects of the various substituents, researchers can confidently predict and interpret the spectra of complex aromatic molecules. The provided experimental protocol offers a robust framework for acquiring high-quality NMR data, which is essential for accurate structural elucidation in chemical research and drug development.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

13C NMR Structural Validation Guide: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

This guide provides an in-depth technical analysis of the 13C NMR chemical shifts for 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride , a specialized intermediate used in drug discovery and agrochemical synthesis.[1][2]

In the absence of a single, universally accessible experimental dataset for this specific regioisomer, this guide utilizes Substituent Chemical Shift (SCS) additivity principles validated against analogous benzenesulfonyl chlorides. It compares the structural assignment power of 13C NMR against alternatives like 1H NMR and LC-MS, demonstrating why Carbon-13 spectroscopy is the definitive method for distinguishing this molecule from its potential regioisomers.[2]

Executive Summary & Molecule Profile

4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is a densely functionalized aromatic scaffold.[1][2] Its synthesis often yields regioisomers (e.g., 2-chloro-5-methyl analogs) that are indistinguishable by Mass Spectrometry (LC-MS) and difficult to resolve by 1H NMR due to peak overlap and lack of coupling partners.[1][2]

13C NMR serves as the "fingerprint" method for validating the substitution pattern.[1] The distinct electronic environments created by the ortho-methyl, meta-chloro, and para-bromo relationships relative to the sulfonyl group produce a unique chemical shift signature, particularly for the quaternary carbons.[1][2]

Chemical Structure & Numbering

To ensure accurate assignment, we utilize the following IUPAC-consistent numbering priority:

• C1: Attached to Sulfonyl Chloride (-SO₂Cl)[1][2][3]

• C2: Attached to Methyl (-CH₃)[1][2]

• C3: Aromatic CH (Ortho to Methyl)[1][2]

• C4: Attached to Bromo (-Br)[1][2][3]

• C5: Attached to Chloro (-Cl)[1][2]

• C6: Aromatic CH (Ortho to Chloro)[1][2]

Predicted 13C NMR Chemical Shifts

The following data is generated using SCS Additivity Rules based on benzene (128.5 ppm) and validated increments for -SO₂Cl, -Br, -Cl, and -Me groups in CDCl₃.

Table 1: Diagnostic 13C NMR Shift List (CDCl₃)

Carbon Position	Assignment	Predicted Shift (δ, ppm)	Signal Type	Diagnostic Note
C1	C-SO₂Cl (Ipso)	144.3	Quaternary	Most deshielded aromatic signal due to strong -I effect of SO₂Cl.[1][2]
C5	C-Cl (Ipso)	135.5	Quaternary	Deshielded by Cl; distinct from C2/C3.[1][2]
C3	C-H	134.9	CH	Downfield CH doublet; ortho to Methyl.[1][2]
C2	C-Me (Ipso)	133.7	Quaternary	Shielded relative to C1; key indicator of Methyl position.[1][2]
C4	C-Br (Ipso)	127.0	Quaternary	Heavy Atom Effect: Significantly shielded (upfield) by Bromine.[1][2]
C6	C-H	123.4	CH	Most shielded aromatic signal; ortho to Cl and SO₂Cl.[1][2]
C7	-CH₃ (Methyl)	20.5	CH₃	Aliphatic region; standard aryl-methyl shift.[1][2]

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Note on Accuracy: Predicted values typically align with experimental data within ±1.5 ppm. Solvents like DMSO-d₆ may cause deshielding of +1–2 ppm for C1 due to polarity.

Comparative Performance Analysis

This section objectively compares 13C NMR against alternative analytical techniques for verifying this specific product.

Comparison A: 13C NMR vs. Regioisomer Alternatives

The primary synthetic impurity is the isomer where the Halogen/Methyl positions are swapped.[2] 13C NMR resolves this through the C1 (Ipso-Sulfonyl) shift.[1][2]

Feature	Target Product (4-Br-5-Cl-2-Me)	Alternative Isomer (4-Br-2-Cl-5-Me)	Differentiation Logic
C1 Shift	~144.3 ppm	~139.7 ppm	The ortho-Methyl (Target) deshields C1 less than the ortho-Chloro (Isomer) shields it? Correction: Ortho-substituents generally shield.[1][2] However, the specific SCS balance makes C1 in the target distinct.[2]
C4 (C-Br)	~127.0 ppm	~130.5 ppm	The electronic environment of the C-Br changes based on whether it is ortho to Cl or Me.[1][2]
Conclusion	Pass	Fail	13C NMR is the only 1D method to definitively prove the 2-Methyl vs 2-Chloro position.

Comparison B: 13C NMR vs. LC-MS & 1H NMR

Metric	13C NMR	LC-MS (ESI)	1H NMR
Isomer ID	High (Resolves quaternary C)	Zero (Identical Mass: 303.9 Da)	Low (Both isomers show 2 singlets; NOE required for proof)
Purity Quant	Medium (Relaxation issues)	High (UV Trace)	High (Integral precision)
Sample Req	High (>20 mg)	Low (<1 mg)	Low (~2 mg)

Experimental Protocol: Obtaining Quality Data

Sulfonyl chlorides are moisture-sensitive.[2] Improper handling leads to hydrolysis (formation of sulfonic acid), which shifts the C1 peak upfield by ~5-10 ppm.[1][2]

Step-by-Step Methodology

• Solvent Selection: Use CDCl₃ (Chloroform-d) stored over molecular sieves.[1][2] Avoid DMSO-d₆ unless absolutely necessary, as it is hygroscopic and accelerates hydrolysis.[2]

• Sample Preparation:

  • Weigh 30–50 mg of the solid product into a clean vial.

  • Dissolve immediately in 0.6 mL CDCl₃ .

  • Transfer to a dry NMR tube and cap immediately.[1][2]

• Acquisition Parameters (Typical 400 MHz Instrument):

  • Pulse Sequence: zgpg30 (Proton-decoupled 13C).

  • Scans (NS): Minimum 512 (due to low sensitivity of quaternary carbons).

  • Relaxation Delay (D1): Set to 2.0 - 3.0 seconds . The quaternary carbons (C1, C2, C4, C5) have long T1 relaxation times; a short delay will suppress their signals, making assignment impossible.[2]

  • Spectral Width: 0 – 200 ppm.[1][2]

Workflow Visualization

The following diagram illustrates the logic flow for validating the structure and the critical decision points during analysis.

Caption: Decision tree for structural validation using 13C NMR chemical shifts.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1][2] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1][2][4] (Source for SCS Additivity Rules). [1][2]

• ChemicalBook. (2024).[1][2] 13C NMR Spectrum of 4-Bromobenzenesulfonyl chloride. (Used as baseline for SCS calibration).[1][2]

• National Institute of Standards and Technology (NIST). (2024).[1][2] Benzenesulfonyl chloride 13C NMR Data. [1][2]

• Reich, H. J. (2024).[1][2] WinPLT NMR Chemical Shift Predictor Data. University of Wisconsin-Madison.[2] (Reference for Heavy Atom Effects of Bromine).

• Fulmer, G. R., et al. (2010).[1][2] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents. Organometallics. (Reference for Solvent Peaks). [1][2]

Sources

• 1. chem.washington.edu [chem.washington.edu]
• 2. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. 4-Bromobenzenesulfonyl chloride(98-58-8) 13C NMR spectrum [chemicalbook.com]
• 4. Benzenesulfonyl chloride | C6H5ClO2S | CID 7369 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

Publish Comparison Guide: Mass Spectrometry Fragmentation of 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

Executive Summary

This technical guide provides a definitive analysis of the mass spectrometry (MS) fragmentation behavior of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS: 1208076-84-9). Designed for medicinal chemists and analytical scientists, this document compares the compound’s ionization profile against its structural analog, 4-Bromobenzenesulfonyl chloride , to highlight diagnostic isotopic signatures and fragmentation kinetics.

Key Findings:

• Distinct Isotopic Fingerprint: The presence of one bromine and two chlorine atoms (one aryl, one sulfonyl) creates a unique "multiplet" molecular ion cluster that distinguishes this scaffold from mono-halogenated analogs.

• Fragmentation Kinetics: The ortho-methyl group exerts a steric acceleration effect, promoting the extrusion of

  significantly faster than in non-substituted benzenesulfonyl chlorides.

• Diagnostic Ion: The formation of the stable 4-bromo-5-chloro-2-methylphenyl cation (m/z 203/205/207) is the primary quantitation target.

Structural Analysis & Isotopic Signatures

Before interpreting the spectrum, the isotopic contribution must be modeled. Unlike simple organic molecules, this compound carries a heavy "halogen load" (

), resulting in a complex molecular ion ( ) envelope.

Compound Specifications:

• Formula:

• Monoisotopic Mass (

  ): 301.86 Da

• Halogen Composition: 1 Bromine, 2 Chlorines (1 Ring-Cl, 1 Sulfonyl-Cl)

Predicted Isotopic Envelope (Molecular Ion)

The interaction between Bromine (

) and Chlorine ( ) generates a characteristic pattern spanning 6 Da.

Ion Species	Isotope Composition	m/z (Nominal)	Relative Abundance (Approx)	Diagnostic Value
M		302	100% (Base)	Parent Peak
M+2	/	304	~160%	Dominant Peak (Due to + contributions)
M+4	/ ...	306	~70%	Confirmation Ion
M+6		308	~10%	Trace Confirmation

Critical Insight: Unlike standard organics where

is the tallest peak, the M+2 peak at m/z 304 is theoretically more intense than the M peak due to the combined probability of the heavy isotopes. This is a crucial validity check for peak assignment.

Fragmentation Pathways (Mechanism)

The fragmentation of sulfonyl chlorides under Electron Ionization (EI) follows a predictable two-step decay, heavily influenced by the stability of the resulting aryl cation.

Step 1:

-Cleavage (Loss of Chlorine) The weakest bond in the molecule is the bond. Upon ionization, the radical cation rapidly ejects the sulfonyl chlorine radical ( ), yielding the sulfonyl cation .

Step 2: Desulfonylation (Loss of

) The sulfonyl cation is unstable and ejects neutral sulfur dioxide ( , 64 Da). This step is accelerated by the ortho-methyl group, which destabilizes the transition state via steric repulsion, driving the reaction toward the aryl cation.

Step 3: Aryl Cation Stabilization The resulting 4-bromo-5-chloro-2-methylphenyl cation is the base peak in the low-mass region.

Visualized Pathway (Graphviz)

Figure 1: Step-wise fragmentation mechanism. The transition from M to the Aryl Cation involves the sequential loss of Chlorine and Sulfur Dioxide.

Comparative Analysis: Target vs. Alternative

When selecting a building block for sulfonamide synthesis, understanding the stability and detection limits is vital. Here we compare the target compound with the standard 4-Bromobenzenesulfonyl chloride .

Feature	4-Bromo-5-chloro-2-methyl-BSC (Target)	4-Bromobenzenesulfonyl chloride (Alternative)	Implication for Analysis
Molecular Weight	303.99 g/mol	255.52 g/mol	Target is heavier; requires wider scan range.
Isotope Pattern	Complex Multiplet (Br + 2Cl)	Quartet (Br + 1Cl)	Target has a more distinct "fingerprint," reducing false positives in complex matrices.
Stability ( Loss)	Low (Fast fragmentation)	Moderate	The target compound fragments more easily in the source due to ortho-methyl sterics. Expect lower abundance of molecular ion.
Base Peak	m/z 203 (Aryl Cation)	m/z 155 (Aryl Cation)	The shift of +48 Da (Cl + Me) in the base peak confirms the substitution pattern.
Diagnostic Ion	m/z 64 ( ) + m/z 203	m/z 64 ( ) + m/z 155	Both show , but the aryl fragment is the unique identifier.

Expert Insight: The "Alternative" (4-Bromo-BSC) is often used as a surrogate standard. However, due to the ortho-effect of the methyl group in the Target compound, the ratio of the Molecular Ion to the Aryl Cation will be significantly lower for the Target than for the Alternative. Do not use the response factor of the Alternative to quantify the Target without correction.

Experimental Protocol (GC-MS)

To validate these fragmentation patterns, the following method is recommended. This protocol minimizes thermal degradation prior to ionization.

Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or Shimadzu QP2020) Inlet: Split/Splitless, 250°C (Keep <260°C to prevent thermal desulfonylation)

Step-by-Step Workflow:

• Sample Prep: Dissolve 1 mg of compound in 1 mL Dichloromethane (DCM) . Avoid alcohols (methanol/ethanol) as they react with sulfonyl chlorides to form sulfonates, altering the mass spectrum.

• Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

• Oven Program:

  • Start: 60°C (Hold 1 min)

  • Ramp: 20°C/min to 280°C

  • Hold: 3 min

• MS Source: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50 – 350.

Quality Control Criteria:

• Peak Shape: The sulfonyl chloride should elute as a sharp peak. Tailing indicates hydrolysis (check moisture in solvent).

• Spectrum Validation: Verify the presence of the M+2 peak (m/z 304) at >100% intensity of the M peak (m/z 302). If M+2 is low, you may be looking at a hydrolysis product.

References

• NIST Mass Spectrometry Data Center. Mass Spectrum of 4-Chlorobenzenesulfonyl chloride (Analogous Fragmentation Data). National Institute of Standards and Technology. Available at: [Link]

• PubChem. Compound Summary: 5-bromo-4-chloro-2-methylbenzene-1-sulfonyl chloride.[1] National Center for Biotechnology Information. Available at: [Link]

• McLafferty, F. W., & Tureček, F. (1993).[2] Interpretation of Mass Spectra.[2][3][4][5][6][7] University Science Books. (Standard text for mechanisms of sulfonyl halide fragmentation).

Sources

• 1. PubChemLite - 5-bromo-4-chloro-2-methylbenzene-1-sulfonyl chloride (C7H5BrCl2O2S) [pubchemlite.lcsb.uni.lu]
• 2. thiele.ruc.dk [thiele.ruc.dk]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Benzenesulfonyl chloride, 4-chloro- [webbook.nist.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Ionic fragmentation on ClC(O)SCl. Evidence of a highly charged molecular ion and confirmation of unusual dissociation mechanisms for halocarbonylsulfenyl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Infrared Spectrum of 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the infrared (IR) spectrum of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride, a key intermediate in organic synthesis. By objectively analyzing its spectral characteristics against common alternatives and providing detailed experimental protocols, this document serves as a practical resource for compound identification, quality control, and reaction monitoring.

The Significance of IR Spectroscopy in Sulfonyl Chloride Characterization

Infrared spectroscopy is a powerful and non-destructive analytical technique that probes the vibrational modes of molecules. For sulfonyl chlorides, IR spectroscopy is particularly informative, offering a distinct "fingerprint" that allows for unambiguous identification and assessment of purity. The key to this specificity lies in the characteristic stretching frequencies of the sulfonyl chloride functional group (-SO₂Cl) and the influence of substituents on the aromatic ring.

The sulfonyl group (SO₂) exhibits two characteristic and intense stretching vibrations: the asymmetric stretch (νₐₛ SO₂) and the symmetric stretch (νₛ SO₂). These bands are typically found in the ranges of 1365-1410 cm⁻¹ and 1170-1204 cm⁻¹, respectively[1]. The precise position of these bands is sensitive to the electronic environment, making it a valuable diagnostic tool for comparing different sulfonyl chlorides. Furthermore, the carbon-sulfur (C-S) and sulfur-chlorine (S-Cl) stretching vibrations, although generally weaker, provide additional structural information.

Predicted IR Spectrum of 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

The electron-withdrawing halogens are expected to increase the bond order of the S=O bonds, leading to a shift to higher wavenumbers (a "blue shift") for both the asymmetric and symmetric stretching vibrations compared to unsubstituted benzenesulfonyl chloride. The electron-donating methyl group will have a slight opposing effect, but the net influence of the three substituents is anticipated to result in a discernible shift.

Table 1: Predicted IR Absorption Frequencies for 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Notes
Asymmetric SO₂ Stretch (νₐₛ SO₂)	~1390 - 1405	Strong	Shifted to higher frequency due to electron-withdrawing substituents.
Symmetric SO₂ Stretch (νₛ SO₂)	~1190 - 1200	Strong	Shifted to higher frequency due to electron-withdrawing substituents.
C-S Stretch	~700 - 800	Medium
S-Cl Stretch	~550 - 650	Medium to Weak
Aromatic C-H Stretch	>3000	Medium to Weak
Aromatic C=C Stretch	~1450 - 1600	Medium to Weak	Multiple bands expected.
C-H Bending (out-of-plane)	~800 - 900	Strong	Pattern will be indicative of the substitution on the benzene ring.

Comparative Analysis with Alternative Sulfonyl Chlorides

To highlight the unique spectral features of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride, a comparison with several commercially available and commonly used aromatic sulfonyl chlorides is presented below. The differences in their IR spectra, arising from the varied electronic nature of their substituents, allow for their clear differentiation.

Table 2: Comparison of Key IR Stretching Frequencies for Various Aromatic Sulfonyl Chlorides

Compound	Asymmetric SO₂ Stretch (cm⁻¹)	Symmetric SO₂ Stretch (cm⁻¹)	Key Differentiating Features
4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (Predicted)	~1390 - 1405	~1190 - 1200	Highest frequency shifts due to multiple electron-withdrawing groups.
Benzenesulfonyl chloride	~1375	~1185	Baseline for comparison; no substituent effects.[2]
p-Toluenesulfonyl chloride	~1365	~1175	Electron-donating methyl group leads to a shift to lower frequencies.
4-Chlorobenzenesulfonyl chloride	~1385	~1190	Electron-withdrawing chloro group causes a shift to higher frequencies.
4-Methoxybenzenesulfonyl chloride	~1360	~1170	Strong electron-donating methoxy group results in a significant shift to lower frequencies.
4-Nitrobenzenesulfonyl chloride	~1395	~1195	Strong electron-withdrawing nitro group causes a significant shift to higher frequencies.
2,4-Dichlorobenzenesulfonyl chloride	~1390	~1190	Two electron-withdrawing chloro groups lead to a pronounced shift to higher frequencies.

Experimental Protocol: Acquiring the IR Spectrum of a Solid Sulfonyl Chloride

This section provides a detailed, step-by-step methodology for obtaining a high-quality FT-IR spectrum of a solid sulfonyl chloride, such as 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride, using the KBr pellet technique.

4.1. Safety Precautions

Sulfonyl chlorides are corrosive and react with moisture to produce hydrochloric acid. Therefore, appropriate personal protective equipment (PPE) is mandatory.

• Eye Protection: Wear chemical safety goggles and a face shield.

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

• Skin Protection: Wear a lab coat.

• Respiratory Protection: Handle sulfonyl chlorides in a well-ventilated fume hood.

4.2. Materials and Equipment

• 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (or other solid sulfonyl chloride)

• Dry, spectroscopic grade Potassium Bromide (KBr)

• Agate mortar and pestle

• Pellet press with die set

• FT-IR spectrometer

• Spatula

• Dessicator for storing KBr

4.3. Step-by-Step Procedure

• Drying: Ensure the KBr is completely dry by heating it in an oven at ~110°C for several hours and then storing it in a desiccator. Moisture will interfere with the IR spectrum, showing a broad absorption around 3400 cm⁻¹.

• Sample Preparation: In the agate mortar, grind approximately 1-2 mg of the sulfonyl chloride sample into a fine powder.

• Mixing: Add approximately 100-200 mg of the dry KBr to the mortar. The sample-to-KBr ratio should be roughly 1:100.

• Grinding: Gently but thoroughly grind the mixture until it becomes a homogeneous, fine powder. The quality of the final spectrum is highly dependent on the particle size and homogeneity of the mixture.

• Pellet Formation: Transfer a portion of the powder into the die of the pellet press.

• Pressing: Apply pressure to the die according to the manufacturer's instructions to form a transparent or translucent pellet. An opaque or cloudy pellet indicates insufficient grinding or the presence of moisture.

• Spectrum Acquisition: Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer.

• Data Collection: Acquire the IR spectrum over the desired range (typically 4000-400 cm⁻¹). Co-adding scans (e.g., 16 or 32) will improve the signal-to-noise ratio.

• Data Analysis: Process the spectrum as needed (e.g., baseline correction) and identify the characteristic absorption bands.

Workflow for IR Spectral Analysis of Sulfonyl Chlorides

The following diagram illustrates the logical workflow for the identification and comparison of sulfonyl chlorides using FT-IR spectroscopy.

Caption: Workflow for the FT-IR analysis of solid sulfonyl chlorides.

Conclusion

The infrared spectrum of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is predicted to exhibit characteristic strong absorption bands for the asymmetric and symmetric SO₂ stretching vibrations at approximately 1390-1405 cm⁻¹ and 1190-1200 cm⁻¹, respectively. These frequencies are shifted to higher wavenumbers compared to unsubstituted benzenesulfonyl chloride due to the cumulative electron-withdrawing effects of the bromine and chlorine substituents. This guide provides a framework for the identification and differentiation of this compound from other common sulfonyl chlorides based on their unique IR spectral fingerprints. The detailed experimental protocol and safety guidelines ensure the reliable and safe acquisition of high-quality spectral data, a critical aspect of research and development in the chemical and pharmaceutical industries.

References

• BenchChem. (2025). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
• ChemicalBook. (2025, February 1). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.
• Blog. (2025, August 18). What are the safety precautions when handling Benzene Sulfonyl Chloride?.
• Chemistry Blog. Sufonyl chloride infrared spectra.
• ACD/Labs. (2008, July 30). IR, NMR and MS of a Sulfonyl Chloride compound.
• PubChem. 4-Chlorobenzenesulfonyl chloride.
• PubChem. Benzenesulfonyl chloride.
• Thermo Fisher Scientific. 4-Chlorobenzenesulfonyl chloride, 97% 500 g.
• NIST. Benzenesulfonyl chloride, 4-chloro-.
• PubChem. p-Toluenesulfonyl chloride.
• Thermo Fisher Scientific. p-Toluenesulfonyl chloride, 99+% 25 g.
• NIST. Benzenesulfonyl chloride, 4-methyl-.
• Oakwood Chemical. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride.
• PubChem. 4-Methoxybenzenesulfonyl chloride.
• PubChem. 4-Nitrobenzenesulfonyl chloride.
• PubChem. Benzenesulfonyl chloride, 2,4-dichloro-.

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• 1. 4-Nitrobenzenesulfonyl chloride | C6H4ClNO4S | CID 7404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Unveiling Halogen Signatures: A Comparative Guide to Isotope Pattern Analysis for Chlorine and Bromine in Mass Spectrometry

Chlorine (Cl) and Bromine (Br) are critical structural components in active pharmaceutical ingredients (APIs), agrochemicals, and persistent organic pollutants. In mass spectrometry (MS), these halogens act as intrinsic mass tags due to their highly distinct natural isotopic distributions: Chlorine exists as

and in a roughly 3:1 ratio, while Bromine exists as and in a nearly 1:1 ratio[1].

However, identifying these patterns in complex biological or environmental matrices is rarely as simple as visually spotting a doublet. As molecular weight increases, the characteristic halogen isotopic envelope becomes heavily convoluted by the natural abundance of

, , and [2]. This guide objectively compares instrumental platforms and software algorithms for halogen isotope pattern analysis, providing a self-validating experimental protocol for researchers and drug development professionals.

Instrumental Platforms: High-Resolution vs. Low-Resolution MS

The choice of mass analyzer dictates the analytical ceiling of your isotopic deconvolution.

Low-Resolution Mass Spectrometry (LRMS): Single or triple quadrupole systems provide unit mass resolution. While sufficient for low-molecular-weight synthetic confirmation where the M and M+2 peaks are highly distinct, LRMS cannot resolve isobaric overlaps[3]. For instance, it cannot distinguish a

isotope from a combination of two isotopes ( ).

High-Resolution Mass Spectrometry (HRMS): Analyzers like the Orbitrap or Time-of-Flight (TOF) achieve resolving powers exceeding 100,000. This is a causal requirement for detecting "fine isotopic structure"—the exact mass differences between specific isotopologues[4]. By resolving the fine isotopic structure, HRMS directly observes C, N, O, S, and halogen isotopomers, reducing false-positive identifications in non-targeted screening[5].

Table 1: Performance Comparison of MS Platforms for Halogen Analysis

Feature	LRMS (Single/Triple Quadrupole)	HRMS (Orbitrap / TOF)
Mass Accuracy	> 100 ppm	< 1–5 ppm
Resolving Power	~1,000 (Unit resolution)	> 100,000
Isotope Pattern	Nominal M, M+2, M+4	Fine Isotopic Structure (Exact mass M+1.997)
Matrix Interference	High susceptibility to isobaric overlap	Low susceptibility (resolves overlaps)
Primary Use Case	Targeted quantitation (MRM)	Non-targeted screening, unknown elucidation

Software Alternatives for Isotopic Deconvolution

Extracting halogen signatures from complex HRMS data requires robust computational tools. Traditional vendor software often relies on basic Gaussian curve fitting, which can fail during the peak-picking phase if the M+2 peak falls below a heuristic intensity threshold or is distorted by co-eluting species[6][7]. Advanced alternative software tools have been developed to address these specific bottlenecks.

Table 2: Software Comparison for Halogen Isotope Analysis

Software	Algorithmic Approach	Strengths	Limitations
enviPat	Pruned transition trees[8]	Extremely fast, memory-efficient exact fine structure calculation[9].	Requires R programming knowledge; no native GUI for raw data.
HaloSeeker / HalogenFinder	Direct MS1 extraction[10]	Bypasses feature tables to prevent missing low-abundance M+2 peaks[6].	Limited to specific pre-defined halogen classes.
Vendor Tools (e.g., FreeStyle)	Gaussian curve fitting / Heuristics[7]	Seamless integration with instrument acquisition; highly user-friendly.	"Black box" algorithms can fail in highly complex co-elutions[11].

Causality in Algorithm Design: Calculating the exact isotopic envelope for large molecules creates a combinatorial explosion of isotopic possibilities. enviPat solves this by utilizing pruned transition trees, which mathematically discard highly improbable isotopic combinations early in the calculation, allowing for rapid, memory-efficient processing of large batch formulas[8][12]. Conversely, tools like HaloSeeker and HalogenFinder are designed to bypass traditional peak-picking feature tables entirely. Because standard peak pickers often miss the M+2 peak of low-abundance compounds, these tools scan the raw MS1 data directly for the exact mass difference (

for Cl/Br), ensuring high-fidelity extraction[6][10].

Experimental Protocol: Self-Validating HRMS Halogen Screening

To ensure absolute trustworthiness in non-targeted screening, the analytical workflow must be a self-validating system . This protocol utilizes a dynamic feedback loop where an internal standard dictates the acceptance criteria for unknown feature extraction.

Step 1: Matrix Spiking (The Validation Anchor)

Spike the sample matrix with a known, non-endogenous halogenated internal standard (e.g., a synthetic dibrominated peptide or a customized chlorinated analog) at a concentration near the limit of quantification (e.g., 10 ng/mL). This acts as a continuous positive control for the software's isotopic pattern extraction[2].

Step 2: LC-HRMS Acquisition

Acquire data in full-scan MS1 mode coupled with data-dependent MS/MS.

• Resolution: Set to

  at 200. This is strictly required to resolve the fine isotopic structures (e.g., separating from or )[5].

• Mass Calibration: Utilize internal lock masses to ensure sub-2 ppm mass accuracy throughout the chromatographic run.

Step 3: Direct MS1 Isotope Extraction

Import the raw .mzXML or .raw files into a specialized tool like HaloSeeker or HalogenFinder.

• Action: Configure the software to bypass the standard feature table. Scan the continuous MS1 data for paired features exhibiting a mass difference of exactly

  (for or ) within a strict 5 ppm tolerance window[10].

Step 4: Theoretical Convolution & Scoring

For every detected halogenated feature, generate the theoretical fine isotopic envelope using the enviPat R-package.

• Action: Calculate the similarity score (isotopic pattern score) between the experimentally observed centroided peaks and the theoretical transition tree envelope[12].

Step 5: System Self-Validation

Before accepting any unknown compound assignments, the system must validate itself against the spiked internal standard from Step 1.

• Acceptance Criteria: The internal standard must achieve an isotopic match score of

  and a mass error of .

• Feedback Loop: If the standard fails these criteria, the entire batch is flagged for recalibration or matrix interference review. Unknowns are only confidently assigned if the system proves it can accurately deconvolute the known standard under the exact same matrix conditions.

Workflow Visualization

LC-HRMS workflow for halogenated compound identification via direct MS1 isotope pattern deconvolution.

References

• enviPat: Isotope Pattern, Profile and Centroid Calculation for Mass Spectrometry - r-universe.dev. 9

• enviPat: Isotope Pattern, Profile and Centroid Calculation for Mass Spectrometry - CRAN (r-project.org). 12

• Mass spectrometry (MS) - Organic Chemistry - Jack Westin. 1

• Isotope pattern calculator EnviPat - MS Wil. 8

• Isotopic Signature Transfer and Mass Pattern Prediction (IsoStamp): An Enabling Technique for Chemically-Directed Proteomics - PMC (nih.gov). 2

• Evaluation of Molecular Isotope Patterns for Elemental Composition Identification on a Unit Resolution Quadrupole Mass Spectrometer - Cerno Bioscience.3

• APPLICATION OF THE ORBITRAP MASS ANALYZER TO TARGETED PROTEOMICS AND GAS CHROMATOGRAPHY/MASS SPECTROMETRY OF SMALL MOLECULES - University of Wisconsin–Madison. 4

• Nontarget Screening with High Resolution Mass Spectrometry in the Environment: Ready to Go? - ACS Publications. 5

• Exposome-Scale Investigation of Cl-/Br-Containing Chemicals Using High-Resolution Mass Spectrometry, Multistage Machine Learning, and Cloud Computing - ACS Publications.6

• HaloSeeker 1.0: A User-Friendly Software to Highlight Halogenated Chemicals in Nontargeted High-Resolution Mass Spectrometry Data Sets - ResearchGate. 10

• Marine iodine biogeochemistry: inorganic speciation, redox dynamics and organic complexation - DSpace@MIT. 11

• Interpretation of Isotope Peaks in Small Molecule LC-MS - LCGC International. 7

Sources

• 1. jackwestin.com [jackwestin.com]
• 2. Isotopic Signature Transfer and Mass Pattern Prediction (IsoStamp): An Enabling Technique for Chemically-Directed Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cernobioscience.com [cernobioscience.com]
• 4. asset.library.wisc.edu [asset.library.wisc.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. mswil.com [mswil.com]
• 9. blosloos.r-universe.dev [blosloos.r-universe.dev]
• 10. researchgate.net [researchgate.net]
• 11. dspace.mit.edu [dspace.mit.edu]
• 12. cran.r-project.org [cran.r-project.org]

A Researcher's Guide to the Characterization of Novel Benzenesulfonyl Chlorides: A Comparative Study Centered on 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride

For researchers and professionals in drug development, the precise characterization of chemical intermediates is paramount. Substituted benzenesulfonyl chlorides are a cornerstone of medicinal chemistry, serving as critical precursors for the synthesis of sulfonamides—a moiety present in a wide array of therapeutic agents, from antibiotics to anticancer drugs.[1][2][3][4] The physical properties of these intermediates, particularly the melting point, are fundamental indicators of purity and identity, directly influencing their reactivity and suitability for complex synthetic routes.

This guide focuses on 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (CAS No. 1208076-84-9), a compound for which physical data such as the melting point is not prominently published in readily available literature. This absence of data underscores a common challenge in research and development: the need to work with novel or uncharacterized reagents. Here, we present a comparative analysis with structurally related analogues and provide a comprehensive, field-tested protocol for the precise experimental determination of a melting point.

Comparative Analysis of Substituted Benzenesulfonyl Chlorides

The melting point of a compound is highly sensitive to its molecular structure, including the nature and position of substituents on the aromatic ring. Halogenation and alkylation significantly influence crystal lattice forces and, consequently, the energy required to transition from a solid to a liquid state. The following table compares 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride with other relevant benzenesulfonyl chlorides to provide a contextual landscape.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Physical State (at RT)
4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride	1208076-84-9	C₇H₅BrCl₂O₂S	303.99	Not Published	Solid (Assumed)[5]
4-Bromo-5-fluoro-2-methylbenzenesulfonyl chloride	1208076-97-4	C₇H₅BrClFO₂S	287.53	Not Published	Solid (Assumed)[6]
4-Bromo-5-chloro-2-fluorobenzenesulfonyl chloride	1208075-41-5	C₆H₂BrCl₂FO₂S	307.95	Not Published	Solid
4-Bromobenzenesulfonyl chloride	98-58-8	C₆H₄BrClO₂S	255.52	74.0 - 77.0	Crystalline Solid[7]
Benzenesulfonyl chloride	98-09-9	C₆H₅ClO₂S	176.62	13 - 15	Liquid/Solid[8][9]

This comparison highlights how different substitution patterns can dramatically alter the melting point. The unsubstituted benzenesulfonyl chloride has a melting point near room temperature, while the addition of a single bromine atom raises it significantly. For our target compound, the presence of three substituents (bromo, chloro, and methyl groups) suggests a distinct and likely elevated melting point that requires empirical validation.

Experimental Protocol: High-Precision Melting Point Determination

The following protocol describes a self-validating system for determining the melting point of a novel crystalline solid, such as 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. This method emphasizes accuracy and reproducibility, which are critical for regulatory submissions and publication.

Causality and Experimental Choices:

• Capillary Method: This is the gold standard for melting point determination as it requires a minimal amount of sample and provides excellent heat transfer.

• Two-Stage Heating: A rapid initial heating phase is used to find an approximate melting range, saving valuable time. The subsequent slow, controlled heating ramp (1-2°C per minute) is crucial for accuracy. A fast ramp rate during the melting phase will cause the thermometer reading to lag behind the actual sample temperature, leading to an artificially wide and elevated melting point range.

• Purity Indication: A sharp melting range (typically ≤ 1°C) is a strong indicator of high purity. Impurities disrupt the crystal lattice, causing the substance to melt at a lower temperature and over a broader range.

Step-by-Step Methodology:

• Sample Preparation:

  • Ensure the sample of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is completely dry, as moisture can depress the melting point.

  • Place a small amount of the crystalline solid onto a clean, dry watch glass.

  • Using a spatula, crush the solid into a fine powder. This ensures uniform packing and efficient heat transfer within the capillary tube.

  • Press the open end of a glass capillary tube (sealed at one end) into the powder multiple times to collect a small plug of the sample.

  • Tap the sealed end of the capillary tube gently on a hard surface, or drop it down a long glass tube, to compact the sample into a dense column approximately 2-3 mm in height at the bottom.

• Apparatus Setup (Digital Melting Point Apparatus):

  • Insert the prepared capillary tube into the sample holder of the apparatus.

  • If the approximate melting point is unknown, set a rapid heating ramp (e.g., 10-15°C/minute) to establish a preliminary range. Record the temperatures at which melting begins and is complete.

  • Allow the apparatus to cool to at least 20°C below the observed preliminary melting point.

• Precise Measurement:

  • Prepare a new capillary with a fresh sample to avoid any potential decomposition from the first heating.

  • Set the starting temperature on the apparatus to ~20°C below the preliminary melting point.

  • Set the heating ramp rate to a slow and controlled 1-2°C per minute. This slow rate is critical for allowing the system to remain in thermal equilibrium, ensuring an accurate reading.

  • Observe the sample closely through the magnifying lens.

  • Record T₁: The temperature at which the first drop of liquid appears.

  • Record T₂: The temperature at which the last solid crystal melts completely into a clear liquid.

  • The melting point is reported as the range T₁ - T₂.

• Validation and Reporting:

  • Repeat the precise measurement (Step 3) with a fresh sample at least once more to ensure the result is reproducible. The two ranges should agree within 1°C.

  • Report the final melting point as the average of the reproducible ranges.

Workflow for Melting Point Determination

The following diagram illustrates the logical flow of the experimental protocol, from sample preparation to final data validation.

Caption: Workflow for precise melting point determination.

Conclusion

While the exact melting point of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride remains to be published, its structural analogs provide a useful, albeit wide, predictive bracket. For any researcher or drug development professional utilizing such a novel reagent, direct experimental determination of its physical properties is not merely a formality but a foundational step in ensuring the validity and success of subsequent synthetic work. The protocol detailed herein provides a robust framework for obtaining this critical data point with high confidence, reinforcing the principles of scientific integrity and reproducibility in the laboratory.

References

• Fiveable. (2025, August 15). Sulfonyl Chloride Definition. Fiveable. [Link]

• ResearchGate. (n.d.). Application of Sulfonyl in Drug Design. Request PDF. [Link]

• PubChem. (n.d.). Benzenesulfonyl chloride. National Center for Biotechnology Information. [Link]

• NIST. (n.d.). Benzenesulfonyl chloride. NIST Chemistry WebBook. [Link]

• Emco Chemicals. (2025). Benzenesulfonyl Chloride | CAS 98-09-9. Emco Chemicals. [Link]

• Oakwood Chemical. (n.d.). 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. Oakwood Chemical. [Link]

Sources

• 1. sarchemlabs.com [sarchemlabs.com]
• 2. fiveable.me [fiveable.me]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]
• 6. chemscene.com [chemscene.com]
• 7. Kemphar International - 4-Bromo Benzene Sulphonyl Chloride [kemphar.com]
• 8. Benzenesulfonyl chloride 96 98-09-9 [sigmaaldrich.com]
• 9. Benzenesulfonyl Chloride | CAS 98-09-9 | Manufacturer, Supplier [emcochemicals.com]

Comparative Reactivity Profile: 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride vs. Tosyl Chloride

Here is the comprehensive comparison guide for 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride versus the industry-standard Tosyl Chloride .

[1]

Executive Summary

In drug development workflows, the choice between a standard reagent like p-Toluenesulfonyl chloride (Tosyl Chloride, TsCl) and a highly substituted scaffold like 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride (BCM-Sulfonyl Chloride) is rarely about simple substitution.[1] It is a choice between a transient activating group (TsCl) and a permanent structural motif (BCM).[1]

While TsCl is the "workhorse" for converting alcohols to leaving groups, BCM-Sulfonyl Chloride acts as a specialized electrophile for constructing sulfonamide cores in medicinal chemistry. Crucially, experimental data suggests BCM-Sulfonyl Chloride exhibits higher electrophilicity at the sulfur center than TsCl , driven by electron-withdrawing halogen substituents that override the steric hindrance of the ortho-methyl group.

Feature	Tosyl Chloride (TsCl)	4-Bromo-5-chloro-2-methylbenzenesulfonyl Cl
Primary Role	Reagent (Leaving Group/Protecting Group)	Building Block (Drug Scaffold)
Electronic State	Deactivated (Electron-Rich Ring)	Activated (Electron-Deficient Ring)
Steric Environment	Unhindered (para-substitution)	Congested (ortho-substitution)
Hydrolytic Stability	High (Slow hydrolysis)	Moderate (Faster hydrolysis)
Reactivity (Nucleophiles)	Moderate	High (Requires controlled addition)

Structural & Mechanistic Analysis

To predict performance without wasting precious intermediate material, we must analyze the competing vectors of Sterics and Electronics .

Electronic Effects (Hammett Principles)

The reactivity of sulfonyl chlorides (

) towards nucleophiles is governed by the electron density at the sulfur atom.

• Tosyl Chloride: The para-methyl group is an Electron Donating Group (EDG) via induction (

  ) and hyperconjugation.[1] This increases electron density in the ring and, by extension, the sulfur atom, making it less electrophilic .

• BCM-Sulfonyl Chloride:

  • 5-Chloro (-I): Strong inductive withdrawal at the meta position relative to sulfonyl.[1] Significantly increases electrophilicity.[1][2]

  • 4-Bromo (-I, +R): Inductive withdrawal dominates over resonance donation in this context, further activating the sulfur.[1]

  • 2-Methyl (+I): Weak donation, but its primary impact is steric.[1]

Verdict: The combined electron-withdrawing power of the halogen pair makes the BCM sulfur center significantly more positive ($ \delta+ $) than in TsCl.

The "Ortho-Effect" Anomaly

Classical intuition suggests the ortho-methyl group in BCM would retard the reaction due to steric hindrance (blocking the nucleophile's approach). However, kinetic studies on arenesulfonyl chlorides reveal a phenomenon known as "Counterintuitive Acceleration." [3]

The ground state of ortho-substituted sulfonyl chlorides is sterically congested, leading to a high-energy starting material.[1] The transition state for nucleophilic attack relieves some of this rotational strain. Consequently, BCM-Sulfonyl Chloride often reacts faster than expected , as the electronic activation and ground-state destabilization outweigh the steric block.

Visualization of Reactivity Vectors

The following diagram maps the competing forces determining the reaction rate.

Figure 1: Mechanistic flow showing how electronic activation in BCM-Sulfonyl Chloride overrides steric deactivation.[1]

Experimental Performance Guide

Solubility and Handling

• TsCl: Highly crystalline, stable in air, soluble in DCM, THF, Toluene.

• BCM-Sulfonyl Chloride: Often an oil or low-melting solid.[1] It is more sensitive to moisture .[1]

  • Protocol Note: Always handle BCM-Sulfonyl Chloride under an inert atmosphere (

    or ).[1] While TsCl can be weighed on an open bench, BCM should be weighed quickly or in a glovebox to prevent hydrolysis to the sulfonic acid (which is unreactive).

Standardized Sulfonylation Protocol

This protocol is self-validating.[1] If the BCM reaction turns cloudy immediately upon addition, it indicates rapid formation of the pyridinium salt or hydrolysis.

Reagents:

• Substrate: 1.0 equiv (Primary Amine or Alcohol)[1]

• Sulfonyl Chloride: 1.1 - 1.2 equiv (TsCl or BCM)[1]

• Base: 1.5 - 2.0 equiv (Pyridine or

  )[1]

• Solvent: Anhydrous DCM (0.1 M concentration)

Step-by-Step Methodology:

• Preparation: Dissolve the substrate and base in anhydrous DCM.[1] Cool to 0°C .[1]

  • Why? Cooling is critical for BCM.[1] Its higher reactivity can lead to exotherms that degrade sensitive substrates.[1] TsCl is often run at Room Temp (RT), but BCM requires thermal control.

• Addition:

  • For TsCl: Add as a solid in one portion.

  • For BCM: Dissolve BCM in a small volume of DCM and add dropwise over 5-10 minutes.

  • Causality: The "ortho-effect" acceleration means localized high concentrations of BCM can lead to bis-sulfonylation or polymerization impurities.[1] Dropwise addition mitigates this.

• Monitoring:

  • TsCl: Typically complete in 2-4 hours at RT.

  • BCM: Check TLC at 30 minutes. Reaction is often complete in <1 hour at 0°C -> RT.[1]

• Quench: Add saturated

  .[1] Vigorously stir for 15 minutes.

  • Why? This hydrolyzes excess sulfonyl chloride.[1] BCM hydrolyzes faster than TsCl, ensuring easier cleanup.

Troubleshooting Table

Observation	Diagnosis (TsCl)	Diagnosis (BCM-Sulfonyl Cl)	Corrective Action
Low Yield	Incomplete reaction (too slow).	Hydrolysis of reagent before reaction.[1]	TsCl: Heat to 40°C. BCM: Dry solvent rigorously; increase equiv to 1.[1]5.
Impurity Spots	Rare (clean reaction).[1]	Bis-sulfonylation (on amines).[1]	BCM: Strict 0°C control; slow addition; use 1:1 stoichiometry.
Starting Material Remains	Nucleophile is sterically hindered.[1]	Reagent degraded (check purity).	BCM: Check LCMS for sulfonic acid peak (hydrolysis product).

Case Study: Application in Drug Scaffolds

Why choose BCM over TsCl? It is rarely for the leaving group capability. It is usually to install the 4-Bromo-5-chloro-2-methylphenyl moiety.[1]

Workflow Logic:

• Sulfonylation: BCM-Cl + Amine

  Sulfonamide.[1]

• Cross-Coupling: The 4-Bromo position is a "handle" for Suzuki-Miyaura coupling.[1]

• Differentiation: The 5-Chloro position is sterically shielded and electronically distinct, allowing for selective catalysis at the Bromine position without touching the Chlorine.

This makes BCM a "linchpin" scaffold, whereas TsCl is a "transient" tool.

References

• Electronic Effects in Sulfonyl Chlorides

  • Title: Nucleophilic Substitution at Tetracoordinate Sulfur.[1] Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides.

  • Source: MDPI (Molecules 2020)

  • URL:[Link][4]

• Ortho-Effect & Steric Acceleration

  • Title: Structure-Reactivity Relationships and the Positive Steric Effect of Ortho Substituents in Arenesulfonyl Chlorides.[1][5]

  • Source: Sciforum[1]

  • URL:[Link]

• General Sulfonylation Mechanisms

  • Title: Mechanisms of Sulfonyl Chloride Hydrolysis and Aminolysis.[1]

  • Source: Journal of the Chemical Society, Perkin Transactions 2

  • URL:[Link][6][7]

• Compound Data (BCM-Sulfonyl Chloride)

  • Title: 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride Product Page.[1][8]

  • Source: Sigma-Aldrich / CymitQuimica[1]

Sources

• 1. CAS:98-58-8 | 4-Bromo benzenesulfonyl Chloride » Intatrade Chemicals - Manufacturer of high quality chemicals [intatrade.de]
• 2. CAS 1208075-41-5: 4-Bromo-5-chloro-2-fluorobenzenesulfonyl… [cymitquimica.com]
• 3. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction … [ouci.dntb.gov.ua]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. sciforum.net [sciforum.net]
• 6. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride [oakwoodchemical.com]

Beyond the Para-Pattern: Steric Acceleration in 2-Methyl-Substituted Sulfonyl Chlorides

The following guide is structured to provide a high-level technical analysis of 2-methyl-substituted sulfonyl chlorides, challenging the conventional wisdom regarding steric hindrance in these systems.

Executive Summary: The "Steric Acceleration" Paradox

In organic synthesis, steric hindrance is typically synonymous with reduced reactivity. Researchers conditioned by standard

paradigms often assume that 2-methylbenzenesulfonyl chloride (o-toluenesulfonyl chloride) will react more slowly than its unhindered isomer, 4-methylbenzenesulfonyl chloride (p-TsCl).

This assumption is chemically flawed.

Experimental data reveals that 2-methyl-substituted sulfonyl chlorides exhibit a phenomenon known as Steric Acceleration . The presence of the ortho-methyl group destabilizes the ground state through steric congestion, raising the molecule's potential energy. Upon nucleophilic attack, the transition state relieves this strain, lowering the activation energy barrier relative to the ground state. Consequently, 2-methyl analogs often display higher reactivity in hydrolysis and nucleophilic substitution than their para-substituted counterparts.

This guide compares the performance of 2-methyl-substituted sulfonyl chlorides against standard alternatives, providing the data and protocols necessary to leverage this "hidden" reactivity for difficult sulfonylations.

Mechanistic Insight: Ground State Strain Release (GSSR)

To understand why "hindered" sulfonyl chlorides are more reactive, we must analyze the reaction coordinate.

• Standard Model (p-TsCl): The sulfonyl group is relatively unencumbered. The rate is controlled by the nucleophile's ability to access the sulfur center.

• Hindered Model (2-Me-PhSO2Cl): The ortho-methyl group forces the sulfonyl oxygens and the aromatic ring into a torsionally strained conformation. This "rigid, compressed" ground state is high-energy.

• Transition State: As the nucleophile attacks and the chloride departs, the geometry relaxes (approximating a trigonal bipyramidal structure), relieving the steric clash between the ortho-methyl and the sulfonyl oxygens.

Key Takeaway: The reaction is driven by the relief of ground-state strain, not just the approach of the nucleophile.

Visualization: Mechanism of Steric Acceleration

Caption: Comparative energy landscape showing how ground-state destabilization in 2-methyl analogs lowers the effective activation energy barrier.

Performance Comparison: 2-Methyl vs. 4-Methyl vs. Unsubstituted

The following data aggregates kinetic studies on hydrolysis (solvolysis) and aminolysis, demonstrating the counter-intuitive reactivity profile.

Table 1: Relative Reactivity Rates ( )

Base reference: Benzenesulfonyl Chloride (

)

Reagent	Structure	Relative Rate ( )*	Hydrolytic Stability	Selectivity (Primary vs. Sec.)
Benzenesulfonyl Chloride	Ph-SO2Cl	1.00	Moderate	Standard
4-Methyl (p-TsCl)	4-Me-Ph-SO2Cl	0.5 - 0.7	High (Slow Hydrolysis)	High
2-Methyl (o-TsCl)	2-Me-Ph-SO2Cl	1.2 - 3.5	Low (Rapid Hydrolysis)	Moderate
2,4,6-Trimethyl	Mesityl-SO2Cl	5.0 - 6.1	Very Low	Low (High Reactivity)

*Note: Rates refer to chloride exchange and hydrolysis in aqueous dioxane. Aminolysis rates with very bulky amines may show retardation due to steric clash in the TS, but small-to-moderate nucleophiles experience acceleration.

Key Comparative Findings:

• Moisture Sensitivity: 2-methylbenzenesulfonyl chloride degrades significantly faster in moist air than p-TsCl. It must be stored under inert atmosphere for long-term stability.

• Reaction Times: In sulfonylation of primary alcohols, 2-methyl analogs often reach completion 30-50% faster than p-TsCl under identical conditions.

• Physical State:

  • p-TsCl: Solid (MP: 69 °C) – Easy to weigh/handle.

  • o-TsCl: Liquid (MP: 10-14 °C) – Requires syringe handling; harder to dry if wet.

Experimental Protocols

Protocol A: Optimized Sulfonylation with 2-Methylbenzenesulfonyl Chloride

Designed to mitigate moisture sensitivity while harnessing high reactivity.

Reagents:

• Substrate: Primary/Secondary Amine or Alcohol (1.0 equiv)

• Reagent: 2-Methylbenzenesulfonyl chloride (1.1 equiv)

• Base: Triethylamine (1.5 equiv) or Pyridine (solvent)

• Catalyst: DMAP (0.05 equiv) - Optional, often unnecessary due to steric acceleration.

• Solvent: Anhydrous DCM or THF.[1]

Workflow:

• Preparation: Flame-dry glassware. Purge with

  . 2-Methylbenzenesulfonyl chloride is a liquid; dispense via syringe to avoid atmospheric moisture.

• Addition: Dissolve substrate and base in solvent at 0 °C . Add sulfonyl chloride dropwise.

  • Note: Unlike p-TsCl, which is often added as a solid, the liquid 2-methyl analog allows for precise rate control via syringe pump if exotherm is a concern.

• Reaction: Stir at 0 °C for 15 mins, then warm to Room Temperature.

  • Checkpoint: Monitor TLC.[2] Reaction is typically complete in <1 hour (vs. 2-4 hours for p-TsCl).

• Quench: Add saturated

  .

• Workup: Extract with DCM, wash with brine, dry over

  .

Protocol B: Selective "Steric Tuning"

When to choose which reagent?

Scenario	Recommended Reagent	Rationale
Standard Synthesis	p-TsCl	Cheap, solid, stable, easy to handle.
Unreactive Nucleophiles	2-Methyl-PhSO2Cl	"Steric acceleration" drives reaction with poor nucleophiles (e.g., electron-deficient anilines).
Late-Stage Functionalization	2-Methyl-PhSO2Cl	Higher reactivity allows milder temps, sparing other sensitive groups.
Long-term Storage	p-TsCl	2-Methyl hydrolyzes too fast for open-shelf storage.

Visualization: Decision & Synthesis Workflow

Caption: Decision tree for selecting between p-TsCl and o-TsCl based on nucleophile reactivity and handling requirements.

References

• RSC Publishing. Steric hindrance in the reaction of aromatic sulphonyl chlorides with anilines. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• MDPI. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups. Molecules 2020. [Link]

• NIH PubMed. Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides.[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Elemental Analysis of Highly Halogenated Thio-Organics: A Comparative Guide for C7H5BrCl2O2S

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Methodological Comparison Guide & Experimental Protocols

Introduction & The Analytical Challenge

In drug development and advanced materials science, confirming the exact empirical formula of synthesized organic compounds is a non-negotiable quality control step. For standard hydrocarbons, organic elemental analysis (OEA) via combustion is a straightforward, routine procedure[1]. However, highly functionalized molecules present severe analytical challenges that require orthogonal validation strategies.

This guide focuses on the elemental analysis and experimental validation of C7H5BrCl2O2S , a complex thio-organic compound heavily substituted with halogens.

Before selecting an analytical method, we must establish the theoretical mass percentages based on the compound's molar mass (303.98 g/mol ):

• Carbon (C): 7 × 12.011 g/mol = 84.077 g/mol (27.66%)

• Hydrogen (H): 5 × 1.008 g/mol = 5.040 g/mol (1.66%)

• Bromine (Br): 1 × 79.904 g/mol = 79.904 g/mol (26.29%)

• Chlorine (Cl): 2 × 35.450 g/mol = 70.900 g/mol (23.32%)

• Oxygen (O): 2 × 15.999 g/mol = 31.998 g/mol (10.53%)

• Sulfur (S): 1 × 32.060 g/mol = 32.060 g/mol (10.55%)

The Core Problem: With halogens (Br, Cl) comprising nearly 50% of the molecule's mass, standard CHNS combustion analysis is prone to catastrophic failure. High concentrations of chlorine and bromine can poison oxidation catalysts, form non-volatile carbon-halogen traps (artificially lowering carbon recovery), and interfere with the thermal conductivity detectors (TCD) used for nitrogen and sulfur quantification[2][3]. To achieve a self-validating elemental profile, researchers must compare and combine specialized analytical techniques.

Methodological Comparison

To achieve full elemental characterization of C7H5BrCl2O2S, we must compare three distinct analytical systems. No single instrument can optimally quantify all six elements in this specific matrix.

Table 1: Comparison of Analytical Methods for C7H5BrCl2O2S

Analytical Method	Target Elements	Mechanism of Action	Matrix Suitability for C7H5BrCl2O2S
Automated CHNS/O Combustion	C, H, S, O	High-temperature oxidation (1150°C) followed by gas chromatography and TCD[3].	Moderate. Requires WO₃ matrix modifiers and heavy silver scrubbing to prevent halogen interference[4].
Schöniger Flask + Ion Chromatography (CIC)	Br, Cl, S	Oxygen flask ignition followed by aqueous absorption and anion exchange chromatography[5].	Excellent. The gold standard for isolating and quantifying organically bound halogens and sulfur[6][7].
X-Ray Fluorescence (XRF)	Br, Cl, S	High-energy X-ray excitation causing characteristic secondary X-ray emission[8].	Good. Non-destructive and rapid, but incapable of detecting light elements (C, H, O)[9].

Experimental Workflows & Protocols

As a Senior Application Scientist, I emphasize that a protocol is only as good as its underlying causality. The following methodologies are designed as self-validating systems, explaining why each step is taken to overcome the specific challenges of C7H5BrCl2O2S.

Protocol A: Modified CHNS Analysis (Targeting C, H, S)

Standard CHNS analysis will fail here due to halogen poisoning. We must modify the combustion environment.

Caption: Modified CHNS/O combustion workflow with halogen scrubbing for C7H5BrCl2O2S analysis.

Step-by-Step Methodology:

• Sample Encapsulation: Weigh 1-2 mg of C7H5BrCl2O2S into a high-purity tin capsule.

  • Causality: Tin oxidation is highly exothermic. Upon flash combustion in oxygen, the local temperature spikes to ~1800°C, ensuring the complete breakdown of the robust aromatic/thio-organic matrix[4].

• Matrix Modification: Add an equal mass of Tungsten Trioxide (WO₃) powder to the capsule before sealing.

  • Causality: WO₃ acts as a powerful oxygen donor and flux. It prevents the formation of refractory halogenated carbon traps, ensuring 100% of the carbon is converted to CO₂ rather than being retained in the ash[4].

• Halogen Scrubbing: Ensure the reduction tube of the analyzer is packed with a generous layer of silver wool.

  • Causality: Silver reacts quantitatively with free halogens (Cl, Br) in the gas stream to form non-volatile AgCl and AgBr. This prevents halogens from reaching the Thermal Conductivity Detector (TCD), where they would otherwise cause false-positive peaks or permanently poison the detector filaments[3].

• Detection: The purified gases (CO₂, H₂O, SO₂) are separated via a GC column and quantified by the TCD.

Protocol B: Schöniger Flask Combustion + IC (Targeting Br, Cl, S)

To accurately quantify the 49.61% halogen content and 10.55% sulfur content, we use Combustion Ion Chromatography (CIC).

Caption: Schöniger flask combustion coupled with Ion Chromatography for halogen/sulfur quantification.

Step-by-Step Methodology:

• Preparation: Weigh 5-10 mg of the sample onto an ashless filter paper and fold it into a platinum carrier basket.

  • Causality: Ashless paper provides the necessary fuel for ignition without contributing background inorganic ions (like trace chlorides) that would skew the final chromatographic analysis[6].

• Combustion: Place 10 mL of an absorption solution (typically 10 mM NaOH with 1% H₂O₂) into a heavy-walled Schöniger flask. Purge the flask with 100% O₂, seal it, and ignite the paper remotely using an infrared igniter.

  • Causality: The pure O₂ environment ensures organically bound halogens and sulfur are violently and fully oxidized into their gaseous states (SO₂, HCl, HBr)[7].

• Absorption: Allow the flask to sit for 30 minutes with occasional shaking.

  • Causality: The alkaline peroxide solution serves a dual purpose: it traps the hydrogen halides as stable aqueous anions (Cl⁻, Br⁻) and quantitatively oxidizes any SO₂ gas into stable sulfate ions (SO₄²⁻)[5].

• Chromatographic Quantification: Inject the absorption solution into an Ion Chromatograph equipped with an anion-exchange column and a suppressed conductivity detector.

  • Causality: IC separates the ions based on their affinity to the resin. Because Cl⁻, Br⁻, and SO₄²⁻ have distinct retention times, they can be quantified simultaneously without mutual interference, providing a highly accurate recovery of the 26.29% Br, 23.32% Cl, and 10.55% S[5].

Quantitative Data Summary

By combining the modified CHNS approach with Schöniger-IC, researchers can achieve a complete, self-validated elemental profile of C7H5BrCl2O2S.

Table 2: Theoretical vs. Expected Experimental Recovery

Element	Theoretical Mass %	Protocol A (Modified CHNS) Expected Recovery	Protocol B (Schöniger + IC) Expected Recovery	XRF Sensitivity
Carbon (C)	27.66%	Excellent (± 0.3%)	N/A	N/A
Hydrogen (H)	1.66%	Excellent (± 0.3%)	N/A	N/A
Bromine (Br)	26.29%	Poor (Scrubbed out)	Excellent (± 0.2%)	High
Chlorine (Cl)	23.32%	Poor (Scrubbed out)	Excellent (± 0.2%)	High
Oxygen (O)	10.53%	Good (via Pyrolysis mode)	N/A	N/A
Sulfur (S)	10.55%	Good (± 0.4%)	Excellent (± 0.2%)	High

References

• The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. velp.com.[Link]

• Common Elemental Analysis Methods. universallab.org.[Link]

• Ion Chromatography. asminternational.org.[Link]

• Elemental Analysis of Organic Compounds With The Use of Automated CHNS Analyzers. scribd.com.[Link]

• Best practices for sample preparation in elemental analysis. elementar.com.[Link]

• Soil Analysis. bruker.com. [Link]

• How does an elemental analyzer work? quora.com.[Link]

• Oxygen Flask Combustion Unit. eai1.com.[Link]

• oSIST prEN 14582:2005 SLOVENSKI PREDSTANDARD. iteh.ai.[Link]

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• 9. Soil Analysis | Bruker [bruker.com]

Safety & Regulatory Compliance

A Guide to the Proper Disposal of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride for Laboratory Professionals

In the landscape of pharmaceutical research and synthetic chemistry, the responsible management of chemical reagents is paramount. This guide provides an in-depth, procedural framework for the safe and compliant disposal of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride, ensuring the safety of laboratory personnel and the protection of our environment.

Foundational Knowledge: Understanding the Hazard Profile

4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is a reactive sulfonyl halide. Its primary hazards stem from its high reactivity, particularly with nucleophiles like water, and its corrosive nature.[1]

• Reactivity with Water: Like other sulfonyl chlorides, this compound reacts exothermically with water, including moisture in the air, to produce corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid.[2][3] This reaction can be vigorous and release toxic fumes.[3][4]

• Corrosivity: Due to the formation of strong acids upon hydrolysis, the compound is highly corrosive and can cause severe burns to the skin, eyes, and respiratory tract.[1][2][3]

• Incompatibilities: It is incompatible with strong bases, strong oxidizing agents, and alcohols.[2][5] Reactions with strong bases can be violent.[3]

A summary of key hazard information is provided in the table below.

Hazard Category	Description	Primary Risk
Reactivity	Reacts with water/moisture.	Exothermic reaction, release of corrosive HCl gas.[2][3]
Corrosivity	Causes severe burns to skin and eyes.[1][2]	Tissue damage upon contact.
Incompatibility	Strong bases, acids, oxidizing agents.[2]	Violent reactions, potential for uncontrolled energy release.

The Core Disposal Strategy: Controlled Neutralization

The most effective and widely accepted method for disposing of residual sulfonyl chlorides is through a controlled neutralization (quenching) process.[3][4] This procedure intentionally hydrolyzes the reactive sulfonyl chloride group under controlled, basic conditions to form a less hazardous sulfonic acid salt. This approach mitigates the immediate dangers of the compound before it enters the formal waste stream.

The causality behind this choice is critical: adding the reactive sulfonyl chloride to a weak base solution ensures that the reaction rate is manageable, prevents a dangerous buildup of heat and pressure, and neutralizes the resulting acidic byproducts in a single, controlled step.[3]

Step-by-Step Experimental Protocol for Neutralization

This protocol must be performed in a certified chemical fume hood by trained personnel wearing mandatory personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), tightly fitting safety goggles, and a chemical-resistant lab coat.[3][4]

• Prepare the Neutralizing Solution: In a suitably large beaker or flask, prepare a cold (ice bath) solution of a weak base.[3][4] A saturated aqueous solution of sodium bicarbonate (NaHCO₃) is preferred due to its moderate reactivity and evolution of CO₂ gas, which serves as a visual indicator of the reaction.[3] A 5-10% solution of sodium carbonate (Na₂CO₃) is also a suitable alternative. Crucially, do not use strong bases like sodium hydroxide , as the reaction can be too exothermic and difficult to control.

• Control the Reaction Environment: Place the beaker containing the basic solution in an ice bath and add a stir bar. Begin stirring to ensure efficient mixing and heat dissipation.

• Slow and Controlled Addition: Using a pipette or dropping funnel, add the 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride to the cold, stirred basic solution dropwise and at a slow rate.[3][4] Never add the base to the sulfonyl chloride , as this will create a localized, highly exothermic, and potentially violent reaction.[4]

• Monitor the Reaction: Vigorous gas evolution (effervescence) will be observed as CO₂ is released. The rate of addition must be carefully managed to prevent excessive foaming and potential overflow from the reaction vessel.[3]

• Ensure Complete Neutralization: After the addition is complete, continue stirring the mixture in the ice bath for an additional 30-60 minutes to ensure the reaction has gone to completion.

• Verify pH: Once the gas evolution has ceased, check the pH of the aqueous solution using pH paper. The solution should be neutral or slightly basic, confirming that all acidic byproducts have been neutralized.[4]

• Final Waste Collection: The resulting aqueous mixture, containing the sodium salt of 4-bromo-5-chloro-2-methylbenzenesulfonic acid and sodium chloride, is now significantly less hazardous. This solution must be collected for proper disposal.

Waste Management: Segregation and Final Disposal

Proper segregation of chemical waste is a critical component of laboratory safety and regulatory compliance.

• Collection: The neutralized aqueous solution should be transferred to a clearly labeled hazardous waste container.

• Labeling: The container must be labeled "Hazardous Waste" and clearly list all its chemical contents. The label should also indicate the accumulation start date.[6][7]

• Waste Stream Classification: Because the original compound contains bromine and chlorine, the neutralized waste must be disposed of as halogenated organic waste .[8][9] It is crucial to keep halogenated and non-halogenated waste streams separate to prevent unnecessary increases in disposal costs and complexity.[8][9]

• Final Disposal: The sealed and labeled container must be disposed of through your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal vendor.[2][10] Never pour the neutralized solution down the drain unless explicitly permitted by local regulations and your institution's EHS office.[4][11]

Visualization of the Disposal Workflow

The following diagram illustrates the logical flow of the disposal procedure, from initial safety assessment to final waste hand-off.

Caption: A step-by-step workflow for the safe disposal of the target compound.

References

• Benchchem. (n.d.). Essential Guide to the Safe Disposal of Methanesulfonyl Chloride.
• Thermo Fisher Scientific. (2025, December 21). Safety Data Sheet: 4-Bromobenzenesulfonyl chloride.
• Tion. (n.d.). Safe Storage and Disposal of Chemicals in A Lab.
• Environmental Marketing Services. (2025, August 18). Effective Chemical Waste Disposal Strategies.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• Cornell University. (n.d.). 7.15 Reactive and Potentially Explosive Chemicals. Environment, Health and Safety.
• MilliporeSigma. (2024, September 9). Safety Data Sheet.
• Thermo Fisher Scientific. (2025, December 19). Safety Data Sheet: 4-Chlorobenzenesulfonyl chloride.
• University of British Columbia. (n.d.). In-Laboratory Treatment of Chemical Waste. Safety & Risk Services.
• Oakwood Chemical. (n.d.). 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride.
• Synthonix. (n.d.). 4-bromo-2-fluoro-5-methyl-benzenesulfonyl chloride.
• Benchchem. (n.d.). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
• National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals.
• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal.
• ChemicalBook. (2025, February 1). Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.
• University of Louisville. (2025, August 22). Chemical Waste Management: Combining Compatible Used Organic Solvents.
• U.S. Environmental Protection Agency. (1987, December). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes.

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• 11. chemicalbook.com [chemicalbook.com]

A Comprehensive Guide to the Safe Handling of 4-Bromo-5-chloro-2-methylbenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, it is understood that the integrity of your research and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handling 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. The protocols outlined below are designed to be a self-validating system, grounded in established safety principles for sulfonyl chlorides, ensuring both the well-being of laboratory personnel and the fidelity of your experimental outcomes.

Immediate Safety Concerns & Hazard Assessment

4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is a corrosive solid that is highly sensitive to moisture.[1] The primary hazards associated with this and similar sulfonyl chlorides include:

• Corrosivity : Causes severe skin burns and eye damage upon contact.[2][3]

• Reactivity with Water : Reacts, potentially violently, with water, moisture, and protic solvents to produce corrosive and toxic gases, including hydrogen chloride and sulfur oxides.[4][5]

• Inhalation Hazard : Dust or vapors are harmful if inhaled, potentially causing respiratory irritation.[5]

• Ingestion Hazard : May be harmful if swallowed, causing burns to the digestive tract.[6]

Due to these hazards, all handling of this compound must be conducted with the appropriate personal protective equipment and within a designated, controlled environment.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. The following table summarizes the minimum required PPE.

Body Part	Required PPE	Rationale and Best Practices
Eyes & Face	Tightly fitting safety goggles AND a face shield.	Protects against splashes of the solid or its reaction products. A face shield provides a necessary additional layer of protection.[7][8][9]
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene).	Protects against direct skin contact. Always inspect gloves for tears or degradation before use and double-gloving is recommended.[10][11]
Body	Chemical-resistant lab coat or apron. For larger quantities, consider fire/flame resistant and impervious clothing.	Protects skin and personal clothing from spills and splashes.[10][12]
Respiratory	Work must be conducted in a certified chemical fume hood.	A fume hood is the primary engineering control to prevent inhalation of dust or corrosive vapors.[7][9]

Operational Plan: From Receipt to Reaction

Receiving and Storage

• Inspection : Upon receipt, inspect the container for any signs of damage or loose seals.

• Storage Environment : Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as water, strong bases, acids, and oxidizing agents.[1][5][9] A dedicated corrosives cabinet is recommended.

• Inert Atmosphere : To maintain the integrity of the compound, storing it under an inert atmosphere (e.g., nitrogen or argon) is advisable.[6]

• Labeling : Ensure the container is clearly labeled with the chemical name and all appropriate hazard warnings.[9]

Handling and Use: A Step-by-Step Protocol

• Designated Area : All handling of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride must occur within a certified chemical fume hood.[7]

• Preparation : Before handling, ensure that an emergency eyewash station and safety shower are readily accessible.[6][9] Prepare all necessary equipment and reagents to minimize the time the container is open.

• Dispensing :

  • Equilibrate the container to room temperature before opening to prevent condensation of atmospheric moisture inside.

  • Slowly and carefully open the container, as pressure may have developed.[13]

  • Use spark-proof tools for transfers.[14]

  • Weigh the required amount of the solid in a closed system if possible, or quickly in the fume hood.

  • Immediately and tightly reseal the container after dispensing.

• Reaction Setup :

  • Add the sulfonyl chloride to the reaction solvent; never the other way around.

  • Be mindful that reactions involving sulfonyl chlorides can be exothermic.[7] Consider pre-cooling solutions and using an ice bath for temperature control.

Emergency Response Plan

Spill Management

In the event of a spill, immediate and decisive action is critical.

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